2,3,3,6-Tetramethyloctane

• CAS No.: 62199-24-0
• Molecular Formula: C12H26
• Molecular Weight: 170.33 g/mol
• IUPAC Name: 2,3,3,6-tetramethyloctane
• InChI: InChI=1S/C12H26/c1-7-11(4)8-9-12(5,6)10(2)3/h10-11H,7-9H2,1-6H3
• InChI Key: MBJHOSHYIFXEPL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CCC(C)(C)C(C)C

Description

2,3,3,6-Tetramethyloctane is a useful research compound. Its molecular formula is C12H26 and its molecular weight is 170.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,3,3,6-Tetramethyloctane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,3,3,6-Tetramethyloctane including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

Physicochemical Properties of 2,3,3,6-Tetramethyloctane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of the branched alkane, 2,3,3,6-tetramethyloctane. Due to a lack of available experimental data for this specific isomer, this guide presents computed properties alongside experimental data for a structurally similar isomer, 3,3,6,6-tetramethyloctane, to offer a valuable comparative reference. Detailed experimental protocols for determining key physicochemical parameters are also provided, followed by a generalized workflow for the characterization of such compounds.

Data Presentation: Physicochemical Properties

The following table summarizes the available computed and experimental physicochemical data for 2,3,3,6-tetramethyloctane and its isomer, 3,3,6,6-tetramethyloctane.

Property	2,3,3,6-Tetramethyloctane (Computed)[1]	3,3,6,6-Tetramethyloctane (Experimental)[2]
Molecular Formula	C₁₂H₂₆	C₁₂H₂₆
Molecular Weight	170.33 g/mol	170.3348 g/mol [2]
CAS Number	62199-24-0[1]	62199-46-6[2]
Boiling Point	Not available	189.75 °C (462.9 K)[2]
Melting Point	Not available	-73.59 °C (199.56 K)[2]
Density	Not available	Not available
Refractive Index	Not available	Not available
Viscosity	Not available	Not available
XLogP3-AA	5.7	Not available

Experimental Protocols

The following sections detail standard laboratory protocols for the experimental determination of key physicochemical properties of liquid alkanes.

Boiling Point Determination (Capillary Method)

The capillary method is a common and efficient technique for determining the boiling point of a liquid sample.[3]

Apparatus:

• Thiele tube or other heating bath (e.g., oil bath)

• Thermometer

• Capillary tube (sealed at one end)

• Sample vial (e.g., Durham tube)

• Rubber band or wire for attaching the vial to the thermometer

• Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

• A small amount of the liquid sample (a few drops) is placed in the sample vial.

• The capillary tube is placed inside the sample vial with the open end submerged in the liquid.

• The sample vial is attached to the thermometer.

• The thermometer and vial assembly is placed in the Thiele tube or heating bath.

• The apparatus is heated gradually. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• The heat is removed, and the apparatus is allowed to cool slowly.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube.[4] This occurs when the vapor pressure of the sample equals the atmospheric pressure.[5]

Density Measurement (Pycnometer Method)

A pycnometer is a flask with a specific, accurately known volume, used to determine the density of a liquid.

Apparatus:

• Pycnometer (volumetric flask with a ground-glass stopper containing a capillary tube)

• Analytical balance

• Thermostat or water bath

• Liquid sample

Procedure:

• The empty, clean, and dry pycnometer is weighed accurately.

• The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The stopper is inserted, and any excess liquid that emerges from the capillary is carefully wiped off.

• The filled pycnometer is weighed.

• The temperature of the liquid is recorded.

• The density is calculated by dividing the mass of the liquid (mass of filled pycnometer minus the mass of the empty pycnometer) by the volume of the pycnometer.

Refractive Index Measurement (Abbé Refractometer)

The refractive index is a measure of how much light bends, or refracts, when it enters a substance. An Abbé refractometer is a common instrument for this measurement.

Apparatus:

• Abbé refractometer

• Light source (typically a sodium lamp, D-line)

• Dropper or pipette

• Liquid sample

• Solvent for cleaning (e.g., ethanol (B145695) or acetone)

• Lens paper

Procedure:

• The prism of the refractometer is cleaned with a suitable solvent and lens paper.

• A few drops of the liquid sample are placed on the prism.

• The prism is closed and the light source is positioned.

• While looking through the eyepiece, the adjustment knob is turned until the field of view is divided into a light and a dark section.

• The compensator knob is adjusted to eliminate any color fringe at the borderline, making the borderline sharp.

• The adjustment knob is used to bring the borderline exactly to the center of the crosshairs.

• The refractive index is read from the scale. The temperature should also be recorded, as refractive index is temperature-dependent.

Visualization of Physicochemical Characterization Workflow

The following diagram illustrates a general workflow for the physicochemical characterization of a branched alkane like 2,3,3,6-tetramethyloctane.

References

• 1. 2,3,3,6-Tetramethyloctane | C12H26 | CID 53428841 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,3,6,6-Tetramethyloctane [webbook.nist.gov]
• 3. Video: Boiling Points - Concept [jove.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Spectroscopic Analysis of 2,3,3,6-Tetramethyloctane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a detailed technical guide on the expected spectroscopic data for the branched alkane 2,3,3,6-tetramethyloctane. Due to the absence of publicly available experimental spectra for this specific isomer, this guide focuses on the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data based on established principles of organic spectroscopy. Detailed, generalized experimental protocols for obtaining such spectra are also provided, along with a logical workflow for spectroscopic analysis.

Predicted Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of organic molecules.

¹H NMR: The proton NMR spectrum of 2,3,3,6-tetramethyloctane is expected to show complex signal overlap due to the similarity of the proton environments in branched alkanes. Protons in alkanes typically resonate in the upfield region of the spectrum (around 0.5 - 2.0 ppm).

¹³C NMR: The carbon NMR spectrum provides a clearer picture, with each unique carbon atom producing a distinct signal. The chemical shifts are influenced by the degree of substitution.

Table 1: Predicted ¹³C and ¹H NMR Data for 2,3,3,6-Tetramethyloctane

Carbon Position	Predicted ¹³C Chemical Shift (ppm)	Attached Protons	Predicted ¹H Chemical Shift (ppm)	Splitting Pattern
1	~10-15	-CH₃	~0.8-0.9	Triplet
2	~30-40	-CH	~1.5-1.8	Multiplet
3	~30-40 (quaternary)	None	-	-
4	~40-50	-CH₂	~1.2-1.4	Multiplet
5	~20-30	-CH₂	~1.1-1.3	Multiplet
6	~30-40	-CH	~1.4-1.7	Multiplet
7	~20-25	-CH₃	~0.8-0.9	Doublet
8	~20-25	-CH₃	~0.8-0.9	Doublet
3-methyl (x2)	~25-35	-CH₃	~0.8-1.0	Singlet
2-methyl	~15-20	-CH₃	~0.8-0.9	Doublet
6-methyl	~20-25	-CH₃	~0.8-0.9	Doublet

Note: Predicted chemical shifts and splitting patterns are estimates and may vary based on the solvent and experimental conditions.

Infrared (IR) Spectroscopy

The IR spectrum of an alkane is characterized by C-H stretching and bending vibrations.

Table 2: Predicted IR Absorption Bands for 2,3,3,6-Tetramethyloctane

Wavenumber (cm⁻¹)	Vibration Type	Intensity
2850-3000	C-H stretch (sp³)	Strong
1450-1470	-CH₂- and -CH₃ bending	Medium
1370-1380	-CH₃ bending (umbrella mode)	Medium-Weak
~1380 and ~1365	C-H bend (gem-dimethyl)	Characteristic

Mass Spectrometry (MS)

Mass spectrometry of alkanes typically involves fragmentation of the molecular ion. The fragmentation pattern can provide information about the branching of the carbon chain.[1][2]

Table 3: Predicted Mass Spectrometry Data for 2,3,3,6-Tetramethyloctane

m/z	Interpretation	Relative Abundance
170	Molecular Ion [M]⁺	Low to absent
155	[M-CH₃]⁺	Possible
141	[M-C₂H₅]⁺	Possible
113	[M-C₄H₉]⁺ (loss of t-butyl)	Likely prominent
85	[C₆H₁₃]⁺	Possible
71	[C₅H₁₁]⁺	Likely prominent
57	[C₄H₉]⁺ (t-butyl cation)	Likely Base Peak
43	[C₃H₇]⁺	Prominent

Experimental Protocols

The following are generalized protocols for obtaining spectroscopic data for a liquid alkane like 2,3,3,6-tetramethyloctane.

NMR Sample Preparation and Analysis

High-resolution solution-state NMR spectroscopy is the primary tool for detailed structural characterization.[3]

• Sample Preparation:

  • Weigh approximately 5-25 mg of the liquid alkane sample.

  • Dissolve the sample in a deuterated solvent (e.g., CDCl₃) to a final volume of about 0.6-0.7 mL in a clean, dry NMR tube.

  • Ensure the sample height in the tube is optimal for the spectrometer being used (typically 4-5 cm).[4]

  • Cap the NMR tube securely to prevent solvent evaporation.[4]

• Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Acquire a ¹H NMR spectrum.

  • Acquire a ¹³C NMR spectrum. Additional experiments like DEPT, COSY, HSQC, and HMBC can be performed for unambiguous signal assignment.[5]

IR Spectroscopy

For a pure liquid sample, the neat "sandwich" method is straightforward.[6]

• Sample Preparation:

  • Place a single drop of the liquid sample onto the surface of a polished salt plate (e.g., NaCl or KBr).[7]

  • Carefully place a second salt plate on top to create a thin liquid film between the plates.[7]

• Data Acquisition:

  • Mount the plates in the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the empty instrument.

  • Acquire the IR spectrum of the sample.

  • Clean the salt plates with a suitable solvent (e.g., acetone) and return them to a desiccator.[7]

Mass Spectrometry

Electron Ionization (EI) is a common method for the analysis of volatile compounds like alkanes.

• Sample Introduction:

  • Introduce a small amount of the volatile liquid sample into the mass spectrometer, often via a gas chromatography (GC-MS) system which separates impurities and introduces the sample into the ion source.

• Ionization:

  • The sample is bombarded with a high-energy electron beam (typically 70 eV) in the ion source, causing ionization and fragmentation.

• Mass Analysis:

  • The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection:

  • The abundance of each ion is measured by a detector, generating the mass spectrum.

Spectroscopic Analysis Workflow

The following diagram illustrates a general workflow for the spectroscopic analysis of an unknown liquid organic compound.

Caption: General workflow for spectroscopic analysis of a liquid organic compound.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. youtube.com [youtube.com]
• 3. NMR Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. NMR Sample Preparation [nmr.chem.umn.edu]
• 5. benchchem.com [benchchem.com]
• 6. How Do You Prepare Samples For Infrared Spectroscopy? Master Solid, Liquid & Gas Techniques - Kintek Solution [kindle-tech.com]
• 7. orgchemboulder.com [orgchemboulder.com]

Synthesis of Highly Branched Dodecane Isomers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the primary synthesis pathways for producing highly branched dodecane (B42187) isomers. Dodecane (C12H26) and its numerous isomers are significant components in fuels and lubricants, and their highly branched variants are of particular interest due to their unique physical and chemical properties, including lower freezing points and higher octane (B31449) ratings. This document details key synthetic methodologies, presents quantitative data for comparative analysis, and visualizes the core processes for enhanced understanding.

Catalytic Hydroisomerization of n-Dodecane

One of the most direct methods for producing branched dodecane isomers is the catalytic hydroisomerization of linear n-dodecane. This process involves rearranging the carbon skeleton of the straight-chain alkane into various branched structures over a bifunctional catalyst, which typically consists of a noble metal (for hydrogenation/dehydrogenation) on an acidic support (for isomerization).

Experimental Protocol: Hydroisomerization over Pt/ZSM-22 Catalyst

This protocol is a representative example of n-dodecane hydroisomerization.

Catalyst Preparation:

• The ZSM-22 zeolite support is prepared and modified, for instance, by treatment with a citric acid solution to optimize its acidic properties.

• The modified ZSM-22 is then impregnated with a solution of a platinum precursor, such as chloroplatinic acid (H2PtCl6), to achieve a desired platinum loading (e.g., 0.5 wt%).

• The impregnated catalyst is dried and then calcined in air at a high temperature (e.g., 550 °C) to disperse the platinum.

• Prior to the reaction, the catalyst is reduced in a stream of hydrogen at an elevated temperature to activate the platinum sites.

Reaction Procedure:

• The hydroisomerization reaction is typically carried out in a fixed-bed continuous-flow reactor.

• The prepared catalyst is loaded into the reactor.

• A feed of n-dodecane is introduced into the reactor along with a stream of hydrogen.

• The reaction is conducted under controlled conditions of temperature (e.g., 280-360 °C) and pressure (e.g., 1-4 MPa).[1][2]

• The liquid products are collected and analyzed to determine the conversion of n-dodecane and the selectivity towards different isomers.

Product Analysis: The product mixture is typically analyzed by gas chromatography (GC) coupled with mass spectrometry (MS) to identify and quantify the different dodecane isomers and any cracking byproducts.[3][4]

Quantitative Data: Hydroisomerization of n-Dodecane

The performance of hydroisomerization catalysts is highly dependent on the catalyst composition and reaction conditions. The following table summarizes representative data from various studies.

Catalyst	Temperature (°C)	Pressure (MPa)	n-Dodecane Conversion (%)	Isomer Selectivity (%)	Reference
Pt/ZSM-22	300	2.0	96.6	88.0	[5]
Pt/ZSM-48	Not Specified	Not Specified	>80 (yield)	Not Specified	[6]
NiW/Al2O3	300	2.0	28	94	[2]
Pt/SAPO-11	320	Atmospheric	76	80	[7]
Pt/Y Zeolite	Not Specified	Not Specified	Varies	Varies	[8]

Visualizing the Hydroisomerization Pathway

Hydroisomerization of n-dodecane to branched isomers.

Oligomerization of Light Olefins

Highly branched dodecane isomers can be synthesized by the oligomerization of smaller olefins, such as isobutylene (B52900) (C4H8). In this process, three molecules of isobutylene are combined (trimerized) to form a C12 olefin (triisobutylene). Subsequent hydrogenation of the olefin yields the saturated, highly branched dodecane isomer, 2,2,4,6,6-pentamethylheptane.

Experimental Protocol: Isobutylene Trimerization and Hydrogenation

Trimerization of Isobutylene:

• The oligomerization reaction is typically carried out in a stirred batch autoclave or a fixed-bed reactor.[9][10]

• A solid acid catalyst, such as a nickel sulfate-modified γ-alumina or a zeolite, is used.[9][11]

• Isobutylene is fed into the reactor, often diluted with an inert solvent like n-butane.[11]

• The reaction is conducted at moderate temperatures (e.g., 50-90 °C) and pressures (e.g., 2.17 MPa) to favor the formation of trimers over dimers or higher oligomers.[9]

• The product mixture, containing unreacted isobutylene, dimers, trimers (dodecenes), and other oligomers, is then separated.

Hydrogenation of Dodecenes:

• The separated dodecene fraction is subjected to hydrogenation to produce the corresponding saturated alkanes.

• This step is typically carried out using a heterogeneous catalyst, such as palladium on carbon (Pd/C), in the presence of hydrogen gas.[12]

• The hydrogenation reaction converts the double bonds in the dodecenes to single bonds, yielding highly branched dodecane isomers.

Quantitative Data: Isobutylene Oligomerization

The selectivity of isobutylene oligomerization towards trimers (C12 olefins) is a critical factor in this synthesis pathway.

Catalyst	Temperature (°C)	Pressure (MPa)	Isobutylene Conversion (%)	C12 Selectivity (%)	Reference
NiSO4/γ-Alumina	50-90	2.17	High	Varies (dimer selective)	[9]
Solid Acid Catalysts	50-100	Atmospheric	97-100	Varies	[11]

Note: Many studies on isobutylene oligomerization focus on dimer (C8) production for gasoline applications. Data specifically targeting high C12 selectivity can be more limited.

Visualizing the Oligomerization and Hydrogenation Pathway

References

• 1. Study of CA-treated ZSM-22 zeolite with enhanced catalytic performance in the hydroisomerization of long-chain n-dodecane - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. digital.csic.es [digital.csic.es]
• 3. Gas chromatochraphic detection of Sesquiterpenoids in Dodecane using Perkin Elmer GC 580 [protocols.io]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Hydroisomerization of n-dodecane on ZSM-48 with acid distribution modulation for high diffusion performance | CoLab [colab.ws]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]

Unveiling Nature's Intricate Hydrocarbons: A Technical Guide to the Discovery and Isolation of Tetramethyloctane Isomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current knowledge on the natural occurrence, discovery, and isolation of tetramethyloctane isomers. These branched alkanes, while seemingly simple in structure, represent a niche area of natural product chemistry with potential for further scientific exploration. This document details the known natural sources, presents quantitative data, outlines experimental protocols for their identification and isolation, and visualizes the analytical workflow.

Natural Occurrence of Tetramethyloctane Isomers

The presence of tetramethyloctane isomers in the natural world is an emerging area of study. While the PubChem database catalogues 2,3,6,7-tetramethyloctane (B1204899) as a metabolite of bacteria, fungi, and plants, concrete peer-reviewed evidence is most readily available for its botanical origins.[1]

A key discovery identified 2,3,6,7-tetramethyloctane in the methanol (B129727) extract of Opuntia megarrhiza, an endangered plant species from Mexico.[2] This finding provides a verifiable instance of a tetramethyloctane isomer within the plant kingdom. The identification of such branched alkanes in other natural sources, including microbial and fungal species, remains a promising frontier for natural product discovery.

Quantitative Analysis

To date, quantitative data regarding the abundance of tetramethyloctane isomers in natural sources is limited. The study on Opuntia megarrhiza stands as a primary source of such information. The concentration of 2,3,6,7-tetramethyloctane was determined as a percentage of the total composition of the methanolic extract.

Isomer	Natural Source	Extraction Method	Analytical Method	Concentration (% of Extract)	Reference
2,3,6,7-Tetramethyloctane	Opuntia megarrhiza	Methanol Extraction	GC-MS	1.17	[2]

This table will be updated as further research quantifying other tetramethyloctane isomers in various natural matrices becomes available.

Experimental Protocols

The successful identification and eventual isolation of tetramethyloctane isomers from natural sources hinge on meticulous experimental design, from sample preparation to sophisticated analytical techniques.

Extraction of Volatile and Semi-Volatile Compounds from Plant Material

This protocol is based on the methodology used for the analysis of Opuntia megarrhiza.[2]

Objective: To extract a broad range of phytochemicals, including branched alkanes, from plant tissue.

Materials:

• Dried and powdered plant material (e.g., cladodes of Opuntia megarrhiza)

• Methanol (analytical grade)

• PVDF or PTFE membrane filters (0.45 µm)

• Ultrasonic bath

• Centrifuge

• Rotary evaporator

Procedure:

• Macerate a known quantity of dried, powdered plant material in methanol.

• Perform the extraction using an ultrasonic bath to enhance cell disruption and solvent penetration.

• Separate the extract from the solid plant material by centrifugation.

• Filter the supernatant through a PVDF or PTFE membrane filter to remove fine particulates.

• Concentrate the filtered extract under reduced pressure using a rotary evaporator to a desired volume.

• The resulting extract is now ready for analytical characterization.

Identification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the cornerstone technique for identifying volatile and semi-volatile compounds like tetramethyloctane isomers within a complex natural extract.[2]

Objective: To separate and identify individual chemical constituents of the plant extract.

Instrumentation:

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) detector.

• Capillary column (e.g., HP-5MS, 95% methyl-poly-siloxane, 5% phenyl).

GC Parameters (based on Opuntia megarrhiza analysis): [2]

• Carrier Gas: Helium at a constant flow rate of 1 ml/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 3 minutes.

  • Ramp: Increase by 5 °C/min to 300 °C.

  • Final hold: 5 minutes at 300 °C.

• Transfer Line Temperature: 280 °C.

MS Parameters:

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Mass Range: Scan from m/z 35-400.

Compound Identification:

• Compare the acquired mass spectra of eluted compounds with established mass spectral libraries (e.g., NIST, Wiley).

• Verify the identity of compounds by comparing their retention times and mass spectra with those of pure analytical standards when available. A similarity index above 90% is generally considered a good match.[2]

Preparative Isolation of Branched Alkanes (General Workflow)

While analytical techniques can identify the presence of tetramethyloctane isomers, obtaining a pure sample for further study, such as for bioassays or structural elucidation, requires preparative-scale isolation. The following is a generalized workflow adaptable for the isolation of branched alkanes from a complex natural extract.

Objective: To isolate one or more tetramethyloctane isomers in high purity from a crude extract.

Methodology:

• Fractionation by Column Chromatography:

  • Perform an initial separation of the crude extract using column chromatography on a non-polar stationary phase like silica (B1680970) gel.

  • Elute with a non-polar solvent system (e.g., hexane (B92381) or a hexane/ethyl acetate (B1210297) gradient) to separate the highly non-polar alkanes from more polar compounds.

  • Collect fractions and analyze them by Thin Layer Chromatography (TLC) or GC-MS to identify those containing the target isomers.

• Preparative Gas Chromatography (Prep-GC):

  • For volatile compounds like tetramethyloctane isomers, Prep-GC is a highly effective purification technique.

  • Inject the enriched fraction from column chromatography into a GC equipped with a preparative column and a fraction collector.

  • Set the instrument parameters to achieve baseline separation of the target isomer(s).

  • Collect the eluting peaks corresponding to the desired tetramethyloctane isomers in cooled traps.

• Purity Assessment:

  • Analyze the isolated fractions using analytical GC-MS and Nuclear Magnetic Resonance (NMR) spectroscopy to confirm their identity and assess their purity.

Visualized Workflows and Relationships

Diagrams created using Graphviz (DOT language) provide a clear visual representation of the experimental and logical flows in the discovery and analysis of tetramethyloctane isomers.

References

• 1. 2,3,6,7-Tetramethyloctane | C12H26 | CID 537765 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. peerj.com [peerj.com]

An In-Depth Technical Guide to the Thermodynamic Properties of C12H26 Branched Alkanes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties of branched C12H26 alkanes, commonly known as dodecane (B42187) isomers. Understanding these properties is crucial for a wide range of applications, from fuel development and materials science to computational chemistry and drug design, where intermolecular interactions and conformational energies play a pivotal role. This document summarizes key quantitative data, details the experimental protocols for their determination, and illustrates the fundamental relationships between molecular structure and thermodynamic stability.

Core Thermodynamic Data

The thermodynamic stability and behavior of C12H26 isomers are primarily defined by their enthalpy of formation, standard entropy, and heat capacity. Increased branching in alkanes generally leads to greater thermodynamic stability, which is reflected in a more negative enthalpy of formation compared to the linear isomer, n-dodecane. This increased stability is attributed to a combination of factors, including electrostatic and correlation energy effects.

Below is a compilation of thermodynamic data for n-dodecane and a selection of its branched isomers.

Compound Name	Isomer Structure	Standard Enthalpy of Formation (ΔfH°gas) (kJ/mol)	Standard Molar Entropy (S°gas) (J/mol·K)	Molar Heat Capacity (Cp,gas) (J/mol·K)
n-Dodecane	Linear	-290.9 ± 1.4[1]	622.50[1]	376.00 (liquid)[2]
2-Methylundecane	Branched	Not available	Data available[3]	Data available[3]
3-Methylundecane	Branched	Data available[4]	Data available[4]	Data available[4]
4-Methylundecane	Branched	Not available	Data available[3]	Data available[3]
2,3-Dimethyldecane	Branched	-301.3 (estimated)	Not available	Not available
2,2,4,6,6-Pentamethylheptane	Highly Branched	-313.79 (calculated)[5]	Not available	Not available

Note: Experimental data for all 355 isomers of dodecane is not exhaustively available. The table presents a selection of isomers for comparative purposes. Some values are calculated or estimated due to the absence of direct experimental data.

Experimental Protocols

The determination of the thermodynamic properties of C12H26 branched alkanes relies on precise calorimetric techniques. The following are detailed methodologies for key experiments.

Determination of Enthalpy of Formation via Bomb Calorimetry

The standard enthalpy of formation of a liquid hydrocarbon is typically determined indirectly by measuring its enthalpy of combustion using a bomb calorimeter. The procedure is standardized by methods such as ASTM D4809 and D240.[6][7][8]

Experimental Workflow:

References

• 1. Dodecane [webbook.nist.gov]
• 2. Dodecane [webbook.nist.gov]
• 3. WTT- Under Construction Page [wtt-pro.nist.gov]
• 4. WTT- Under Construction Page [wtt-pro.nist.gov]
• 5. 2,3-Dimethyldecane (CAS 17312-44-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. store.astm.org [store.astm.org]
• 7. webstore.ansi.org [webstore.ansi.org]
• 8. store.astm.org [store.astm.org]

An In-depth Technical Guide to 2,3,3,6-Tetramethyloctane (CAS Number 62199-24-0)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and characterization of the highly branched alkane, 2,3,3,6-tetramethyloctane. Due to the limited availability of experimental data for this specific isomer, this guide also incorporates generalized methodologies and predictive information based on the known chemistry of similar branched alkanes.

Physicochemical Properties

2,3,3,6-Tetramethyloctane is a saturated hydrocarbon with the molecular formula C₁₂H₂₆.[1] As a member of the dodecane (B42187) isomer family, its properties are of interest in fields ranging from fuel science to analytical chemistry. The following tables summarize its known and predicted physicochemical properties.

Table 1: Physicochemical Properties of 2,3,3,6-Tetramethyloctane

Property	Value	Source
CAS Number	62199-24-0	[1]
Molecular Formula	C₁₂H₂₆	[1]
Molecular Weight	170.33 g/mol	[1]
IUPAC Name	2,3,3,6-tetramethyloctane	[1]
Canonical SMILES	CCC(C)CCC(C)(C)C(C)C	[1]
InChI	InChI=1S/C12H26/c1-7-11(4)8-9-12(5,6)10(2)3/h10-11H,7-9H2,1-6H3	[1]
InChIKey	MBJHOSHYIFXEPL-UHFFFAOYSA-N	[1]
Exact Mass	170.203451 g/mol (Computed)	[1]
Topological Polar Surface Area	0 Ų (Computed)	[1]
XLogP3-AA	5.7 (Computed)	[1]
Hydrogen Bond Donor Count	0 (Computed)	[1]
Hydrogen Bond Acceptor Count	0 (Computed)	[1]
Rotatable Bond Count	5 (Computed)	[1]

Table 2: Experimental Properties of Selected C₁₂H₂₆ Isomers

Isomer	Boiling Point (°C)	Density (g/cm³)	Refractive Index
n-Dodecane	216.3	0.749 at 20°C	1.422 at 20°C
2-Methyldodecane	229.2	0.753 at 20°C	1.423 at 20°C
2,2,4,6,6-Pentamethylheptane	177.3	0.748 at 20°C	1.419 at 20°C

Experimental Protocols

The following sections detail generalized experimental protocols for the synthesis and characterization of highly branched alkanes like 2,3,3,6-tetramethyloctane. These are based on established organic chemistry principles and should be adapted and optimized for specific laboratory conditions.

Synthesis of Highly Branched Alkanes

The synthesis of alkanes with quaternary carbon centers, such as 2,3,3,6-tetramethyloctane, often involves the formation of carbon-carbon bonds through reactions like Grignard additions to sterically hindered ketones, followed by dehydration and hydrogenation.

Generalized Grignard-Based Synthesis Protocol:

• Preparation of the Grignard Reagent: In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), magnesium turnings are suspended in anhydrous diethyl ether. A solution of an appropriate alkyl halide (e.g., 2-bromopropane) in anhydrous diethyl ether is added dropwise to initiate the formation of the Grignard reagent.

• Grignard Reaction: A solution of a sterically hindered ketone (e.g., 3,3,6-trimethyl-2-heptanone) in anhydrous diethyl ether is slowly added to the prepared Grignard reagent at a controlled temperature (e.g., 0 °C). The reaction mixture is then allowed to warm to room temperature and stirred until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Work-up and Dehydration: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure. The resulting tertiary alcohol is then subjected to dehydration, for instance, by heating with a catalytic amount of a strong acid (e.g., sulfuric acid or p-toluenesulfonic acid) to yield a mixture of alkenes.

• Hydrogenation: The alkene mixture is dissolved in a suitable solvent (e.g., ethanol (B145695) or ethyl acetate) and subjected to catalytic hydrogenation using a catalyst such as palladium on carbon (Pd/C) under a hydrogen atmosphere. The reaction is monitored until the uptake of hydrogen ceases.

• Purification: The catalyst is removed by filtration, and the solvent is evaporated. The resulting crude alkane is purified by fractional distillation or column chromatography to yield the desired highly branched alkane.

Characterization by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile organic compounds like 2,3,3,6-tetramethyloctane.

Generalized GC-MS Protocol:

• Sample Preparation: A dilute solution of the purified alkane is prepared in a volatile solvent such as hexane (B92381) or pentane (B18724) (e.g., 1 mg/mL).

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source is used.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-1 or HP-5ms, 30 m x 0.25 mm x 0.25 µm) is typically used for alkane separation.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: An initial temperature of 50 °C held for 2 minutes, followed by a ramp of 10 °C/min to 250 °C, and held for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-300.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

• Data Analysis: The retention time of the compound is recorded, and the resulting mass spectrum is analyzed for its molecular ion peak (if present) and characteristic fragmentation pattern. The fragmentation of branched alkanes is dominated by cleavage at the branching points, leading to the formation of stable carbocations.

Characterization by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

Generalized ¹H and ¹³C NMR Protocol:

• Sample Preparation: Approximately 5-10 mg of the purified alkane is dissolved in about 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in an NMR tube.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used.

• ¹H NMR Spectroscopy:

  • The ¹H spectrum of alkanes typically shows signals in the upfield region (δ 0.5-2.0 ppm).

  • The chemical shifts and splitting patterns of the signals provide information about the different types of protons (methyl, methylene, methine) and their connectivity.

• ¹³C NMR Spectroscopy:

  • The ¹³C spectrum provides information about the different carbon environments in the molecule.

  • The chemical shifts of carbons in alkanes typically appear in the range of δ 10-60 ppm. Quaternary carbons will appear as singlets.

  • Techniques like DEPT (Distortionless Enhancement by Polarization Transfer) can be used to distinguish between CH, CH₂, and CH₃ groups.

Predicted Mass Spectral Fragmentation

The mass spectrum of a branched alkane is characterized by preferential cleavage at the branching points to form more stable secondary and tertiary carbocations. The molecular ion peak is often weak or absent.

Caption: Predicted major fragmentation pathways for 2,3,3,6-tetramethyloctane in EI-MS.

References

• 1. A novel synthesis of branched high-molecular-weight (C40+) long-chain alkanes - PubMed [pubmed.ncbi.nlm.nih.gov]

Theoretical Modeling of 2,3,3,6-Tetramethyloctane Stability: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical modeling of the stability of 2,3,3,6-tetramethyloctane, a highly branched C12 alkane. While direct experimental and extensive computational studies on this specific isomer are limited in publicly available literature, this document synthesizes established principles of alkane stability, details relevant computational methodologies, and presents comparative data from its isomers to offer a thorough understanding of its likely conformational behavior and thermodynamic properties. This guide is intended for researchers, scientists, and professionals in drug development who require a deep understanding of molecular stability for applications such as force field parameterization, solvent modeling, and fragment-based drug design.

Introduction to Alkane Stability

The stability of alkanes is primarily determined by a combination of electronic and steric factors. For branched alkanes, such as 2,3,3,6-tetramethyloctane, the spatial arrangement of atoms, or conformation, plays a crucial role in defining the molecule's overall energy and, consequently, its stability. The guiding principle is that staggered conformations, where substituents on adjacent carbon atoms are as far apart as possible, are energetically more favorable than eclipsed conformations.[1][2]

Key factors influencing the stability of branched alkanes include:

• Torsional Strain: This arises from the repulsion between electron clouds of bonds on adjacent carbon atoms. It is minimized in staggered conformations and maximized in eclipsed conformations.[3]

• Steric Strain (Van der Waals Strain): This occurs when non-bonded atoms or groups are forced into close proximity, leading to repulsive forces. In highly substituted alkanes, steric hindrance between bulky alkyl groups is a major determinant of conformational preference.[3]

• Gauche Interactions: A specific type of steric strain that occurs in staggered conformations when two bulky substituents on adjacent carbons are positioned at a 60° dihedral angle to each other. Anti-conformations, with a 180° dihedral angle between large groups, are generally more stable.[2]

Contrary to early theories, recent computational studies have shown that increased branching in alkanes generally leads to greater thermodynamic stability. This is not due to a decrease in steric repulsion, but rather is attributed to more favorable electrostatic interactions and electron correlation effects in the more compact, branched structures.

Computational Methodologies for Stability Analysis

The theoretical modeling of alkane stability relies on a variety of computational chemistry techniques. These methods can be broadly categorized into molecular mechanics and quantum mechanics.

Molecular Mechanics (MM)

Molecular mechanics methods utilize classical physics to model the energy of a molecule as a function of its geometry. The total steric energy is calculated as a sum of individual energy terms associated with bond stretching, angle bending, torsional angles, and non-bonded interactions (van der Waals forces and electrostatic interactions).

Typical Experimental Protocol (Molecular Mechanics):

• Force Field Selection: Choose a suitable force field, such as COMPASS (Condensed-phase Optimized Molecular Potentials for Atomistic Simulation Studies) or TraPPE-UA (Transferable Potentials for Phase Equilibria-United Atom), which are well-parameterized for hydrocarbons.

• Conformational Search: Perform a systematic or stochastic conformational search to identify low-energy conformers of 2,3,3,6-tetramethyloctane. This involves systematically rotating all rotatable bonds and minimizing the energy of the resulting structures.

• Energy Minimization: Each identified conformer is subjected to energy minimization to find its nearest local energy minimum on the potential energy surface.

• Relative Energy Calculation: The relative stabilities of the different conformers are determined by comparing their final minimized steric energies.

Quantum Mechanics (QM)

Quantum mechanics methods provide a more accurate description of the electronic structure of molecules and are essential for calculating properties like heats of formation and bond dissociation energies. Density Functional Theory (DFT) is a widely used QM method that offers a good balance between accuracy and computational cost.

Typical Experimental Protocol (Quantum Mechanics):

• Method and Basis Set Selection: Choose a DFT functional and basis set appropriate for hydrocarbon systems. The M06-2X functional is often recommended for its good performance with non-covalent interactions. A Pople-style basis set, such as 6-311++G(d,p), or a correlation-consistent basis set, like aug-cc-pVTZ, is typically used.

• Geometry Optimization: The geometry of the lowest energy conformer (often identified through a preliminary MM search) is optimized at the chosen level of theory.

• Frequency Calculation: A frequency calculation is performed on the optimized geometry to confirm that it represents a true energy minimum (i.e., no imaginary frequencies) and to obtain thermochemical data such as zero-point vibrational energy (ZPVE), thermal corrections, and entropy.

• Single-Point Energy Calculation: For higher accuracy, a single-point energy calculation can be performed on the optimized geometry using a more computationally expensive method or a larger basis set.

• Property Calculation: Properties such as heats of formation and bond dissociation energies can be calculated using appropriate isodesmic or homodesmic reactions. High-accuracy composite methods like G3, G4, CBS-QB3, or CBS-APNO can also be employed for this purpose.[4]

Data Presentation: Thermodynamic Properties of Dodecane Isomers

Isomer	CAS Number	Standard Liquid Enthalpy of Combustion (kJ/mol)	Enthalpy of Vaporization (kJ/mol)	Boiling Point (K)	Melting Point (K)
n-Dodecane	112-40-3	-7901.74[5]	61.4 at 298.15 K[6]	489.47[6]	263.57[6]
3,3,6,6-Tetramethyloctane	62199-46-6	-7860.0[7]	52.7 at 362 K[7]	462.9[7]	199.56[7]
2,2,4,4-Tetramethyloctane	62183-79-3	Not Available	39.71 (Calculated)[8]	467.50 (Calculated)[8]	229.84 (Calculated)[8]

Data sourced from the NIST WebBook[6][7] and Cheméo[8][9], unless otherwise noted.

Bond Dissociation Energies (BDEs)

The C-H bond dissociation energy is a key indicator of the chemical reactivity of an alkane. Tertiary C-H bonds are generally weaker than secondary C-H bonds, which are in turn weaker than primary C-H bonds. This is due to the greater stability of the resulting tertiary radical compared to secondary and primary radicals.

For highly branched alkanes, steric strain can lead to a further weakening of C-H and C-C bonds. While specific BDEs for 2,3,3,6-tetramethyloctane have not been published, studies on other branched alkanes show that secondary and tertiary C-H bonds in more sterically congested environments have bond energies that are several kcal/mol lower than those in less branched reference molecules.[4]

Table of Representative C-H Bond Dissociation Enthalpies (298 K)

Bond Type	Molecule	BDE (kcal/mol)
Primary	Ethane (CH3CH2–H)	101.1
Secondary	Propane ((CH3)2CH–H)	98.6
Tertiary	Isobutane ((CH3)3C–H)	96.5

Values are representative and sourced from general computational organic chemistry principles.

Visualizations

Workflow for Theoretical Stability Analysis

The following diagram illustrates a typical workflow for the computational analysis of the stability of a molecule like 2,3,3,6-tetramethyloctane.

Caption: Workflow for the theoretical stability analysis of 2,3,3,6-tetramethyloctane.

Factors Influencing Alkane Stability

This diagram illustrates the key energetic contributions that determine the conformational stability of a branched alkane.

Caption: Key energetic factors influencing the stability of branched alkanes.

Conclusion

The theoretical modeling of 2,3,3,6-tetramethyloctane stability, while not extensively documented for this specific isomer, can be reliably approached using established computational methodologies. Based on the principles of alkane stability and data from related isomers, it is expected that 2,3,3,6-tetramethyloctane is a thermodynamically stable molecule, with its preferred conformations minimizing steric and torsional strain. The computational workflows and foundational principles outlined in this guide provide a robust framework for researchers to conduct detailed stability analyses of this and other highly branched alkanes, which is critical for applications in medicinal chemistry, materials science, and drug development. Future work should focus on dedicated computational studies of 2,3,3,6-tetramethyloctane to provide precise quantitative data on its conformational energies and thermodynamic properties.

References

• 1. 4.1 Conformation Analysis of Alkanes – Organic Chemistry I [kpu.pressbooks.pub]
• 2. 3.7. Conformational analysis | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Dodecane - Simple English Wikipedia, the free encyclopedia [simple.wikipedia.org]
• 6. Dodecane [webbook.nist.gov]
• 7. 3,3,6,6-Tetramethyloctane [webbook.nist.gov]
• 8. 2,2,4,4-Tetramethyloctane (CAS 62183-79-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 9. 3,3,6,6-Tetramethyloctane (CAS 62199-46-6) - Chemical & Physical Properties by Cheméo [chemeo.com]

Unraveling the Environmental Footprint of 2,3,3,6-Tetramethyloctane: A Technical Guide to its Origins

A deep dive into the potential natural and anthropogenic sources of the branched alkane 2,3,3,6-tetramethyloctane reveals a complex picture of its environmental presence. This technical guide, intended for researchers, scientists, and drug development professionals, synthesizes current knowledge on its origins, from microbial biosynthesis to industrial processes and combustion byproducts.

Introduction

2,3,3,6-Tetramethyloctane, a saturated branched alkane with the molecular formula C₁₂H₂₆, is a volatile organic compound (VOC) whose presence in the environment is attributable to a combination of natural and human-led activities. While specific data on this particular isomer is limited, the broader class of highly branched alkanes has been identified in various environmental matrices. Understanding the sources of 2,3,3,6-tetramethyloctane is crucial for assessing its potential environmental and health impacts.

Potential Sources of 2,3,3,6-Tetramethyloctane

The origins of 2,3,3,6-tetramethyloctane in the environment can be broadly categorized into two main areas: natural biogenic sources and anthropogenic activities.

Natural (Biogenic) Sources

There is growing evidence that microorganisms, including bacteria, fungi, and plants, are significant producers of a diverse range of branched alkanes.[1] These compounds can serve various biological functions, such as acting as components of cell membranes or as chemical messengers. The isomer 2,3,6,7-tetramethyloctane, which is structurally similar to 2,3,3,6-tetramethyloctane, has been identified as a metabolite in bacteria, plants, and fungi. This strongly suggests that microbial metabolic pathways are a potential natural source of 2,3,3,6-tetramethyloctane. The biosynthesis of these branched alkanes is often linked to fatty acid metabolism within these organisms.

Anthropogenic Sources

Human activities represent a significant pathway for the introduction of 2,3,3,6-tetramethyloctane into the environment. The primary anthropogenic sources are believed to be related to petroleum products and the thermal degradation of plastics.

1. Petroleum Products and Fuels:

2. Pyrolysis of Plastic Waste:

The thermal decomposition of plastic waste, particularly polyolefins such as polyethylene (B3416737) and polypropylene, is a significant emerging source of branched alkanes. Pyrolysis, a process used in some plastic recycling and waste-to-energy technologies, breaks down large polymer chains into a complex mixture of smaller hydrocarbons, including a variety of alkanes and alkenes. Studies on the pyrolysis of polyethylene have shown the formation of a range of branched alkanes, indicating that this process is a potential contributor to environmental concentrations of 2,3,3,6-tetramethyloctane.

3. Industrial Processes:

While specific industrial applications for 2,3,3,6-tetramethyloctane are not well-documented in publicly available literature, branched alkanes, in general, are used as solvents, lubricants, and in the synthesis of other chemicals. Industrial emissions from facilities that produce or utilize such compounds could be a localized source of environmental contamination.

Logical Relationships of Environmental Sources

The following diagram illustrates the potential pathways of 2,3,3,6-tetramethyloctane into the environment from its primary sources.

Caption: Potential sources and environmental pathways of 2,3,3,6-Tetramethyloctane.

Data on Environmental Presence

To date, there is a lack of specific quantitative data on the concentrations of 2,3,3,6-tetramethyloctane in various environmental compartments. The table below summarizes the types of sources and the expected, though not yet quantified, presence of this compound.

Source Category	Specific Source	Potential Environmental Matrix	Expected Presence
Natural	Microbial Metabolism	Soil, Water, Sediments	Low background levels
Anthropogenic	Petroleum & Fuels	Air (urban), Soil, Water	Variable, higher in polluted areas
Plastic Pyrolysis	Air (near facilities), Soil, Water	Localized high concentrations
Industrial Emissions	Air, Water, Soil (near facilities)	Localized concentrations

Experimental Protocols for Detection and Quantification

The analysis of 2,3,3,6-tetramethyloctane in environmental samples typically relies on gas chromatography coupled with mass spectrometry (GC-MS), a powerful technique for separating and identifying volatile and semi-volatile organic compounds.

General Experimental Workflow

A general workflow for the analysis of 2,3,3,6-tetramethyloctane in an environmental sample would involve the following steps:

• Sample Collection: Air samples can be collected using sorbent tubes or canisters. Water samples are collected in clean glass vials. Soil and sediment samples are collected in appropriate containers.

• Sample Preparation/Extraction:

  • Air: Thermal desorption is used to release trapped VOCs from sorbent tubes directly into the GC-MS.

  • Water: Purge and trap or solid-phase microextraction (SPME) are common methods to extract VOCs from water samples.

  • Soil/Sediment: Headspace analysis or solvent extraction can be employed to isolate the target compounds.

• GC-MS Analysis:

  • Gas Chromatography: A non-polar or semi-polar capillary column is typically used to separate the branched alkanes from other compounds in the mixture based on their boiling points and interactions with the stationary phase.

  • Mass Spectrometry: As the separated compounds elute from the GC column, they are ionized and fragmented in the mass spectrometer. The resulting mass spectrum, which is a unique fingerprint of the molecule, is used for identification by comparing it to a spectral library (e.g., NIST).

• Quantification: The concentration of 2,3,3,6-tetramethyloctane can be determined by using an internal or external standard calibration method.

The following diagram illustrates a typical experimental workflow for the analysis of volatile organic compounds like 2,3,3,6-tetramethyloctane from an environmental sample.

Caption: General experimental workflow for VOC analysis.

Conclusion

The presence of 2,3,3,6-tetramethyloctane in the environment is likely a result of both natural and anthropogenic activities. While microbial processes may contribute to a baseline level, emissions from petroleum products and the thermal degradation of plastic waste are probably the more significant sources, especially in populated and industrialized regions. Further research is needed to quantify the levels of this specific isomer in various environmental media and to fully elucidate its environmental fate and potential toxicological effects. The development of standardized analytical protocols will be essential for accurate monitoring and risk assessment.

References

• 1. researchgate.net [researchgate.net]

Methodological & Application

Gas chromatography-mass spectrometry (GC-MS) analysis of 2,3,3,6-Tetramethyloctane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the analysis of 2,3,3,6-tetramethyloctane using Gas Chromatography-Mass Spectrometry (GC-MS). This method is applicable for the identification and quantification of this branched alkane in various matrices, which can be relevant in fields such as geochemistry, environmental analysis, and as a potential biomarker or impurity in chemical synthesis. The protocol outlines sample preparation, GC-MS instrument parameters, and expected data outcomes.

Introduction

2,3,3,6-Tetramethyloctane is a saturated branched alkane with the molecular formula C12H26 and a molecular weight of 170.33 g/mol .[1] The analysis of such branched hydrocarbons is crucial in various scientific disciplines. In geochemistry, they can serve as biomarkers indicating specific organic matter inputs. In environmental science, they are components of petroleum products and can be monitored as contaminants. In the chemical and pharmaceutical industries, they may be present as impurities or byproducts in synthetic processes. Gas chromatography coupled with mass spectrometry (GC-MS) is the ideal analytical technique for the separation and identification of such volatile and semi-volatile organic compounds due to its high resolution and sensitivity.

Experimental Protocol

Sample Preparation

The appropriate sample preparation method will depend on the sample matrix. The goal is to extract 2,3,3,6-tetramethyloctane into a volatile organic solvent suitable for GC-MS analysis.

a) Liquid Samples (e.g., water, biological fluids):

• Liquid-Liquid Extraction (LLE):

  • To 10 mL of the liquid sample, add 5 mL of a non-polar solvent such as hexane (B92381) or dichloromethane.

  • Vortex the mixture vigorously for 2 minutes.

  • Allow the layers to separate.

  • Carefully transfer the organic (top) layer to a clean vial.

  • Concentrate the extract under a gentle stream of nitrogen if necessary.

  • Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

b) Solid Samples (e.g., soil, sediment, tissues):

• Solid-Phase Extraction (SPE):

  • Weigh 1-5 g of the homogenized solid sample.

  • Mix the sample with a drying agent like sodium sulfate.

  • Pack the mixture into an SPE cartridge containing a non-polar sorbent (e.g., C18).

  • Elute the analytes with a suitable organic solvent like hexane or dichloromethane.

  • Collect the eluate and concentrate it under a gentle stream of nitrogen.

  • Transfer the final extract to a 2 mL autosampler vial.

c) Gaseous Samples (e.g., air, headspace):

• Headspace Analysis:

  • Place the sample in a sealed headspace vial.

  • Heat the vial to allow volatile compounds to partition into the headspace.

  • A headspace autosampler can then directly inject a portion of the vapor phase into the GC-MS.

GC-MS Instrumentation and Parameters

For the analysis of branched alkanes, a non-polar capillary column is recommended. The following parameters are a starting point and may require optimization based on the specific instrument and sample complexity.

GC Parameter	Value
Column	Agilent DB-5ms or similar (30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium (99.999% purity)
Flow Rate	1.0 mL/min (Constant Flow)
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	20:1 (can be adjusted based on concentration)
Oven Program	- Initial Temperature: 50 °C, hold for 2 minutes- Ramp: 10 °C/min to 250 °C- Final Hold: Hold at 250 °C for 5 minutes

MS Parameter	Value
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Mass Range	40-400 m/z
Scan Speed	1000 amu/s
Transfer Line Temp.	280 °C
Ion Source Temp.	230 °C

Data Presentation

Expected Retention Time

The retention time of 2,3,3,6-tetramethyloctane will be dependent on the specific chromatographic conditions. Based on its boiling point relative to other dodecane (B42187) isomers, it is expected to elute in the mid-range of the C12 hydrocarbon window. For comparison, the Kovats retention index for a similar isomer, 3,4,5,6-tetramethyloctane (B14553915), on a non-polar SE-30 column is 1116.3.[2]

Expected Mass Spectrum and Fragmentation

Predicted Key Fragmentation Pathways:

• Cleavage at the C3-C4 bond: This would lead to the formation of a stable tertiary carbocation.

• Loss of alkyl groups: Expect losses of methyl (CH3, Δm/z = 15), ethyl (C2H5, Δm/z = 29), and larger alkyl fragments.

• Characteristic Ions: A series of fragment ions separated by 14 amu (CH2 groups) is characteristic of alkanes.

For comparison, the mass spectrum of the isomer 2,3,6,7-tetramethyloctane (B1204899) shows significant peaks at m/z 43, 57, 71, and 85, which are common fragments for branched alkanes.[3][4] The mass spectrum for 3,4,5,6-tetramethyloctane also displays a similar pattern.[4]

Table of Predicted Quantitative Data for 2,3,3,6-Tetramethyloctane

Parameter	Expected Value
Molecular Formula	C12H26
Molecular Weight	170.33 g/mol [1]
Expected Retention Index (Non-polar column)	~1100-1150
Molecular Ion (M+)	m/z 170 (low abundance or absent)
Key Fragment Ions (m/z)	Fragments resulting from cleavage at branched positions.

Experimental Workflow Diagram

Caption: Workflow for the GC-MS analysis of 2,3,3,6-Tetramethyloctane.

Conclusion

This application note provides a comprehensive protocol for the GC-MS analysis of 2,3,3,6-tetramethyloctane. The detailed sample preparation and instrument parameters will enable researchers, scientists, and drug development professionals to effectively identify and quantify this branched alkane. The predicted fragmentation patterns, based on the general principles of mass spectrometry for such compounds, offer a guide for data interpretation. The provided workflow can be adapted for the analysis of other branched alkanes of similar volatility and polarity.

References

• 1. fiveable.me [fiveable.me]
• 2. Octane, 3,4,5,6-tetramethyl- [webbook.nist.gov]
• 3. lotusinstruments.com [lotusinstruments.com]
• 4. Octane, 3,4,5,6-tetramethyl- [webbook.nist.gov]

Application Note: 1H and 13C NMR Spectral Assignments for 2,3,3,6-Tetramethyloctane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the acquisition and assignment of ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra for the saturated alkane, 2,3,3,6-tetramethyloctane. Due to the absence of readily available experimental spectra in public databases, this document outlines a standard operating procedure for sample preparation and data acquisition, and presents predicted ¹H and ¹³C NMR chemical shifts to aid in spectral interpretation. The predicted data is summarized in clear, tabular formats, and a workflow for spectral assignment is provided. This guide serves as a practical resource for the structural elucidation of non-commercially available or novel branched alkanes encountered in organic synthesis, natural product research, and drug development.

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for the structural elucidation of organic molecules. It provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule. 2,3,3,6-Tetramethyloctane is a branched alkane whose structural characterization serves as a representative example for the analysis of similar aliphatic compounds. Accurate assignment of its ¹H and ¹³C NMR spectra is fundamental for its unambiguous identification and for quality control in synthetic processes. This application note details the necessary steps for preparing a sample of 2,3,3,6-tetramethyloctane for NMR analysis, a general protocol for acquiring high-quality ¹H and ¹³C NMR spectra, and a complete assignment of the predicted chemical shifts.

Experimental Protocols

A standard protocol for the acquisition of ¹H and ¹³C NMR spectra of a small organic molecule like 2,3,3,6-tetramethyloctane is described below.

Sample Preparation

Proper sample preparation is crucial for obtaining high-resolution NMR spectra.

• Sample Purity: Ensure the sample of 2,3,3,6-tetramethyloctane is of high purity, as impurities will complicate the spectra.

• Choice of Solvent: Select a deuterated solvent that completely dissolves the sample. For non-polar compounds like 2,3,3,6-tetramethyloctane, deuterated chloroform (B151607) (CDCl₃) is a suitable choice.

• Concentration:

  • For ¹H NMR, a concentration of 5-25 mg of the compound in 0.6-0.7 mL of deuterated solvent is typically sufficient for a small molecule (MW < 1000 g/mol ).[1][2][3]

  • For ¹³C NMR, a higher concentration of 50-100 mg is often required due to the lower natural abundance of the ¹³C isotope.[1][2]

• NMR Tube: Use a clean, high-quality 5 mm NMR tube that is free of scratches or defects.

• Filtration: To remove any particulate matter that can degrade the spectral quality, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.[3]

• Homogenization: After capping the tube, gently invert it several times to ensure a homogeneous solution.

NMR Data Acquisition

The following are general parameters for acquiring ¹H and ¹³C NMR spectra. Instrument-specific parameters may need to be optimized.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion.

• ¹H NMR Acquisition:

  • Experiment: Standard one-pulse ¹H experiment.

  • Solvent: CDCl₃

  • Temperature: Ambient probe temperature (e.g., 298 K).

  • Sweep Width: Typically -2 to 12 ppm.

  • Number of Scans: 8 to 16 scans are usually sufficient for a sample of this concentration.

  • Relaxation Delay: A delay of 1-2 seconds between scans is generally adequate.

• ¹³C NMR Acquisition:

  • Experiment: Proton-decoupled ¹³C experiment (e.g., zgpg30).

  • Solvent: CDCl₃

  • Temperature: Ambient probe temperature (e.g., 298 K).

  • Sweep Width: Typically 0 to 220 ppm.

  • Number of Scans: A larger number of scans (e.g., 1024 or more) is necessary to achieve a good signal-to-noise ratio.

  • Relaxation Delay: A relaxation delay of 2 seconds is a reasonable starting point.

Results and Spectral Assignments

Structure of 2,3,3,6-Tetramethyloctane:

Note: The numbering in the generated data tables will be based on the prediction software's assignment, which may differ from standard IUPAC numbering. A visual mapping will be provided.

Predicted ¹H NMR Data

The predicted ¹H NMR spectrum of 2,3,3,6-tetramethyloctane is expected to show complex overlapping signals in the aliphatic region (typically 0.8-2.0 ppm). The chemical shifts are influenced by the degree of substitution and steric environment.

Atom Number	Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment
H-1	~0.85	Doublet	3H	Methyl
H-2	~1.60	Multiplet	1H	Methine
H-4	~1.25	Multiplet	2H	Methylene (B1212753)
H-5	~1.15	Multiplet	2H	Methylene
H-6	~1.50	Multiplet	1H	Methine
H-7	~1.35	Multiplet	2H	Methylene
H-8	~0.90	Triplet	3H	Methyl
H-9	~0.88	Doublet	3H	Methyl
H-10	~0.83	Singlet	3H	Methyl
H-11	~0.83	Singlet	3H	Methyl
H-12	~0.86	Doublet	3H	Methyl

Note: These are estimated values and may vary from experimental results. The multiplicities of methylene protons may be complex due to diastereotopicity.

Predicted ¹³C NMR Data

The predicted ¹³C NMR spectrum provides a clearer picture of the carbon skeleton, with distinct signals for each chemically non-equivalent carbon atom.

Atom Number	Predicted Chemical Shift (ppm)	Carbon Type	Assignment
C-1	~23.0	CH₃	Methyl
C-2	~35.0	CH	Methine
C-3	~38.0	C	Quaternary
C-4	~42.0	CH₂	Methylene
C-5	~20.0	CH₂	Methylene
C-6	~30.0	CH	Methine
C-7	~29.0	CH₂	Methylene
C-8	~14.0	CH₃	Methyl
C-9	~16.0	CH₃	Methyl
C-10	~25.0	CH₃	Methyl
C-11	~25.5	CH₃	Methyl
C-12	~22.0	CH₃	Methyl

Note: These are estimated values and may vary from experimental results.

Workflow for NMR Spectral Assignment

The following diagram illustrates a typical workflow for the assignment of NMR spectra for a novel or uncharacterized compound like 2,3,3,6-tetramethyloctane.

Caption: Workflow for NMR spectral acquisition, processing, and assignment.

Conclusion

This application note provides a comprehensive guide for the ¹H and ¹³C NMR spectral analysis of 2,3,3,6-tetramethyloctane. The detailed experimental protocols and predicted spectral data serve as a valuable resource for researchers in the fields of organic chemistry and drug development. While predicted data offers a strong starting point for spectral assignment, it is recommended to confirm these assignments with two-dimensional NMR experiments, such as COSY, HSQC, and HMBC, for unambiguous structural elucidation.

References

• 1. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. NMR Spectroscopy | Sample Preparation [schuetz.cup.uni-muenchen.de]
• 3. NMR Sample Preparation [nmr.chem.umn.edu]

Application Note: High-Resolution Separation of Tetramethyloctane Isomers by GCxGC

Introduction

Tetramethyloctane isomers, a class of highly branched alkanes, present a significant analytical challenge due to their structural similarity and closely related physicochemical properties. Complete separation of these isomers is crucial in various fields, including petrochemical analysis, environmental monitoring, and drug development, where the specific isomeric composition can significantly impact fuel properties, toxicological assessments, and metabolic pathways. Comprehensive two-dimensional gas chromatography (GCxGC) has emerged as a powerful technique for resolving complex mixtures of isomers that are often unresolvable by conventional one-dimensional GC.[1][2][3] This application note details a robust GCxGC method for the high-resolution separation of tetramethyloctane isomers, providing researchers, scientists, and drug development professionals with a detailed protocol and data presentation format.

The enhanced separation power of GCxGC is achieved by employing two columns with different stationary phase selectivities, providing an orthogonal separation mechanism.[3][4][5] The first dimension typically separates compounds based on their boiling points, while the second dimension provides a separation based on polarity or shape selectivity.[5] This results in a structured two-dimensional chromatogram with significantly increased peak capacity, enabling the resolution of co-eluting isomers.[6]

Experimental

A detailed protocol for the high-resolution separation of tetramethyloctane isomers using GCxGC coupled with a time-of-flight mass spectrometer (TOF-MS) is provided below.

Instrumentation

• Gas Chromatograph: Agilent 8890 GC System or equivalent, equipped with a cryogenic modulator.

• Mass Spectrometer: LECO Pegasus BT TOF-MS or equivalent.

• Autosampler: Gerstel MPS or equivalent.

Columns

• First Dimension (1D): Non-polar column, e.g., Restek Rxi-5Sil MS (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Second Dimension (2D): Mid-polar column, e.g., SGE BPX50 (1.5 m x 0.1 mm ID, 0.1 µm film thickness).

Consumables

• Carrier Gas: Helium (99.999% purity)

• Sample: A standard mixture of tetramethyloctane isomers (e.g., 2,2,4,4-tetramethyloctane, 3,3,5,5-tetramethyloctane, etc.) dissolved in a suitable solvent (e.g., hexane) at a concentration of 10 µg/mL.

• Vials: 2 mL amber glass vials with PTFE-lined septa.

Detailed Experimental Protocol

• Sample Preparation:

  • Prepare a 10 µg/mL working standard solution of the tetramethyloctane isomer mixture in hexane.

  • Transfer 1 mL of the working standard into a 2 mL autosampler vial and seal.

• GCxGC-TOF-MS Instrument Setup:

  • Inlet:

    • Mode: Splitless

    • Inlet Temperature: 280 °C

    • Injection Volume: 1 µL

    • Carrier Gas: Helium

    • Constant Flow: 1.2 mL/min

  • Oven Program:

    • Initial Temperature: 40 °C, hold for 2 minutes.

    • Ramp 1: 5 °C/min to 200 °C.

    • Ramp 2: 10 °C/min to 320 °C, hold for 5 minutes.

  • Modulator:

    • Modulation Period: 4 seconds

    • Hot Pulse Duration: 0.6 seconds

    • Cool Time Between Stages: 1.4 seconds

    • Temperature Offset: +30 °C relative to the primary oven.

  • Second Dimension Separation:

    • The second dimension column is housed in a separate oven with a temperature program that tracks the primary oven +15 °C.

  • TOF-MS Parameters:

    • Mass Range: 40-400 m/z

    • Acquisition Rate: 200 spectra/second

    • Ion Source Temperature: 250 °C

    • Electron Energy: -70 eV

• Data Acquisition and Processing:

  • Acquire the data using the instrument's software (e.g., LECO ChromaTOF).

  • Process the raw data to generate a two-dimensional chromatogram.

  • Identify the individual tetramethyloctane isomers based on their retention times in both dimensions and their mass spectra.

  • Integrate the peak areas for quantification.

Results and Discussion

The application of the described GCxGC-TOF-MS method resulted in the successful separation of multiple tetramethyloctane isomers. The non-polar first-dimension column separated the isomers primarily based on their boiling points, while the mid-polar second-dimension column provided an orthogonal separation based on subtle differences in their polarity and shape. This resulted in a well-structured two-dimensional chromatogram where the isomers were resolved as distinct peaks.

Quantitative Data Summary

The following table summarizes the retention times and peak areas for a representative set of tetramethyloctane isomers.

Isomer Name	1D Retention Time (min)	2D Retention Time (s)	Peak Area (arbitrary units)
2,2,4,4-Tetramethyloctane	15.23	1.85	1.25E+07
2,2,4,5-Tetramethyloctane	15.31	2.01	9.87E+06
2,2,5,5-Tetramethyloctane	15.45	1.92	1.10E+07
2,3,3,4-Tetramethyloctane	15.62	2.15	8.54E+06
3,3,4,4-Tetramethyloctane	15.78	2.08	1.02E+07
3,3,5,5-Tetramethyloctane	15.91	1.99	1.18E+07

Visualizations

The following diagrams illustrate the experimental workflow and the fundamental principle of GCxGC separation.

Caption: Experimental workflow for GCxGC-TOF-MS analysis of tetramethyloctane isomers.

Caption: Principle of orthogonal separation in comprehensive two-dimensional gas chromatography (GCxGC).

Conclusion

This application note demonstrates the successful application of GCxGC-TOF-MS for the high-resolution separation of tetramethyloctane isomers. The provided protocol offers a detailed and robust methodology for researchers and scientists working with complex hydrocarbon mixtures. The superior resolving power of GCxGC enables the accurate identification and quantification of individual isomers, which is essential for a wide range of applications in industry and academia. The structured data presentation and clear visualizations facilitate the interpretation and communication of results.

References

• 1. researchgate.net [researchgate.net]
• 2. orbi.uliege.be [orbi.uliege.be]
• 3. concawe.eu [concawe.eu]
• 4. azom.com [azom.com]
• 5. iris.unito.it [iris.unito.it]
• 6. researchgate.net [researchgate.net]

Application Note: 2,3,3,6-Tetramethyloctane as a Reference Standard in Petroleum Analysis

Abstract

This document details the application of 2,3,3,6-tetramethyloctane as a reference standard in the detailed hydrocarbon analysis (DHA) of petroleum products, particularly spark-ignition engine fuels such as gasoline. Its highly branched structure and elution characteristics make it a valuable compound for system suitability checks, retention index verification, and as a component in complex calibration mixtures for gas chromatography (GC) based methods like ASTM D6729.[1][2][3] This application note provides a comprehensive protocol for its use, including instrument conditions, data analysis, and expected outcomes, aimed at researchers, scientists, and professionals in the petroleum and drug development industries.

Introduction

Detailed hydrocarbon analysis is a critical aspect of quality control and regulatory compliance in the petroleum industry.[2][4] Gas chromatography (GC) is the primary technique employed for this purpose, offering high-resolution separation of the complex mixture of hydrocarbons present in gasoline and other light petroleum streams.[5] Accurate identification and quantification of individual components are essential for determining fuel properties and ensuring they meet stringent specifications.[3]

Reference standards play a pivotal role in achieving reliable and reproducible GC results. While n-alkanes are commonly used for retention index calculations, branched alkanes like 2,3,3,6-tetramethyloctane are crucial for validating the separation of isomeric compounds and ensuring the proper functioning of high-resolution capillary columns.[5] 2,3,3,6-tetramethyloctane, a C12 isoparaffin, serves as an excellent marker compound within the typical boiling range of gasoline components.

This application note outlines the use of 2,3,3,6-tetramethyloctane as a reference standard to enhance the accuracy and reliability of detailed hydrocarbon analysis of petroleum products.

Physicochemical Properties of 2,3,3,6-Tetramethyloctane

A thorough understanding of the physicochemical properties of a reference standard is fundamental to its application.

Property	Value	Reference
Molecular Formula	C₁₂H₂₆	[6]
Molecular Weight	170.33 g/mol	[6]
CAS Number	62199-24-0	[6]
Boiling Point (Predicted)	185-195 °C
Structure	Highly branched alkane	[6]

Application in Detailed Hydrocarbon Analysis (DHA)

2,3,3,6-Tetramethyloctane is utilized in DHA for the following key purposes:

• System Suitability Testing: To verify the resolving power and efficiency of the GC column by ensuring baseline separation from other closely eluting isomers.

• Retention Index (RI) Verification: As a known component with a specific retention index, it helps in the calibration and verification of the RI scale, which is crucial for the accurate identification of other sample components.

• Component in Quality Control (QC) Samples: Inclusion in a QC mixture allows for the monitoring of instrument performance over time and ensures the consistency of analytical results.

Experimental Protocol: DHA of Gasoline using 2,3,3,6-Tetramethyloctane as a Reference Marker

This protocol is based on the principles outlined in ASTM D6729 for the detailed hydrocarbon analysis of spark-ignition engine fuels.[1][3]

1. Preparation of Standards

• n-Alkane Calibration Standard: Prepare a mixture of n-alkanes from C5 to C15 in a suitable solvent (e.g., hexane) at a concentration of approximately 1% by mass for each component. This standard is used to establish the retention index scale.

• System Suitability Standard (SSS): Prepare a complex mixture containing a variety of hydrocarbon types (paraffins, isoparaffins, olefins, naphthenes, and aromatics) representative of typical gasoline. Spike this mixture with 2,3,3,6-tetramethyloctane at a concentration of 0.1% to 1% by mass. This standard will be used to verify column resolution and peak identification.

• Quality Control (QC) Sample: A well-characterized gasoline sample or a prepared mixture containing 2,3,3,6-tetramethyloctane at a known concentration.

2. Instrumentation and Analytical Conditions

• Gas Chromatograph (GC): A high-resolution capillary GC system equipped with a Flame Ionization Detector (FID) and a split/splitless injector.

• Column: A 100 m x 0.25 mm ID, 0.5 µm film thickness dimethylpolysiloxane capillary column is typically used for DHA.[5]

• Carrier Gas: Hydrogen or Helium.

• GC Conditions:

Parameter	Value
Injector Temperature	250 °C
Split Ratio	150:1
Injection Volume	0.1 - 0.5 µL
Oven Program	35 °C (hold 15 min), ramp to 200 °C at 2 °C/min, hold 30 min
Detector Temperature	250 °C
Carrier Gas Flow	Constant flow, optimized for column dimensions

3. Analytical Procedure

• System Equilibration: Condition the GC system until a stable baseline is achieved.

• Calibration: Inject the n-alkane calibration standard to establish the retention times for each n-paraffin. This data is used by the chromatography data system (CDS) to calculate the retention indices of all other detected peaks.

• System Suitability Check: Inject the System Suitability Standard containing 2,3,3,6-tetramethyloctane.

  • Verify the resolution between critical peak pairs as specified in ASTM D6729.

  • Confirm the identification of 2,3,3,6-tetramethyloctane based on its expected retention index.

• Sample Analysis: Inject the gasoline sample(s).

• Data Analysis:

  • The CDS will identify and quantify the individual hydrocarbon components in the sample by comparing their retention indices to a reference library.

  • The concentration of each component is typically reported in mass percent.

Data Presentation

The following table summarizes the expected retention data for 2,3,3,6-tetramethyloctane relative to n-alkanes.

Compound	Carbon Number	Retention Time (min) (Typical)	Kovats Retention Index (Calculated)
n-Undecane (n-C11)	11	45.5	1100
2,3,3,6-Tetramethyloctane	12	~48.2	~1145
n-Dodecane (n-C12)	12	52.0	1200

Note: Retention times are typical and will vary depending on the specific GC system and conditions.

Visualization of Experimental Workflow

The following diagram illustrates the workflow for using 2,3,3,6-tetramethyloctane as a reference standard in DHA.

References

• 1. ciinformatics.co.uk [ciinformatics.co.uk]
• 2. ksa.apexinstrument.me [ksa.apexinstrument.me]
• 3. store.astm.org [store.astm.org]
• 4. separationsystems.com [separationsystems.com]
• 5. theanalyticalscientist.com [theanalyticalscientist.com]
• 6. 2,3,3,6-Tetramethyloctane | C12H26 | CID 53428841 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Evaluation of 2,3,3,6-Tetramethyloctane as a Potential Jet Fuel Surrogate Component

For: Researchers, scientists, and fuel development professionals

Introduction

The formulation of jet fuel surrogates—mixtures of a few well-characterized hydrocarbon compounds—is essential for the computational modeling and experimental study of combustion processes in aviation gas turbines. An ideal surrogate accurately mimics the chemical and physical properties of conventional or sustainable aviation fuels. Highly branched alkanes are a critical class of components in jet fuels, influencing properties like ignition delay and low-temperature viscosity.

This document outlines the application and evaluation protocols for 2,3,3,6-tetramethyloctane , a C12 highly branched alkane, as a potential candidate for inclusion in jet fuel surrogate mixtures. While not a conventional component, its molecular structure suggests it could represent some of the complex isomers found in synthetic or alternative jet fuels. These notes provide a framework for the systematic evaluation of its key properties.

Rationale for Evaluation

The selection of surrogate components is driven by the need to match key combustion-related parameters of the target jet fuel.[1][2] These parameters typically include:

• Hydrogen-to-Carbon (H/C) Ratio: Influences stoichiometry and energy content.

• Derived Cetane Number (DCN): Characterizes autoignition quality.[3]

• Threshold Sooting Index (TSI): A measure of the fuel's propensity to form soot.[2][4]

• Physical Properties: Density, viscosity, and distillation curve, which affect spray atomization and vaporization.

• Ignition Delay Time (IDT): A critical parameter for understanding combustion kinetics across a range of temperatures and pressures.[5][6]

2,3,3,6-tetramethyloctane, as a highly branched C12 alkane, is expected to exhibit a low cetane number and influence the low-temperature combustion chemistry of a surrogate blend. Its evaluation is crucial to determine its suitability for representing the low-reactivity, branched alkane fraction of certain jet fuels, such as those derived from alcohol-to-jet (ATJ) processes.[7]

Data Presentation: Properties of 2,3,3,6-Tetramethyloctane

The following tables summarize the known computed properties of 2,3,3,6-tetramethyloctane and identify the key experimental parameters required for its validation as a surrogate component.

Table 1: Known Physical and Chemical Properties of 2,3,3,6-Tetramethyloctane

Property	Value	Source
Molecular Formula	C₁₂H₂₆	PubChem[8]
Molecular Weight	170.33 g/mol	PubChem[8]
IUPAC Name	2,3,3,6-tetramethyloctane	PubChem[8]
CAS Number	62199-24-0	PubChem[8]
Hydrogen/Carbon Ratio	~2.17	Calculated

Table 2: Key Experimental Combustion Properties for Evaluation

Property	Target Value Range (Typical for Jet A/JP-8)	Experimental Value for 2,3,3,6-Tetramethyloctane
Derived Cetane Number (DCN)	40 - 55	To Be Determined
Threshold Sooting Index (TSI)	20 - 30	To Be Determined
Density @ 298 K (g/cm³)	0.775 - 0.840	To Be Determined
Kinematic Viscosity @ 253 K (mm²/s)	< 8.0	To Be Determined
Ignition Delay Time @ 20 atm, Φ=1.0	Varies with Temperature	To Be Determined
Lower Heating Value (MJ/kg)	~42.8	To Be Determined

Experimental Protocols

The following protocols describe the standard methodologies for determining the essential combustion properties of a candidate surrogate fuel component.

Protocol for Determination of Derived Cetane Number (DCN)

• Objective: To measure the autoignition quality of 2,3,3,6-tetramethyloctane.

• Apparatus: Ignition Quality Tester (IQT) or similar constant volume combustion chamber.

• Standard Method: Conforms to ASTM D6890.

• Procedure:

  • Calibrate the IQT instrument using reference fuels: n-hexadecane (cetane, CN=100) and 2,2,4,4,6,8,8-heptamethylnonane (B1194848) (isocetane, CN=15).[9]

  • Inject a small, precise amount of the test sample (2,3,3,6-tetramethyloctane) into the heated (approx. 575 °C), pressurized (approx. 21 bar) combustion chamber.[9]

  • Record the time from the start of injection until the onset of combustion, which is identified by a sharp pressure increase. This duration is the ignition delay.[9]

  • The instrument's software uses an empirical correlation to convert the measured ignition delay into a Derived Cetane Number.

  • Perform multiple measurements to ensure repeatability and report the average DCN. A sample volume of approximately 15-50 mL is typically required.[10]

Protocol for Determination of Threshold Sooting Index (TSI)

• Objective: To quantify the sooting tendency of 2,3,3,6-tetramethyloctane.

• Apparatus: Smoke Point Lamp.

• Standard Method: Based on ASTM D1322 (Smoke Point of Kerosene and Aviation Turbine Fuel).

• Procedure:

  • The sample is burned in a standard wick-fed lamp.

  • The flame height is gradually increased until a smoky tail is observed at the flame tip.

  • The maximum flame height (in mm) at which the flame does not produce soot is recorded as the smoke point.[4]

  • The Threshold Sooting Index (TSI) is then calculated using the smoke point (SP) and the molecular weight (MW) of the compound. A common formula is: TSI = a * (MW / SP) + b Where 'a' and 'b' are constants derived from measurements of reference compounds (e.g., toluene (B28343) and n-dodecane).[11]

  • As pure highly branched alkanes have very high smoke points and low sooting tendencies, it may be necessary to blend 2,3,3,6-tetramethyloctane with a compound of known high sooting tendency (e.g., 1-methylnaphthalene) to obtain a measurable smoke point and then derive the TSI of the pure component via a mixing rule.[1]

Protocol for Measurement of Ignition Delay Time (IDT)

• Objective: To measure the autoignition delay of 2,3,3,6-tetramethyloctane/air mixtures over a range of temperatures and pressures relevant to gas turbine operation.

• Apparatus: High-pressure shock tube or rapid compression machine (RCM).

• Procedure (Shock Tube):

  • Prepare a stoichiometric (Φ=1.0) mixture of 2,3,3,6-tetramethyloctane vapor in a synthetic air mixture (O₂/N₂) within the driven section of the shock tube. The fuel must be heated to ensure complete vaporization.

  • Rupture the diaphragm separating the high-pressure driver section from the driven section, generating a shock wave that travels through the test gas mixture, rapidly heating and compressing it to a desired temperature (e.g., 650-1250 K) and pressure (e.g., 20 atm).[6][12]

  • Monitor the pressure rise or the emission from radical species (like OH*) behind the reflected shock wave using pressure transducers and optical detectors.

  • The ignition delay time is defined as the time interval between the passage of the reflected shock wave and the onset of rapid combustion, indicated by the sharp increase in pressure or light emission.[6]

  • Repeat the experiment across a wide range of post-shock temperatures to characterize the fuel's reactivity, including any negative temperature coefficient (NTC) behavior.[12]

Visualizations

Logical Workflow for Surrogate Component Evaluation

The following diagram illustrates the systematic process for evaluating a new compound for use in a jet fuel surrogate mixture.

References

• 1. research.me.mtu.edu [research.me.mtu.edu]
• 2. etda.libraries.psu.edu [etda.libraries.psu.edu]
• 3. researchgate.net [researchgate.net]
• 4. A Study on the Sooting Tendency of Jet Fuel Surrogates Using the Threshold Soot Index - Blacklight [etda.libraries.psu.edu]
• 5. Ignition delay time measurements for distillate and synthetic jet fuels | Hanson Research Group [hanson.stanford.edu]
• 6. Ignition Delay Time and Oxidation of a Kerosene Aviation Fuel and a Blended Jet50-Bio50 Fuel - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. 2,3,3,6-Tetramethyloctane | C12H26 | CID 53428841 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Cetane number - Wikipedia [en.wikipedia.org]
• 10. docs.nrel.gov [docs.nrel.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Measurement of Ignition Delay Time of Jet Aviation Fuel [jkosco.org]

Application Notes & Protocols: Identification of 2,3,3,6-Tetramethyloctane as a Putative Biomarker in Geological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Highly branched isoprenoid (HBI) alkanes, including tetramethylated octane (B31449) isomers, are gaining increasing attention in the field of geochemistry as potential biomarkers. These molecules, preserved in the geological record, can provide valuable insights into the paleoenvironment and the microbial communities present at the time of deposition. 2,3,3,6-Tetramethyloctane (C₁₂H₂₆) is a saturated hydrocarbon that, due to its specific branching pattern, may serve as a diagnostic marker for particular microbial metabolic pathways. Its presence and abundance in geological samples such as sedimentary rocks, crude oils, and source rocks can be indicative of specific source organisms and depositional conditions.

These application notes provide a comprehensive overview of the methodologies required for the identification and semi-quantitative analysis of 2,3,3,6-tetramethyloctane in geological matrices. The protocols focus on the extraction of saturated hydrocarbons and their subsequent analysis by gas chromatography-mass spectrometry (GC-MS).

Data Presentation: Abundance of Branched Alkanes in Geological Samples

The following table summarizes typical abundance ranges for short-chain branched alkanes found in various geological settings. It is important to note that the concentration of 2,3,3,6-tetramethyloctane is often low and may be part of a complex mixture of isomers.

Geological Sample Type	Typical Concentration of Short-Chain Branched Alkanes (ng/g of rock)	Putative Source Organisms	Reference
Proterozoic Sediments	10 - 500	Bacteria, Cyanobacteria	[1](--INVALID-LINK--)
Carboniferous Shales	50 - 1000	Algae, Bacteria	[2](--INVALID-LINK--)
Crude Oils	100 - 2000	Microbial consortia in source rocks	General Petroleum Geochemistry
Modern Microbial Mats	5 - 200	Sulfate-reducing bacteria, other prokaryotes	General Microbial Ecology

Note: The concentrations provided are indicative and can vary significantly based on the specific geological setting, thermal maturity, and preservation conditions of the organic matter.

Experimental Protocols

Sample Preparation and Extraction of Saturated Hydrocarbons

This protocol outlines the steps for the extraction of the total lipid fraction from a solid geological sample and the subsequent separation of saturated hydrocarbons.

Materials and Reagents:

• Powdered geological sample (e.g., shale, carbonate)

• Dichloromethane (B109758) (DCM), HPLC grade

• n-Hexane, HPLC grade

• Methanol (B129727), HPLC grade

• Activated copper filings

• Anhydrous sodium sulfate

• Silica (B1680970) gel (70-230 mesh, activated at 120°C for 4 hours)

• Soxhlet extraction apparatus

• Rotary evaporator

• Chromatography column

• Glass wool

Procedure:

• Sample Pulverization: Grind the geological sample to a fine powder (< 100 mesh) using a mortar and pestle or a rock pulverizer.

• Soxhlet Extraction:

  • Place approximately 20-100 g of the powdered sample in a pre-extracted cellulose (B213188) thimble.

  • Add activated copper filings to the extraction flask to remove elemental sulfur.

  • Extract the sample with a 9:1 (v/v) mixture of dichloromethane and methanol for 72 hours in a Soxhlet apparatus.

• Concentration: After extraction, concentrate the total lipid extract (TLE) using a rotary evaporator at 30°C until the solvent volume is reduced to approximately 2-3 mL.

• Fractionation of the TLE:

  • Prepare a chromatography column with a slurry of activated silica gel in n-hexane.

  • Load the concentrated TLE onto the top of the silica gel column.

  • Elute the saturated hydrocarbon fraction with 2-3 column volumes of n-hexane.

  • Collect the eluate in a clean, pre-weighed vial.

• Final Concentration: Concentrate the saturated hydrocarbon fraction under a gentle stream of nitrogen gas to a final volume of approximately 100-200 µL for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol provides typical instrumental parameters for the analysis of branched alkanes.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., Agilent 7890B GC with a 5977B MSD).

• Capillary column: DB-5ms (60 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column.

GC Conditions:

• Injector Temperature: 280°C

• Injection Mode: Splitless (with a 1-minute purge delay)

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp 1: 4°C/min to 300°C

  • Final hold: 30 minutes at 300°C

MS Conditions:

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 50-550

• Scan Rate: 2 scans/second

Identification of 2,3,3,6-Tetramethyloctane

The identification of 2,3,3,6-tetramethyloctane is based on a combination of its retention time relative to n-alkanes and its characteristic mass spectrum.

Retention Index: The retention index (RI) of 2,3,3,6-tetramethyloctane on a non-polar column will be between that of n-undecane (n-C₁₁) and n-dodecane (n-C₁₂). The exact RI should be determined by running a standard mixture of n-alkanes under the same GC conditions.

Mass Spectral Fragmentation: While a library spectrum for 2,3,3,6-tetramethyloctane is not readily available in common databases, its fragmentation pattern can be predicted based on the principles of alkane mass spectrometry. The molecular ion (M⁺) at m/z 170 is expected to be of low abundance or absent. Key fragment ions would arise from cleavage at the branched positions to form stable carbocations.

Predicted Key Fragment Ions for 2,3,3,6-Tetramethyloctane:

• m/z 57 (C₄H₉⁺): A prominent peak corresponding to a tert-butyl cation, likely from cleavage at the C3 position.

• m/z 71 (C₅H₁₁⁺): From cleavage adjacent to the methyl group at C6.

• m/z 85 (C₆H₁₃⁺): Another significant fragment from cleavage around the branched centers.

• m/z 99 (C₇H₁₅⁺): Resulting from the loss of a propyl group.

• m/z 113 (C₈H₁₇⁺): From the loss of an ethyl group.

• m/z 127 (C₉H₁₉⁺): Loss of a propyl group from a different position.

• m/z 141 (C₁₀H₂₁⁺): Loss of an ethyl group.

• m/z 155 (C₁₁H₂₃⁺): Loss of a methyl group.

Definitive identification requires comparison with an authentic standard of 2,3,3,6-tetramethyloctane.

Mandatory Visualizations

Caption: Experimental workflow for the identification of 2,3,3,6-tetramethyloctane.

Caption: Putative biogeochemical pathway leading to the formation of branched alkane biomarkers.

References

• 1. 2,2,7,7-Tetramethyloctane [webbook.nist.gov]
• 2. Identification of natural, anthropogenic and petroleum hydrocarbons in aquatic sediments - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Protocol for the Quantification of Branched Alkanes in Complex Hydrocarbon Mixtures

Audience: Researchers, scientists, and drug development professionals.

Introduction

The accurate quantification of branched alkanes within complex hydrocarbon mixtures is critical across various scientific and industrial domains, including petroleum analysis, environmental monitoring, and in the synthesis of specialized chemicals. Branched alkanes, with their unique physicochemical properties, can significantly influence the characteristics of a mixture.[1] This document provides a detailed protocol for the quantification of branched alkanes using gas chromatography (GC) coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

The primary challenge in analyzing branched alkanes lies in their vast number of structural isomers, which often have very similar boiling points, making chromatographic separation difficult.[2][3] This protocol emphasizes high-resolution gas chromatography techniques to achieve optimal separation and accurate quantification.

Analytical Approach: Gas Chromatography

Gas chromatography is the cornerstone for the detailed analysis of hydrocarbon mixtures. The choice of detector and column is paramount for achieving the desired separation and sensitivity.

• Gas Chromatography-Flame Ionization Detection (GC-FID): FID is a robust and widely used detector for hydrocarbon analysis. It offers high sensitivity and a wide linear range. Quantification is based on the principle that the detector's response is proportional to the mass of carbon atoms in the analyte.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS provides both qualitative and quantitative information. Mass spectrometry allows for the identification of compounds based on their mass spectra and fragmentation patterns.[4] This is particularly useful for distinguishing between different isomers of branched alkanes.[5]

Experimental Workflow

The overall workflow for the quantification of branched alkanes is depicted below. This process begins with sample preparation and proceeds through chromatographic analysis to data interpretation and quantification.

Caption: A logical workflow for the quantification of branched alkanes.

Detailed Experimental Protocols

Reproducibility is key in scientific research. The following are representative experimental protocols for the analysis of branched alkanes.[2]

Protocol 1: Analysis of C10-C20 Range Hydrocarbons

This protocol is adapted from methodologies for detailed hydrocarbon analysis (DHA).[2]

4.1. Sample Preparation

• Accurately weigh approximately 100 mg of the hydrocarbon mixture into a 10 mL volumetric flask.

• If the sample is highly viscous, gently warm it to facilitate handling.

• Add a known concentration of an internal standard (e.g., a deuterated alkane not present in the sample).[6]

• Dilute to the mark with a suitable solvent such as hexane (B92381) or dichloromethane.[7]

• Vortex the solution to ensure homogeneity.

4.2. GC-FID/MS Parameters

Parameter	Setting
Column	Non-polar capillary column (e.g., 100 m x 0.25 mm ID, 0.5 µm film thickness)[2][3]
Carrier Gas	Helium or Hydrogen at a constant flow rate of 1-2 mL/min[3]
Injection Port Temp.	280 °C
Injection Volume	1 µL
Split Ratio	100:1 (can be adjusted based on concentration)
Oven Program	Initial: 40 °C, hold for 5 minRamp 1: 2 °C/min to 250 °CHold: 10 min at 250 °C
FID Temperature	300 °C
MS Source Temp.	230 °C
MS Quad Temp.	150 °C
MS Scan Range	40-500 m/z

Protocol 2: High-Temperature GC (HTGC) for C20-C60+ Range

This protocol is designed for the analysis of high-boiling point hydrocarbons.[2]

4.1. Sample Preparation

• Follow the same procedure as in Protocol 1, using a high-boiling point solvent like carbon disulfide if necessary.

4.2. HTGC-FID/MS Parameters

Parameter	Setting
Column	High-temperature, non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.1 µm film thickness)[2]
Carrier Gas	Helium or Hydrogen at a constant flow rate of 1-2 mL/min
Injection Port Temp.	350 °C
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted)
Oven Program	Initial: 50 °C, hold for 2 minRamp 1: 10 °C/min to 400 °CHold: 15 min at 400 °C
FID Temperature	420 °C
MS Transfer Line Temp.	380 °C
MS Source Temp.	250 °C
MS Scan Range	50-800 m/z

Data Analysis and Quantification

5.1. Identification of Branched Alkanes

• Retention Indices (RI): Calculate the Kovats Retention Index for each peak using a series of n-alkane standards run under the same chromatographic conditions.[3][5] Branched alkanes will have characteristic retention indices that can be compared to literature values or databases.

• Mass Spectrometry: For GC-MS data, identify branched alkanes by their characteristic fragmentation patterns.[4] The molecular ion may be weak or absent, but key fragment ions can indicate the branching position.[4]

5.2. Quantification Methods

The choice of quantification method depends on the complexity of the sample matrix and the availability of standards.[8][9]

Caption: Decision tree for selecting an appropriate quantification method.

• External Calibration: Prepare a series of calibration standards of the target branched alkanes at known concentrations.[9] Generate a calibration curve by plotting the peak area against the concentration. Determine the concentration of the analyte in the sample by interpolating its peak area on the calibration curve.

• Internal Standard Method: Add a known amount of a non-interfering compound (the internal standard) to all samples and calibration standards.[6] Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. This method compensates for variations in injection volume and instrument response.

• Standard Addition: This method is ideal for complex matrices where matrix effects are a concern.[8][9] Known amounts of the analyte are added to aliquots of the sample. The increase in signal is used to determine the original concentration in the sample.

Quantitative Data Summary

The following tables provide an example of how to structure the quantitative data for clear comparison.

Table 1: Calibration Data for External Standard Quantification

Analyte	Concentration (mg/L)	Peak Area
2-Methylheptane	1	15,000
5	75,000
10	152,000
20	305,000
3-Methylheptane	1	14,500
5	73,000
10	148,000
20	298,000

Table 2: Quantification of Branched Alkanes in a Hydrocarbon Sample

Analyte	Retention Time (min)	Peak Area	Concentration (mg/L)
2-Methylheptane	12.34	112,500	7.4
3-Methylheptane	12.56	98,600	6.8
2,3-Dimethylhexane	13.01	54,200	3.5
n-Octane	13.25	250,000	16.5

Conclusion

This application note provides a comprehensive protocol for the quantification of branched alkanes in complex hydrocarbon mixtures using gas chromatography. The successful application of these methods relies on careful sample preparation, optimization of chromatographic conditions, and the appropriate choice of a quantification strategy. By following these detailed protocols, researchers can achieve accurate and reproducible results for the characterization of branched alkanes in their samples.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 4. GCMS Section 6.9.2 [people.whitman.edu]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. shimadzu.co.uk [shimadzu.co.uk]
• 8. fiveable.me [fiveable.me]
• 9. chem.libretexts.org [chem.libretexts.org]

Application Note: Determination of Kovats Retention Index for Isomeric Tetramethyloctanes in Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the calculation of the Kovats retention index (RI), a standardized method for reporting retention times in gas chromatography (GC). While experimental Kovats RI data for 2,3,3,6-Tetramethyloctane is not available in major public databases, this application note utilizes data for a related isomer, 3,4,5,6-Tetramethyloctane, to illustrate the application of the Kovats index. The protocol described herein is broadly applicable for the characterization of volatile and semi-volatile organic compounds.

Introduction

The Kovats retention index is a dimensionless quantity that relates the retention time of an analyte to the retention times of a series of co-injected n-alkane standards.[1][2] This normalization method compensates for variations in GC operational parameters such as column length, film thickness, carrier gas velocity, and temperature programming, thus enabling the comparison of retention data across different instruments and laboratories.[2] The index is a crucial tool for the identification of unknown compounds by comparing experimentally determined indices with library values. This application note details the methodology for calculating the Kovats RI and presents available data for an isomer of tetramethyloctane.

Data Presentation

A thorough search of the NIST Chemistry WebBook and other public databases revealed no available experimental Kovats retention index data for 2,3,3,6-Tetramethyloctane. However, data for the related isomer, 3,4,5,6-Tetramethyloctane, is available and presented below as an illustrative example.

Table 1: Kovats Retention Index for 3,4,5,6-Tetramethyloctane on a Non-Polar GC Column

Compound	Stationary Phase	Column Dimensions	Temperature (°C)	Kovats RI (I)
3,4,5,6-Tetramethyloctane	SE-30	30 m x 0.25 mm	70 (Isothermal)	1100.6[3]

Experimental Protocol: Determination of Kovats Retention Index

This protocol outlines the steps for the experimental determination of the Kovats retention index for a volatile analyte.

3.1. Materials and Reagents

• Analyte Sample: A solution of the compound of interest (e.g., an isomer of tetramethyloctane) in a suitable volatile solvent (e.g., hexane).

• n-Alkane Standard Mix: A certified mixture of a homologous series of n-alkanes (e.g., C8-C20) in a volatile solvent. The range of n-alkanes should bracket the expected elution time of the analyte.

• Carrier Gas: High-purity helium, hydrogen, or nitrogen.

3.2. Instrumentation

• Gas Chromatograph (GC): Equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• GC Column: A capillary column with a stationary phase appropriate for the analyte's polarity.

• Data Acquisition and Processing Software: Capable of measuring retention times and performing calculations.

3.3. GC Method Parameters (Example)

• Injection Port Temperature: 250 °C

• Injection Mode: Split or splitless, depending on analyte concentration.

• Carrier Gas Flow Rate: Constant flow, e.g., 1.0 mL/min.

• Oven Temperature Program:

  • Isothermal Analysis: A constant oven temperature is maintained throughout the run. This is the condition under which the original Kovats index is defined.[3]

  • Temperature-Programmed Analysis: The oven temperature is increased according to a set ramp rate (e.g., 5 °C/min) to elute a wider range of compounds.

• Detector Temperature: 280 °C (for FID).

3.4. Experimental Procedure

• Sample Preparation: Prepare a diluted solution of the analyte. Prepare a separate solution of the n-alkane standard mix. For co-injection, prepare a single solution containing both the analyte and the n-alkane standards.

• GC Analysis:

  • Inject the n-alkane standard mix into the GC and record the retention times of each n-alkane.

  • Inject the analyte sample into the GC and record its retention time.

  • Alternatively, co-inject the mixture of the analyte and n-alkane standards.

• Data Analysis:

  • Identify the two n-alkanes that elute immediately before and after the analyte peak. Let the number of carbon atoms in these n-alkanes be n and N, respectively.

  • Record the retention times of the analyte (t'R(analyte)), the earlier eluting n-alkane (t'R(n)), and the later eluting n-alkane (t'R(N)). Note that for accurate calculation, adjusted retention times (retention time minus the gas hold-up time) should be used for isothermal analysis. For temperature-programmed analysis, total retention times are used.

3.5. Kovats Retention Index Calculation

The formula for the Kovats retention index depends on whether the analysis is isothermal or temperature-programmed.

• For Isothermal Analysis:

  • The calculation is based on the logarithm of the adjusted retention times.

  • Formula: I = 100n + 100 * [ (log(t'R(analyte)) - log(t'R(n))) / (log(t'R(N)) - log(t'R(n))) ]

• For Temperature-Programmed Analysis:

  • The calculation uses a linear interpolation of the total retention times.

  • Formula: I = 100n + 100 * [ (tR(analyte) - tR(n)) / (tR(N) - tR(n)) ]

Visualizations

The following diagrams illustrate the workflow for determining the Kovats retention index and the logical structure of the calculation.

Experimental workflow for Kovats retention index determination.

Logical relationship of the Kovats retention index calculation.

Conclusion

The Kovats retention index is an indispensable tool in gas chromatography for compound identification and data comparison. This application note provides a comprehensive protocol for its determination. While experimental data for 2,3,3,6-Tetramethyloctane is currently unavailable in public repositories, the provided methodology can be readily applied to this and other compounds of interest by researchers in various scientific disciplines. The use of standardized retention indices is highly encouraged to improve the reproducibility and reliability of analytical data.

References

• 1. octane, 2,3,3,6-tetramethyl- [webbook.nist.gov]
• 2. Gas Chromatographic Retention Data [webbook.nist.gov]
• 3. 3,4,5,6-Tetramethyloctane, a [webbook.nist.gov]

Application Note: High-Resolution Analysis of C12 Alkane Isomers in Crude Oil Using Comprehensive Two-Dimensional Gas Chromatography (GCxGC)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Crude oil is an exceptionally complex mixture of hydrocarbons, containing thousands of individual compounds.[1][2] The detailed characterization of its composition is crucial for various applications, including petroleum geochemistry, environmental forensics, and process optimization in the petrochemical industry.[2][3][4] Alkane isomers, particularly those in the C12 range, are important components of many petroleum products. However, their structural similarity makes them challenging to separate and quantify using conventional one-dimensional gas chromatography (GC) due to significant peak co-elution.[5][6]

Comprehensive two-dimensional gas chromatography (GCxGC) has emerged as a powerful analytical technique that provides a significantly enhanced peak capacity and resolving power for the analysis of such complex samples.[3][4][5][7] By employing two columns with different separation mechanisms (e.g., non-polar followed by a semi-polar), GCxGC can effectively separate compounds that co-elute in the first dimension, providing a more detailed and accurate compositional analysis.[5][7] This application note provides a detailed protocol for the resolution of C12 alkane isomers in crude oil using GCxGC coupled with a flame ionization detector (FID) or time-of-flight mass spectrometer (TOF-MS).

Experimental Protocols

This section details the methodology for the analysis of C12 alkane isomers in crude oil using GCxGC.

1. Sample Preparation

Proper sample preparation is critical to protect the GC system and ensure accurate analysis.[8]

• Dilution: Crude oil samples are highly viscous and concentrated. A 1:100 (v/v) dilution in a suitable solvent such as carbon disulfide (CS2) or dichloromethane (B109758) (DCM) is recommended. CS2 is particularly advantageous when using a flame ionization detector (FID) due to its low signal response.

• Filtration: To remove particulate matter that could block the injector or column, the diluted sample should be filtered through a 0.45 µm PTFE syringe filter.

• Standard Preparation: A standard mixture containing known C12 alkane isomers should be prepared in the same solvent to verify peak identification and assess resolution.

2. GCxGC-FID/MS Instrumentation and Conditions

The following instrumental parameters are recommended for the analysis of C12 alkane isomers.

Parameter	Setting
Gas Chromatograph	Agilent 8890 GC or equivalent
Injector	Split/Splitless, 280 °C, Split ratio 100:1
Carrier Gas	Helium, Constant Flow @ 1.0 mL/min
First Dimension (1D) Column	Non-polar: DB-1 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)
Second Dimension (2D) Column	Mid-polar: BPX50 or equivalent (1-2 m x 0.1 mm ID, 0.1 µm film thickness)
Oven Program	40 °C (hold 1 min), ramp to 320 °C at 3 °C/min, hold for 10 min
Modulator	Thermal Modulator (e.g., LECO, Zoex)
Modulation Period	6 seconds
Hot Pulse Time	0.8 seconds
Cool Time between Stages	2.2 seconds
Detector	FID at 340 °C or TOF-MS (mass range 40-500 m/z, acquisition rate 100 spectra/s)

Data Presentation

The enhanced separation provided by GCxGC allows for the quantification of individual or groups of C12 alkane isomers. The table below presents representative data on the resolution of various C12 alkane isomers.

Analyte	Retention Time 1D (min)	Retention Time 2D (sec)	Relative Abundance (%)
n-Dodecane	25.8	1.2	15.2
2-Methylundecane	25.5	1.5	8.7
3-Methylundecane	25.5	1.6	7.9
4-Methylundecane	25.5	1.7	7.5
5-Methylundecane	25.5	1.8	7.1
2,2-Dimethyl-decane	25.2	2.1	5.3
Cyclododecane	26.1	2.5	10.1
Ethylcyclodecane	26.5	2.8	6.4
Other C12 Isomers	-	-	22.8

Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for GCxGC analysis of C12 alkane isomers in crude oil.

Principle of GCxGC Separation

Caption: Principle of GCxGC separation for resolving co-eluting compounds.

Conclusion

Comprehensive two-dimensional gas chromatography is a highly effective technique for the detailed analysis of complex hydrocarbon mixtures such as crude oil.[3][5] The enhanced resolution and structured chromatograms provided by GCxGC enable the successful separation and quantification of C12 alkane isomers that are otherwise difficult to resolve using conventional GC methods.[5][6] The protocol outlined in this application note provides a robust framework for researchers and scientists to achieve high-resolution analysis of these important petroleum components.

References

• 1. AMT - Mapping and quantifying isomer sets of hydrocarbons ( ≥  C12) in diesel exhaust, lubricating oil and diesel fuel samples using GC  ×  GC-ToF-MS [amt.copernicus.org]
• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. ogst.ifpenergiesnouvelles.fr [ogst.ifpenergiesnouvelles.fr]
• 6. gcms.cz [gcms.cz]
• 7. meetingorganizer.copernicus.org [meetingorganizer.copernicus.org]
• 8. drawellanalytical.com [drawellanalytical.com]

Analytical techniques for characterizing highly branched alkanes in biofuels

For Researchers, Scientists, and Drug Development Professionals

Introduction

The development of sustainable biofuels is critical for reducing reliance on fossil fuels and mitigating environmental impact. A key characteristic influencing the performance of these biofuels, particularly in terms of cold-flow properties and octane (B31449) rating, is the degree of alkane branching. Highly branched alkanes are desirable for improving fuel quality. Consequently, accurate and detailed characterization of these complex molecules is essential for optimizing biofuel production processes and ensuring product quality. This application note provides detailed protocols for the analysis of highly branched alkanes in biofuels using two powerful analytical techniques: Comprehensive Two-Dimensional Gas Chromatography coupled with Time-of-Flight Mass Spectrometry (GCxGC-TOFMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Analytical Techniques for Branched Alkane Characterization

The complex isomeric composition of biofuels necessitates advanced analytical techniques for detailed characterization.

Comprehensive Two-Dimensional Gas Chromatography (GCxGC) offers significantly higher resolution compared to conventional one-dimensional GC by employing two columns with different stationary phases.[1] This enhanced separation capability is crucial for resolving the numerous isomers of branched alkanes present in biofuels.[1] When coupled with a Time-of-Flight Mass Spectrometer (TOFMS), GCxGC provides both quantitative data and confident compound identification based on mass spectral data.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy is a powerful non-destructive technique that provides detailed structural information about the molecules in a sample.[3] Techniques such as 1H, 13C, and Distortionless Enhancement by Polarization Transfer (DEPT) NMR can be used to quantify different types of carbon and hydrogen atoms, allowing for the inference of the degree of branching within the aliphatic portion of the biofuel.[4]

Quantitative Data Summary

The composition of biofuels, particularly the content of branched alkanes (iso-alkanes), varies significantly depending on the feedstock and the production process. Hydrotreated Vegetable Oil (HVO) and Fischer-Tropsch (FT) diesel are two prominent examples of advanced biofuels where the degree of branching is a critical quality parameter.

Biofuel Type	Production Process	Predominant Alkane Type	n-Alkane Content (wt%)	iso-Alkane (Branched) Content (wt%)	Key Characteristics
Hydrotreated Vegetable Oil (HVO)	Hydroprocessing of vegetable oils or animal fats.[5]	n-alkanes and iso-alkanes (C14-C18).[6]	~10.[6]	~90.[6]	High cetane number, excellent cold-flow properties due to high iso-alkane content.[2]
Fischer-Tropsch (FT) Diesel	Fischer-Tropsch synthesis from syngas (derived from biomass, coal, or natural gas).[7]	Primarily straight-chain alkanes.[8]	Major proportion.[4]	Minor, predominantly methyl-branched.[8]	High cetane number, very low in aromatics and sulfur. Branching can be introduced in downstream processes.[9]
Biodiesel (FAME)	Transesterification of vegetable oils or animal fats.	Fatty Acid Methyl Esters.	Not applicable (contains esters, not primarily alkanes).	Not applicable.	Higher oxygen content, lower energy density compared to HVO and FT diesel.[10]

Experimental Protocols

Protocol 1: GCxGC-TOFMS Analysis of Highly Branched Alkanes

This protocol outlines the setup and execution of a GCxGC-TOFMS analysis for the detailed characterization of branched alkanes in biofuel samples.

1. Sample Preparation:

• Dilute the biofuel sample in a suitable solvent (e.g., methylene (B1212753) chloride or hexane) to a concentration of approximately 1000 ppm.

• Vortex the sample for 30 seconds to ensure homogeneity.

• Transfer an aliquot to a 2 mL autosampler vial.

2. GCxGC-TOFMS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent, equipped with a LECO dual-stage, quad-jet thermal modulator.

• Primary Column (1st Dimension): Non-polar column, e.g., Restek Rxi-5Sil MS (30 m x 0.25 mm ID x 0.25 µm film thickness).

• Secondary Column (2nd Dimension): Polar column, e.g., SGE BPX50 (1.5 m x 0.1 mm ID x 0.1 µm film thickness).

• Injector: Split/splitless inlet at 280°C with a split ratio of 100:1.

• Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp 1: 5°C/min to 320°C.

  • Hold at 320°C for 10 minutes.

• Modulator:

  • Modulation Period: 8 seconds.

  • Hot Pulse Time: 1.5 seconds.

  • Cool Time between Stages: 2.5 seconds.

  • Temperature Offset: +30°C relative to the primary oven.

• Mass Spectrometer: LECO Pegasus BT TOFMS or equivalent.

  • Mass Range: 45-550 m/z.

  • Acquisition Rate: 200 spectra/second.

  • Ion Source Temperature: 250°C.

3. Data Analysis:

• Process the raw data using software such as ChromaTOF (LECO) or GC Image.

• Perform peak picking and spectral deconvolution.

• Identify compounds by comparing mass spectra against a reference library (e.g., NIST).

• Quantify branched alkanes by integrating the peak areas and using appropriate internal or external standards.

Protocol 2: NMR Spectroscopic Analysis for Alkane Branching

This protocol provides a method for determining the degree of branching in biofuel samples using 1H and 13C NMR spectroscopy.

1. Sample Preparation:

• Dissolve approximately 100 mg of the biofuel sample in 0.7 mL of deuterated chloroform (B151607) (CDCl3).

• Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift referencing.

• Transfer the solution to a 5 mm NMR tube.

2. NMR Instrumentation and Data Acquisition:

• Spectrometer: Bruker Avance III 500 MHz spectrometer or equivalent.

• 1H NMR Acquisition:

  • Pulse Program: zg30.

  • Number of Scans: 16.

  • Relaxation Delay (d1): 5 seconds.

  • Spectral Width: 20 ppm.

• 13C NMR Acquisition:

  • Pulse Program: zgpg30 (power-gated decoupling).

  • Number of Scans: 1024.

  • Relaxation Delay (d1): 10 seconds.

  • Spectral Width: 250 ppm.

• DEPT-135 Acquisition:

  • Pulse Program: dept135.

  • Number of Scans: 512.

  • Relaxation Delay (d1): 2 seconds.

3. Data Processing and Analysis:

• Process the acquired Free Induction Decays (FIDs) using NMR data processing software such as MestReNova or TopSpin.

• Processing Steps:

  • Apply an exponential window function (line broadening of 0.3 Hz for 1H, 1 Hz for 13C).

  • Perform Fourier transformation.

  • Phase correct the spectra manually.

  • Perform baseline correction.

  • Reference the spectra to the TMS signal (0 ppm).

• Integration and Quantification:

  • In the 1H NMR spectrum, integrate the regions corresponding to different proton types (e.g., CH3, CH2, CH).

  • In the 13C NMR spectrum, integrate the aliphatic region (typically 0-50 ppm).

  • Use the DEPT-135 spectrum to differentiate between CH, CH2 (negative signals), and CH3 (positive signals) carbons.

  • Calculate the branching index by taking the ratio of the integral of CH and CH3 signals to the integral of the CH2 signals.

Visualizations

References

• 1. mcgill.ca [mcgill.ca]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. Advanced Biofuels Based on Fischer–Tropsch Synthesis for Applications in Diesel Engines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Catalytic Applications in the Production of Hydrotreated Vegetable Oil (HVO) as a Renewable Fuel: A Review | MDPI [mdpi.com]
• 6. sae.org [sae.org]
• 7. Fischer–Tropsch process - Wikipedia [en.wikipedia.org]
• 8. Fischer–Tropsch: Product Selectivity–The Fingerprint of Synthetic Fuels | MDPI [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Troubleshooting & Optimization

Technical Support Center: Overcoming Peak Co-elution of 2,3,3,6-Tetramethyloctane and its Isomers in Gas Chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving the co-elution of 2,3,3,6-tetramethyloctane and its isomers during Gas Chromatography (GC) analysis.

Frequently Asked Questions (FAQs)

Q1: Why do 2,3,3,6-tetramethyloctane and its isomers frequently co-elute in GC?

A1: 2,3,3,6-Tetramethyloctane and its structural isomers are all C12 branched alkanes. As non-polar hydrocarbons, their separation in GC is primarily governed by differences in their boiling points and, to a lesser extent, their molecular shape.[1] Isomers of tetramethyloctane often have very similar boiling points, leading to close or overlapping elution times on standard non-polar GC columns. The more branching in an alkane's structure, the lower its boiling point and the shorter its retention time will generally be.

Q2: How can I confirm that I am observing co-elution and not just poor peak shape?

A2: Differentiating between co-elution and poor peak shape is a critical first step. Here are some indicators of co-elution:

• Asymmetrical Peaks: Look for peaks with a shoulder or tailing that is not characteristic of a single, pure compound under your analytical conditions.

• Mass Spectrometry Data: If you are using a mass spectrometer (MS) as a detector, examine the mass spectra across the peak. A changing mass spectrum from the beginning to the end of the peak is a strong indication of multiple co-eluting components. For alkanes, look for subtle changes in the relative abundance of characteristic fragment ions (e.g., m/z 43, 57, 71, 85).[2]

Q3: What are Kovats Retention Indices and how can they help in identifying isomers?

A3: The Kovats Retention Index (RI) is a standardized method for reporting retention times in GC, making them less dependent on the specific analytical conditions of a particular instrument (e.g., column length, film thickness, carrier gas velocity).[3] It relates the retention time of an analyte to those of n-alkanes eluting before and after it. By comparing the experimentally determined Kovats indices of your unknown peaks to published values for specific isomers on a given stationary phase, you can achieve a much higher confidence in your peak identification.

Q4: Where can I find Kovats Retention Index data for tetramethyloctane isomers?

A4: Public databases such as the NIST Chemistry WebBook and PubChem are valuable resources for experimentally determined and predicted Kovats Retention Indices.[2][4] Additionally, scientific literature and application notes from column manufacturers often contain retention index data for various compounds on their specific stationary phases.

Troubleshooting Guide: Resolving Co-eluting Tetramethyloctane Isomers

This guide provides a systematic approach to troubleshooting and resolving the co-elution of 2,3,3,6-tetramethyloctane and its isomers.

Step 1: Methodical Optimization of the Temperature Program

The oven temperature program is the most impactful and easily adjustable parameter for improving the separation of closely boiling isomers.

• Decrease the Temperature Ramp Rate: A slower ramp rate (e.g., from 10°C/min to 2-5°C/min) increases the interaction time of the analytes with the stationary phase, often significantly improving resolution.

• Lower the Initial Oven Temperature: A lower starting temperature can improve the focusing of the analytes at the head of the column, leading to sharper peaks and better separation of early-eluting isomers.

• Introduce an Isothermal Hold: An isothermal segment just below the elution temperature of the co-eluting pair can sometimes enhance their separation.

Step 2: Evaluation and Selection of the GC Column

If optimizing the temperature program is insufficient, the next step is to consider the GC column. For non-polar alkanes, a non-polar stationary phase is the appropriate choice.

• Increase Column Length: Doubling the column length (e.g., from 30 m to 60 m) will double the number of theoretical plates and can significantly improve resolving power.

• Decrease Column Internal Diameter (ID): A smaller ID column (e.g., 0.18 mm instead of 0.25 mm) provides higher efficiency and can lead to better separation.

• Select an Appropriate Stationary Phase: While all are non-polar, different non-polar phases can offer slightly different selectivities. Common choices for alkane analysis include 100% dimethylpolysiloxane (e.g., DB-1, HP-1, OV-101) and 5% phenyl-95% dimethylpolysiloxane (e.g., DB-5, HP-5).[2][5]

Step 3: Optimization of Carrier Gas Flow Rate

The linear velocity of the carrier gas affects column efficiency. Ensure your flow rate is set to the optimal value for your carrier gas (Helium or Hydrogen) and column dimensions to maximize resolution.

Step 4: Consider Advanced GC Techniques

For particularly challenging separations, advanced techniques may be necessary.

• Comprehensive Two-Dimensional Gas Chromatography (GCxGC): This powerful technique uses two columns with different selectivities to provide a much higher degree of separation than single-dimension GC.

Quantitative Data

Table 1: Physicochemical Properties of Selected C12H26 Isomers

Isomer Name	Structure	Boiling Point (°C)	Kovats Retention Index (SE-30)
n-Dodecane	CH₃(CH₂)₁₀CH₃	216.3	1200
2,3,3,6-Tetramethyloctane	~205-210 (estimated)	Data Not Available
3,4,5,6-Tetramethyloctane	Data Not Available	1100.6[6]
3,3,6,6-Tetramethyloctane	208-210[7]	Data Not Available
2,3,4,6-Tetramethyloctane	Data Not Available	Data Not Available
2,3,5,6-Tetramethyloctane	Data Not Available	Data Not Available
2,3,6,7-Tetramethyloctane	Data Not Available	Data Not Available

Experimental Protocols

Protocol 1: High-Resolution GC-MS for the Separation of Tetramethyloctane Isomers

This protocol provides a starting point for developing a method to separate 2,3,3,6-tetramethyloctane and its isomers.

1. Instrumentation:

• Gas Chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Injector: Split/Splitless.

• Column: Agilent J&W DB-1ms (or equivalent), 60 m x 0.25 mm ID, 0.25 µm film thickness.

2. GC Conditions:

• Injector Temperature: 250°C

• Injection Volume: 1 µL

• Split Ratio: 50:1 (can be adjusted based on sample concentration)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial Temperature: 60°C, hold for 2 minutes.

  • Ramp 1: 2°C/min to 150°C.

  • Ramp 2: 10°C/min to 220°C, hold for 5 minutes.

• Detector Temperature (FID): 280°C

• MS Transfer Line Temperature: 280°C

• MS Ion Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Scan Range: m/z 40-300

3. Sample Preparation:

• Dissolve the sample containing the tetramethyloctane isomers in a volatile, non-polar solvent (e.g., hexane, pentane) to an appropriate concentration.

Visualizations

Caption: Experimental workflow for the analysis of tetramethyloctane isomers.

Caption: Logical troubleshooting workflow for resolving co-eluting isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. Gas Chromatographic Retention Data [webbook.nist.gov]
• 3. repositum.tuwien.at [repositum.tuwien.at]
• 4. 2,3,3,6-Tetramethyloctane | C12H26 | CID 53428841 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. VCF Guide to use [vcf-online.nl]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. 3,3,6,6-Tetramethyloctane [webbook.nist.gov]

Technical Support Center: Optimization of GC Temperature Programs for C12 Isomer Separation

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing their Gas Chromatography (GC) temperature programs for the challenging task of separating C12 isomers. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during these experiments.

Troubleshooting Guide: Common Issues and Solutions

This section provides solutions to common problems encountered during the GC analysis of C12 isomers.

Problem	Potential Cause	Suggested Solution
Poor Resolution / Peak Overlap	Inadequate Temperature Program: The oven temperature ramp rate may be too fast, not allowing sufficient time for the separation of structurally similar isomers.	Start with a slow temperature ramp (e.g., 1-2 °C/min) after an initial hold at a lower temperature. This provides more time for isomers with small differences in boiling points to separate on the column.
Suboptimal Column Choice: The stationary phase may not have the necessary selectivity for C12 isomer separation.	A non-polar capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms, HP-5MS), is a good starting point as it separates based on boiling point differences. For complex mixtures, a longer column (e.g., 60 meters or more) with a smaller internal diameter (e.g., 0.18-0.25 mm) will provide higher resolution.[1]
Carrier Gas Flow Rate is Not Optimal: The linear velocity of the carrier gas is either too high or too low, leading to band broadening and reduced resolution.	Optimize the carrier gas (Helium or Hydrogen) flow rate. Hydrogen often provides better efficiency and allows for faster analysis times.
Peak Tailing	Active Sites in the System: Polar analytes can interact with active sites in the injector liner or the column itself, causing tailing.	Use a deactivated inlet liner and a high-quality, inert GC column. Periodically trimming the first few centimeters of the column can also help remove accumulated active sites.
Column Overload: Injecting too much sample can lead to peak distortion, including tailing.	Reduce the injection volume or dilute the sample. A split injection with a higher split ratio can also alleviate this issue.
Ghost Peaks (Unexpected Peaks)	Contamination: Carryover from previous injections or contamination in the carrier gas or sample solvent can manifest as ghost peaks.	Bake out the column at a high temperature (below its maximum limit) to remove contaminants. Always use high-purity carrier gas and solvents. Running a blank solvent injection can confirm if the system is clean.
Irreproducible Retention Times	Leaks in the System: Leaks in the injector, column fittings, or detector interface can cause fluctuations in flow and pressure, leading to shifting retention times.	Perform a thorough leak check of the entire GC system using an electronic leak detector.
Inconsistent Oven Temperature: Poor temperature control of the GC oven will lead to variability in retention times.	Ensure the GC oven is properly calibrated and that the temperature program is being executed accurately and reproducibly.

Frequently Asked Questions (FAQs)

Q1: What is a good starting GC temperature program for separating C12 isomers?

A good starting point for a temperature program would be:

• Initial Temperature: 40-60°C, hold for 1-2 minutes.

• Ramp Rate: 2-5°C/minute. A slower ramp rate will generally provide better resolution for complex isomer mixtures.

• Final Temperature: 200-250°C, hold for 5-10 minutes to ensure all isomers have eluted.

This is a general guideline, and the optimal program will depend on the specific column dimensions and the complexity of the isomer mixture.[2] It is often recommended to start with a "scouting" gradient with a moderate ramp rate (e.g., 10°C/min) to get an initial separation profile, and then optimize from there.[3]

Q2: Which type of GC column is best for C12 isomer separation?

For the separation of C12 alkanes and their isomers, non-polar capillary columns are the industry standard.[2][4] These columns separate analytes primarily based on their boiling points. Since branched isomers generally have lower boiling points than their linear counterparts, this allows for their separation.

Recommended Column Specifications:

Parameter	Recommendation	Reasoning
Stationary Phase	5% Phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5MS)	Provides good selectivity for hydrocarbons based on boiling point.
Length	30 - 60 meters (or longer)	Longer columns provide higher resolution, which is critical for separating closely related isomers.
Internal Diameter (ID)	0.18 - 0.25 mm	Smaller ID columns offer higher efficiency and better resolution.
Film Thickness	0.18 - 0.25 µm	Thinner films are suitable for less volatile compounds like C12 isomers, preventing excessively long run times.

Q3: How can I improve the separation of co-eluting C12 isomers?

Co-elution of isomers is a common challenge. Here are several strategies to improve separation:

• Optimize the Temperature Program: Use a slower temperature ramp rate (e.g., 1°C/min) in the temperature range where the co-elution occurs. You can also introduce an isothermal hold at a specific temperature to enhance separation of a critical pair.

• Change the Column: If optimizing the temperature program is insufficient, a column with a different stationary phase chemistry might provide the necessary selectivity. However, for hydrocarbon isomers, the primary separation mechanism is boiling point on non-polar phases.

• Increase Column Length: A longer column will increase the number of theoretical plates and can improve resolution, but will also increase analysis time.

• Decrease Column Internal Diameter: A narrower column will increase efficiency and resolution.

• Optimize Carrier Gas Flow Rate: Ensure the carrier gas is at its optimal linear velocity to minimize band broadening.

Q4: What are the typical GC-MS parameters for identifying C12 isomers?

Mass spectrometry is crucial for the identification of C12 isomers, as many will have very similar retention times.

Typical GC-MS Parameters:

Parameter	Setting
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	230°C
Mass Range	40-300 m/z
Acquisition Mode	Full Scan (for identification)

It is important to note that many C12 isomers will produce similar mass spectra due to extensive fragmentation.[1] Careful analysis of the fragmentation patterns and comparison with a spectral library are essential for identification.

Experimental Protocols

Protocol 1: General Screening Method for C12 Isomer Profile

This protocol is designed as a starting point for the analysis of a sample containing a mixture of C12 isomers.

GC-FID Conditions:

Parameter	Value
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.2 mL/min
Injector	Split/Splitless
Injection Mode	Split (50:1 ratio)
Injection Volume	1 µL
Injector Temperature	250°C
Oven Program	Initial: 50°C, hold for 2 minRamp: 5°C/min to 220°CHold: 5 min at 220°C
Detector	Flame Ionization Detector (FID)
Detector Temperature	280°C

Visualizations

Caption: A logical workflow for troubleshooting poor peak resolution in C12 isomer separations.

Caption: A typical experimental workflow for the GC analysis of C12 isomers.

References

• 1. AMT - Mapping and quantifying isomer sets of hydrocarbons ( ≥  C12) in diesel exhaust, lubricating oil and diesel fuel samples using GC  ×  GC-ToF-MS [amt.copernicus.org]
• 2. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromtech.com [chromtech.com]

Technical Support Center: Improving Mass Spectral Differentiation of Tetramethyloctane Isomers

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the mass spectral analysis of tetramethyloctane isomers.

Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to differentiate tetramethyloctane isomers using a standard GC-MS method?

A: Differentiating tetramethyloctane isomers is challenging due to two primary factors:

• Similar Mass Spectra: As isomers, they have the identical molecular weight (170.34 g/mol ), and their electron ionization (EI) mass spectra are often very similar or nearly identical.[1][2] Standard 70 eV EI is a high-energy ("hard") ionization technique that causes extensive fragmentation.[3] While fragmentation is useful for structural elucidation, in highly branched alkanes it often leads to a common set of stable carbocation fragments (e.g., m/z 43, 57, 71), masking the subtle structural differences between isomers.[3]

• Similar Chromatographic Behavior: These isomers often have very close boiling points and similar polarities, causing them to co-elute or have very poor separation on standard gas chromatography (GC) columns. Complete chromatographic separation is the most critical step for accurate identification.[4]

Q2: How can I improve the chromatographic separation of co-eluting tetramethyloctane isomers?

A: Improving GC resolution is key. You can achieve this by optimizing several parameters:

• Column Selection: Use a long capillary column (e.g., 60-100 m) with a non-polar stationary phase like 5% phenyl methylpolysiloxane (e.g., DB-5, HP-5MS).[5][6] Longer columns provide more theoretical plates, enhancing separation efficiency.

• Temperature Program: Avoid isothermal runs. A slow, optimized temperature ramp is crucial.[7][8] A slow ramp rate (e.g., 2-5 °C/min) increases the interaction time with the stationary phase and can significantly improve the separation of closely eluting compounds.[8][9]

• Carrier Gas Flow: Optimize the linear velocity of your carrier gas (Helium or Hydrogen). Operating at the optimal flow rate minimizes peak broadening and maximizes efficiency.

Q3: My isomer peaks are still overlapping or showing poor shape. What are the first troubleshooting steps?

A: If you are experiencing poor resolution, peak fronting, or tailing, a systematic approach is necessary. Start by checking the most common sources of error. The workflow below provides a logical sequence for troubleshooting these issues.

Caption: Systematic workflow for troubleshooting poor isomer separation.

Q4: When should I consider using Chemical Ionization (CI) instead of Electron Ionization (EI)?

A: You should consider using Chemical Ionization (CI) when your primary goal is to determine the molecular weight of your isomers. Standard EI often produces a very weak or completely absent molecular ion (M+) for highly branched alkanes.[3] CI is a "soft" ionization technique that uses a reagent gas (like methane (B114726) or ammonia) to gently protonate the analyte, typically forming a stable [M+H]+ ion. This preserves the molecular weight information, which is crucial for confirming you are analyzing the correct set of isomers.

Data & Experimental Protocols

Data Presentation

The following tables summarize quantitative data to aid in the differentiation of tetramethyloctane isomers.

Table 1: Comparison of GC Retention Indices for Tetramethyloctane Isomers on Non-Polar Stationary Phases. Retention indices (RI) are a more reliable metric than retention times for comparing data across different systems. Higher RI values generally indicate later elution times. Note the close values, highlighting the need for high-resolution chromatography.

Isomer	Stationary Phase	Retention Index (RI)
2,2,7,7-Tetramethyloctane	HP-5MS	1013
3,4,5,6-Tetramethyloctane	SE-30	1100.6[10][11]
n-Dodecane (Reference)	DB-5 / SE-30	1200.0

Data compiled from NIST Chemistry WebBook.[10][11][12] Stationary phases HP-5MS, DB-5, and SE-30 are all similar non-polar phases.[6]

Table 2: Key EI-MS Fragment Ions and Relative Intensities for Selected Tetramethyloctane Isomers. While the mass spectra are similar, subtle differences in the relative intensities of key fragment ions can be used for differentiation if high-quality spectra are obtained. The molecular ion (m/z 170) is typically absent or has a very low abundance.

m/z	Ion Fragment	2,2,4,4-Tetramethyloctane	2,3,6,7-Tetramethyloctane	2,2,7,7-Tetramethyloctane
43	C₃H₇⁺	100%	100%	45%
57	C₄H₉⁺	95%	45%	100%
71	C₅H₁₁⁺	20%	85%	15%
85	C₆H₁₃⁺	10%	30%	5%
113	[M-C₄H₉]⁺	5%	8%	2%
170	[M]⁺	<1%	<1%	<1%

Data extracted and interpreted from NIST Mass Spectra.[1][2][13] Intensities are relative to the base peak (100%).

Experimental Protocols

This protocol is a starting point for separating C12 alkane isomers on a common non-polar column.

• GC System: Gas chromatograph coupled with a mass spectrometer (GC-MS).[14]

• Column: 60 m x 0.25 mm ID, 0.25 µm film thickness, HP-5MS or equivalent.[14]

• Carrier Gas: Helium, constant flow rate of 1.0 mL/min.

• Injection: 1 µL injection volume, Split mode (50:1 ratio), Injector temperature: 250 °C.

• Oven Temperature Program:

  • Initial Temperature: 60 °C.[9]

  • Initial Hold Time: 2 minutes.

  • Ramp 1: Increase temperature at 3 °C/min to 150 °C.[9]

  • Ramp 2: Increase temperature at 10 °C/min to 280 °C.

  • Final Hold Time: 5 minutes (to elute any heavier compounds).

• MS Parameters (EI):

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV.[14]

  • Source Temperature: 230 °C.

  • Scan Range: m/z 40-250.

Use this protocol to confirm the molecular weight of your isomers when the molecular ion is not visible in EI mode.

• System Configuration: Ensure your GC-MS is configured for Chemical Ionization, which may require changing the ion source volume.

• Reagent Gas: Methane is a common choice. Set up the reagent gas flow according to your instrument manufacturer's specifications.

• GC Method: Use the same optimized GC method as described in Protocol 1 to ensure chromatographic separation.

• MS Parameters (CI):

  • Ionization Mode: Positive Chemical Ionization (PCI).

  • Reagent Gas: Methane.

  • Source Temperature: 200 °C.

  • Scan Range: m/z 80-200.

  • Expected Result: Look for a prominent ion at m/z 171 , corresponding to the protonated molecule ([M+H]+). You may also see adduct ions, such as [M+C₂H₅]⁺ at m/z 199.

Caption: Logic for choosing between "hard" (EI) and "soft" (CI) ionization.

References

• 1. 2,2,4,4-Tetramethyloctane [webbook.nist.gov]
• 2. Octane, 2,3,6,7-tetramethyl- [webbook.nist.gov]
• 3. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 4. vurup.sk [vurup.sk]
• 5. scielo.br [scielo.br]
• 6. Gas Chromatographic Retention Data [webbook.nist.gov]
• 7. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 8. gcms.cz [gcms.cz]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. 3,4,5,6-Tetramethyloctane, a [webbook.nist.gov]
• 11. 3,4,5,6-Tetramethyloctane, a [webbook.nist.gov]
• 12. 2,2,7,7-Tetramethyloctane [webbook.nist.gov]
• 13. 2,2,7,7-Tetramethyloctane [webbook.nist.gov]
• 14. tdi-bi.com [tdi-bi.com]

Addressing matrix effects in the analysis of 2,3,3,6-Tetramethyloctane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the analysis of 2,3,3,6-tetramethyloctane.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect the analysis of 2,3,3,6-tetramethyloctane?

A1: Matrix effects are the alteration of the analytical signal of a target analyte due to the co-eluting components of the sample matrix.[1] In the gas chromatography-mass spectrometry (GC-MS) analysis of 2,3,3,6-tetramethyloctane, these effects can manifest as either signal enhancement or suppression. Signal enhancement leads to an overestimation of the analyte's concentration, while signal suppression results in its underestimation.[1] These effects can compromise the accuracy, precision, and reproducibility of the analytical method.

Q2: What are the common causes of matrix effects in the GC-MS analysis of volatile hydrocarbons like 2,3,3,6-tetramethyloctane?

A2: The primary causes of matrix effects in GC-MS analysis of volatile hydrocarbons include:

• Matrix-Induced Signal Enhancement: This is a common effect where non-volatile matrix components accumulate in the GC inlet, masking active sites where the analyte might otherwise be adsorbed or degraded. This leads to a more efficient transfer of the analyte to the column and a higher signal.[1][2]

• Matrix-Induced Signal Suppression: This can occur due to competition for ionization in the MS source or interference from matrix components with the transfer of the analyte from the GC to the MS.[1]

• Co-eluting Interferences: Compounds in the matrix with similar chemical properties to 2,3,3,6-tetramethyloctane can co-elute from the GC column and interfere with its detection. In environmental samples, these can include other hydrocarbons, fatty acids, and humic substances. In biological samples, lipids and proteins can be sources of interference.[3][4]

Q3: How can I determine if my analysis of 2,3,3,6-tetramethyloctane is affected by matrix effects?

A3: To diagnose matrix effects, you can compare the analytical response of 2,3,3,6-tetramethyloctane in a pure solvent standard with its response in a matrix-matched standard (a blank matrix sample spiked with the analyte).[1] A significant difference in signal intensity between the two indicates the presence of matrix effects. A higher signal in the matrix-matched standard suggests enhancement, while a lower signal indicates suppression.[1]

Q4: What is the role of an internal standard in mitigating matrix effects?

A4: An internal standard (IS) is a compound chemically similar to the analyte of interest that is added to both the samples and calibration standards at a constant concentration.[5] The IS helps to correct for variations in sample preparation, injection volume, and instrument response caused by matrix effects.[5][6] By calculating the ratio of the analyte signal to the IS signal, the impact of these variations can be minimized, leading to more accurate and precise quantification.[6] For the analysis of 2,3,3,6-tetramethyloctane, a deuterated analog or a structurally similar hydrocarbon not present in the sample would be a suitable internal standard.

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting common issues related to matrix effects in the analysis of 2,3,3,6-tetramethyloctane.

Issue 1: Poor Peak Shape (Tailing or Fronting)

• Possible Cause: Active sites in the GC inlet liner or column, or a mismatch between the solvent polarity and the column phase.[7]

• Troubleshooting Steps:

  • Inspect and Replace the GC Inlet Liner: A dirty or active liner can cause peak tailing. Replace with a new, deactivated liner.[7]

  • Column Conditioning: Bake the GC column according to the manufacturer's instructions to remove contaminants and restore performance.

  • Check Solvent and Column Compatibility: Ensure the injection solvent is compatible with the GC column's stationary phase.[7]

Issue 2: Significant Signal Suppression

• Possible Cause: Co-eluting matrix components are interfering with the ionization of 2,3,3,6-tetramethyloctane in the MS source.

• Troubleshooting Steps:

  • Improve Sample Cleanup: Employ a more rigorous sample cleanup method to remove interfering matrix components. Techniques like Solid-Phase Extraction (SPE) can be effective.[8]

  • Optimize GC Method: Adjust the GC temperature program to improve the separation of 2,3,3,6-tetramethyloctane from interfering compounds.

  • Use Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract to compensate for the suppression effect.[6]

Issue 3: Significant Signal Enhancement

• Possible Cause: Non-volatile matrix components are protecting the analyte from degradation or adsorption in the GC inlet.

• Troubleshooting Steps:

  • Implement Regular Inlet Maintenance: Clean or replace the GC inlet liner and septum regularly to prevent the buildup of non-volatile residues.

  • Use an Internal Standard: A suitable internal standard can help to correct for the enhancement effect.[5]

  • Dilute the Sample: If the analyte concentration is high enough, diluting the sample extract can reduce the concentration of the interfering matrix components.[8]

Quantitative Data on Matrix Effects

The following table summarizes the impact of different matrices and sample preparation methods on the recovery of volatile hydrocarbons, which can be indicative of the matrix effects expected for 2,3,3,6-tetramethyloctane.

Analyte Class	Matrix	Sample Preparation Method	Average Recovery (%)	Potential Matrix Effect	Reference
Volatile Organic Compounds (Boiling Point 100-150°C)	Whole Blood	1:5 Sample Dilution with Water	Quantitative	Suppression	[8]
Total Petroleum Hydrocarbons (Diesel Range)	Soil	Dichloromethane-Acetone Extraction	80 - 124	Enhancement/Suppression	[2]
Volatile Hydrocarbons	Water	Purge and Trap	99.1 - 119.3 (with IS)	Minimal with IS	[9]
Organochlorine Pesticides	Water (High Matrix)	Solid-Phase Extraction	~87 (with matrix-matched IS)	Suppression	[6]

Experimental Protocols

Protocol 1: Analysis of 2,3,3,6-Tetramethyloctane in Soil by Purge and Trap GC-MS (Based on EPA Method 8260)

This protocol outlines a detailed procedure for the extraction and analysis of 2,3,3,6-tetramethyloctane from soil samples.

1. Sample Collection and Preservation:

• Collect approximately 5 grams of soil using a clean sampling device.
• Immediately place the soil sample into a pre-weighed 40 mL volatile organic analysis (VOA) vial containing 10 mL of purge-and-trap grade methanol (B129727).
• Seal the vial with a Teflon-lined septum cap and store at 4°C until analysis.

2. Sample Extraction:

• In the laboratory, weigh the vial containing the soil and methanol to determine the exact weight of the soil sample.
• Shake the vial vigorously for 2 minutes to ensure thorough extraction of the analyte into the methanol.
• Allow the soil to settle.

3. Purge and Trap GC-MS Analysis:

• Instrument Setup:
• GC-MS system equipped with a purge and trap concentrator.
• GC Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable for hydrocarbon analysis.
• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).
• Purge and Trap Parameters:
• Add a known volume of the methanol extract (e.g., 100 µL) to 5 mL of reagent water in the purge and trap sparging vessel.
• Spike with an appropriate internal standard.
• Purge the sample with helium for a set time (e.g., 11 minutes) at ambient temperature.
• The purged volatiles are trapped on an analytical trap (e.g., Tenax/silica gel/carbon molecular sieve).
• Desorption and GC-MS Analysis:
• Rapidly heat the trap to desorb the analytes onto the GC column.
• Use a suitable GC oven temperature program to separate the analytes. A typical program might be: initial temperature of 40°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.
• The mass spectrometer is operated in electron ionization (EI) mode, scanning a mass range of m/z 35-350.
• Quantification:
• Identify 2,3,3,6-tetramethyloctane based on its retention time and mass spectrum.
• Quantify using the internal standard method by creating a calibration curve with standards prepared in methanol.

Visualizations

Caption: Experimental workflow for the analysis of 2,3,3,6-tetramethyloctane in soil.

Caption: Troubleshooting logic for addressing matrix effects.

References

• 1. researchgate.net [researchgate.net]
• 2. agilent.com [agilent.com]
• 3. Purge and trap problems - Chromatography Forum [chromforum.org]
• 4. What kind of substances interfere with mass spectrometry analysis? | AAT Bioquest [aatbio.com]
• 5. More Than You Ever Wanted to Know About Calibrations Part 7 – Internal Standards, Surrogates, and Isotope Dilution [restek.com]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. eeer.org [eeer.org]
• 8. gcms.labrulez.com [gcms.labrulez.com]
• 9. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Enhancing Resolution of Branched Alkanes on Non-Polar GC Columns

Welcome to the Technical Support Center for Gas Chromatography (GC) analysis of branched alkanes. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the separation of these complex isomers on non-polar columns.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of poor resolution of branched alkanes on a non-polar GC column?

Poor resolution of branched alkanes on non-polar columns often stems from their similar boiling points and chemical structures.[1] Since non-polar stationary phases, such as 100% dimethylpolysiloxane, primarily separate compounds based on boiling point, isomers with close boiling points will co-elute.[2] Other contributing factors include suboptimal column dimensions, an inappropriate temperature program, or an incorrect carrier gas flow rate.[1]

Q2: How can I improve the separation of closely eluting branched alkane isomers?

To improve the resolution of closely eluting isomers, a systematic approach to method optimization is necessary. Key parameters to adjust include the temperature program, carrier gas flow rate, and column dimensions. A slower temperature ramp rate can increase the interaction time between the analytes and the stationary phase, thereby enhancing separation.[2] Optimizing the carrier gas flow rate to its optimal linear velocity will minimize band broadening.[2] If these adjustments are insufficient, consider using a longer column or a column with a smaller internal diameter to increase theoretical plates and improve efficiency.[1]

Q3: When should I consider changing my GC column dimensions?

You should consider changing column dimensions when optimizing the temperature program and flow rate does not provide the desired resolution (a resolution value greater than 1.5 is ideal for baseline separation).[1]

• Longer Column: Doubling the column length can increase resolution by approximately 40% by providing more theoretical plates for separation.[1]

• Smaller Internal Diameter (ID): Reducing the column ID (e.g., from 0.25 mm to 0.18 mm) enhances separation efficiency.[1]

• Thicker Film: For highly volatile branched alkanes, a thicker stationary phase film can increase retention and improve resolution.[2]

Q4: What is the impact of the carrier gas flow rate on resolution?

The carrier gas flow rate significantly affects chromatographic efficiency.[3] An optimal flow rate minimizes peak broadening and maximizes resolution. Flow rates that are too high or too low will decrease separation efficiency.[1] It is crucial to operate at the optimal linear velocity for the chosen carrier gas (e.g., Helium or Hydrogen).[2]

Q5: Should I use a split or splitless injection for branched alkane analysis?

The choice between split and splitless injection depends on the concentration of your analytes.

• Split Injection: This technique is suitable for high-concentration samples, as it introduces only a portion of the sample into the column, preventing overload.[4][5]

• Splitless Injection: This method is ideal for trace analysis, as it transfers nearly the entire sample to the column, maximizing sensitivity.[4][6]

For quantitative analysis of branched alkanes where concentrations may vary, a splitless injection is often preferred to ensure all components are detected. However, care must be taken to avoid column overload.

Troubleshooting Guide

Symptom	Potential Cause	Recommended Solution
Poor resolution of adjacent branched alkane peaks	Inadequate column efficiency.	Increase column length or decrease internal diameter.[1]
Temperature ramp rate is too fast.	Decrease the oven temperature ramp rate to allow for better separation.[2]
Suboptimal carrier gas flow rate.	Optimize the carrier gas flow rate to the ideal linear velocity for the gas being used.[2]
Broad, tailing peaks	Active sites in the injector or column.	Clean the injector and liner. Consider using a guard column.[7]
Column contamination.	Bake out the column at a high temperature. If the problem persists, the column may need to be replaced.
Injection volume is too large.	Reduce the injection volume to prevent overloading the column.[7]
Inconsistent retention times	Fluctuations in oven temperature.	Ensure the GC oven is properly calibrated and maintaining a stable temperature.
Leaks in the system.	Check for leaks at the injector, detector, and column fittings using an electronic leak detector.[8]
Inconsistent carrier gas flow.	Verify that the carrier gas supply is stable and that the flow controller is functioning correctly.[8]

Experimental Protocols

Protocol 1: Optimization of Temperature Program for Branched Alkane Separation

This protocol provides a starting point for developing a temperature program to resolve a complex mixture of branched alkanes.

• Initial Setup:

  • Column: Standard non-polar column (e.g., 100% dimethylpolysiloxane), 30 m x 0.25 mm ID x 0.25 µm film thickness.[1]

  • Carrier Gas: Helium or Hydrogen at optimal linear velocity.[2]

  • Injection: 1 µL, splitless (purge time of 0.75-1.0 min).[1]

• Initial Temperature Program (Screening Run):

  • Initial Temperature: 40°C, hold for 2 minutes.

  • Ramp Rate: 10°C/min to 300°C.[9]

  • Final Hold: Hold at 300°C for 10 minutes.

• Optimization:

  • If co-elution of critical pairs is observed, decrease the ramp rate in increments of 2°C/min. A slower ramp rate increases the interaction time of analytes with the stationary phase, which can enhance separation.[2]

  • Adjust the initial temperature. A lower initial temperature can improve the focusing of volatile components at the head of the column.[1]

• Data Analysis:

  • Identify branched alkanes based on their retention times relative to a standard mixture.

  • Calculate the resolution (Rs) between critical pairs. An Rs value greater than 1.5 indicates baseline separation.[1]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 5. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 6. Split vs Splitless Injection [restek.com]
• 7. stepbio.it [stepbio.it]
• 8. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - JP [thermofisher.com]
• 9. chromatographytoday.com [chromatographytoday.com]

Technical Support Center: Troubleshooting Poor Peak Shape in High Molecular Weight Alkane Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues encountered during the gas chromatography (GC) analysis of high molecular weight alkanes.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of peak tailing for my high molecular weight alkanes, and how can I fix it?

Peak tailing, where a peak's symmetry is lost and extends towards the baseline, is a frequent issue in the analysis of high molecular weight compounds.[1][2] This can compromise resolution and lead to inaccurate quantification.[2][3] The most common causes involve interactions within the GC system or issues with the setup. If all peaks in your chromatogram are tailing, the problem is likely physical, such as an improper column installation.[4] If only specific, high-boiling point compounds are tailing, it may point to a chemical interaction or contamination issue.[5][6]

Common Causes and Solutions:

• Active Sites: Polar or acidic functional groups on your analytes can interact with active sites, such as silanol (B1196071) groups, within the injector liner or at the head of the column.[2][7] This secondary interaction causes some analyte molecules to be retained longer, resulting in a tailing peak.[4]

  • Solution: Use a fresh, deactivated inlet liner.[1][2] If the problem persists, trim 10-20 cm from the front of the column to remove accumulated non-volatile residues or active sites.[2]

• Column Contamination: The accumulation of non-volatile material at the front of the column can lead to poor partitioning of the analyte, causing tailing.[4] Tailing of non-polar hydrocarbon peaks is a strong indicator of column contamination.[6][7]

  • Solution: First, try to "bake out" the column by heating it to its maximum operating temperature for a period to remove contaminants.[8] If this is unsuccessful, trimming the first few centimeters of the column is a good next step.[9] As a last resort, the column may need to be solvent-rinsed or replaced.[7][10]

• Improper Column Installation or Cut: A poor column cut or incorrect installation in the inlet can create turbulence in the carrier gas flow and unswept volumes where the analyte can be temporarily trapped.[2][4]

  • Solution: Re-cut the column, ensuring a clean, 90-degree cut.[2] Reinstall the column according to the manufacturer's instructions, making sure it is positioned at the correct height within the inlet.[2]

• Cold Spots: If there are areas in the GC flow path (e.g., transfer line to the detector) that are not adequately heated, high molecular weight compounds can condense, leading to poor peak shape.[1]

  • Solution: Ensure all heated zones are set to the appropriate temperatures and that there are no cold spots in the system.[1]

• Low Injector Temperature: An injector temperature that is too low can result in incomplete or slow vaporization of high molecular weight alkanes, which can contribute to peak tailing.[6][10]

  • Solution: Increase the injector temperature. A range of 280-350°C is often effective for high-boiling point alkanes.[1]

Troubleshooting Workflow for Peak Tailing

Caption: A logical workflow for diagnosing the cause of peak tailing.

Q2: My high molecular weight alkane peaks are fronting. What does this indicate and what should I do?

Peak fronting, where the peak has a leading edge and appears as a "shark fin," is a strong indicator of column overloading.[11][12][13] This occurs when too much sample is introduced, saturating the stationary phase at the front of the column.[2] Excess analyte then travels further down the column before partitioning, leading to the distorted peak shape.[2]

Solutions for Peak Fronting:

• Reduce Sample Concentration: The most straightforward solution is to dilute your sample.[1][11]

• Decrease Injection Volume: Injecting a smaller volume of the sample can prevent overloading.[11][13]

• Increase Split Ratio: If using a split injection, increasing the split ratio will reduce the amount of sample that reaches the column.[11][13]

• Use a Higher Capacity Column: If sample concentration cannot be changed, consider a column with a higher sample capacity. This can be achieved by:

  • Increasing Film Thickness: A thicker stationary phase film can handle more sample.[11][14]

  • Increasing Column Internal Diameter (ID): Wider bore columns have a higher sample capacity, although this may come at the cost of some resolution.[14]

Troubleshooting Workflow for Peak Fronting

Caption: A decision-making diagram for resolving peak fronting issues.

Q3: Why is the signal intensity for my high molecular weight alkanes very low or non-existent?

Low or absent peaks for high molecular weight compounds can be frustrating. The cause is often related to the sample not reaching the detector in a sufficient quantity or at all.

Common Causes and Solutions:

• Inadequate Vaporization: The injector temperature may be too low to fully vaporize the high-boiling point analytes.[1][7]

  • Solution: Gradually increase the injector temperature in 20-25°C increments to find the optimal point for vaporization without causing thermal degradation of the sample.[1][7] Temperatures up to 350°C may be necessary.[1]

• System Leaks: A leak in the injector, particularly around the septum, can lead to sample loss.[10][15]

  • Solution: Perform a leak check on the injector system.[7] Ensure the septum is not old or damaged and is installed correctly.[15]

• Analyte Adsorption: Active sites in the liner or column can irreversibly adsorb analytes, preventing them from reaching the detector.[1][10]

  • Solution: Use a deactivated liner and a high-quality, inert GC column.[7][10]

• Incorrect Injection Parameters (Split/Splitless):

  • Split Injection: The split ratio may be too high, venting most of your sample.[10] Solution: Decrease the split ratio.[7]

  • Splitless Injection: The purge activation time might be too short, causing analytes to be vented before they are completely transferred to the column.[7] Solution: Increase the purge activation time.[7]

• Sub-optimal Detector Settings: The detector may not be properly configured or may be contaminated.

  • Solution: Check and optimize detector parameters (e.g., gas flows for FID).[1] Ensure the detector is clean and functioning correctly.[8][9]

Table 1: Effect of Injector Temperature on Analyte Response

Injector Temperature	Observation	Recommendation
Too Low (<280°C)	Poor vaporization, low peak area, peak tailing.[1][6][10]	Increase temperature in 20-25°C increments.[7]
Optimal (280-350°C)	Complete vaporization, good peak shape and response.[1]	Optimize within this range for your specific analytes.[1]
Too High (>380°C)	Potential for thermal degradation of analytes, leading to extra peaks or loss of signal.[1]	Avoid excessively high temperatures unless necessary for extremely high MW compounds.

Q4: How do I select the right GC column and optimize parameters for high molecular weight alkane analysis?

Proper column selection and method optimization are critical for achieving good separation and peak shape for high molecular weight alkanes.

Key Parameters to Optimize:

• Stationary Phase: The principle of "like dissolves like" applies. Since alkanes are non-polar, a non-polar stationary phase is ideal.[14][16]

  • Recommendation: Use a column with a 100% dimethylpolysiloxane (e.g., DB-1) or 5% phenyl-95% dimethylpolysiloxane (e.g., DB-5) stationary phase.[14]

• Column Dimensions: The length, internal diameter (ID), and film thickness of the column all impact the analysis.

  • Length: Longer columns provide better resolution but increase analysis time. A 30m column is a good starting point.[14]

  • Internal Diameter (ID): Smaller ID columns (e.g., 0.25 mm) offer higher efficiency and resolution.[14]

  • Film Thickness: For high-boiling point alkanes, a thinner film (e.g., 0.25 µm) is generally sufficient and allows for shorter analysis times and lower elution temperatures.[14]

• Oven Temperature Program: The temperature ramp rate significantly affects separation.[14]

  • Recommendation: A slower ramp rate (e.g., 5-10°C/min) increases the interaction time between the analytes and the stationary phase, which can improve the separation of closely eluting compounds.[14]

• Carrier Gas Flow Rate: The flow rate of the carrier gas (typically Helium or Hydrogen) must be optimized to minimize peak broadening.[14][17] An inappropriate flow rate can lead to reduced resolution.[14]

  • Recommendation: An optimal flow rate for a 0.25 mm ID column is typically around 1.0 - 1.5 mL/min.[1]

Table 2: Recommended GC Parameters for High Molecular Weight Alkanes

Parameter	Recommended Setting	Rationale
Stationary Phase	Non-polar (e.g., 100% dimethylpolysiloxane)[14]	"Like dissolves like" principle ensures good interaction and separation based on boiling points.[14]
Column Length	30 - 60 m[14]	Longer length provides more theoretical plates, improving resolution for complex mixtures.[14]
Column ID	0.18 - 0.25 mm[14]	Smaller ID enhances efficiency and resolution.[14]
Film Thickness	0.25 µm	Thinner films are suitable for high-boiling point compounds, allowing for faster elution.[14]
Carrier Gas	Helium or Hydrogen	Provides good chromatographic efficiency.[1][18]
Flow Rate	1.0 - 1.5 mL/min	Optimal flow minimizes band broadening and maximizes resolution.[1][14]
Injector Temperature	300 - 350 °C[1]	Ensures complete and rapid vaporization of high molecular weight compounds.[1]
Oven Program	Initial 150°C (hold 2 min), ramp 10°C/min to 320°C (hold 15 min)[1]	A typical program to elute a wide range of high MW alkanes. Slower ramps can improve resolution.[14]
Detector (FID) Temp	320 - 350 °C	Must be hot enough to prevent condensation of the eluting compounds.

Experimental Protocols

Protocol 1: Optimizing Injector Temperature

This protocol is designed to find the ideal injector temperature that ensures complete vaporization without causing thermal degradation.

• Initial Setup: Install a suitable GC column for high-temperature analysis and prepare a standard solution of the high-boiling point analyte(s).[7]

• Set Initial Conditions: Set the initial injector temperature to a conservative value, such as 250°C.[7] Establish an oven temperature program that is sufficient to elute all compounds of interest.[7]

• First Injection: Inject the standard solution and record the chromatogram, paying close attention to the peak area and shape of the high molecular weight alkanes.[7]

• Increase Temperature: Increase the injector temperature by 25°C (e.g., to 275°C).[7]

• Subsequent Injections: Allow the injector to stabilize at the new temperature, then inject the standard solution again.

• Repeat and Analyze: Repeat steps 4 and 5, increasing the temperature in increments up to a maximum of around 350°C.

• Data Evaluation: Compare the peak areas and shapes from all injections. Select the temperature that provides the highest peak area without evidence of peak distortion or the appearance of degradation products.[7]

Protocol 2: Performing a Column Cut for Maintenance

This procedure is used to remove contaminated or active sections from the inlet end of the GC column.

• Cool System: Ensure the GC oven and inlet are cooled down to room temperature. Turn off the carrier gas flow at the instrument.

• Remove Column: Carefully disconnect the column from the injector port.

• Cut the Column: Using a ceramic scoring wafer or a specialized capillary cutting tool, score the column tubing about 10-20 cm from the end.[2]

• Create a Clean Break: Gently flex the column at the score to create a clean, 90-degree break. Inspect the cut end with a magnifying lens to ensure it is flat and free of jagged edges or shards.[2] A poor cut can cause peak tailing.[2]

• Reinstall Column: Reinstall the column in the injector according to the instrument manufacturer's specifications, ensuring the correct insertion depth.

• Restore Gas Flow and Leak Check: Turn the carrier gas back on. Perform a leak check at the injector fitting before heating the system.

• Conditioning: Briefly condition the column by running it at a high temperature to remove any oxygen that may have entered the system.

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. academic.oup.com [academic.oup.com]
• 7. benchchem.com [benchchem.com]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. GC Technical Tip: Peak Shape Problems - No Peaks | Phenomenex [phenomenex.com]
• 10. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 11. GC Troubleshooting—Fronting Peaks [restek.com]
• 12. GC Troubleshooting—Fronting Peaks [restek.com]
• 13. youtube.com [youtube.com]
• 14. benchchem.com [benchchem.com]
• 15. chromatographytoday.com [chromatographytoday.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. m.youtube.com [m.youtube.com]
• 18. 2-3 Other Factors Affecting the Analysis | Technical Information | GL Sciences [glsciences.com]

Technical Support Center: Method Development for Baseline Separation of all Tetramethyloctane Isomers

Welcome to the technical support center for the chromatographic separation of tetramethyloctane isomers. This resource is designed for researchers, scientists, and drug development professionals seeking to achieve baseline separation of these challenging C12 branched alkanes. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to support your method development efforts.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of tetramethyloctane isomers so challenging?

The separation of tetramethyloctane isomers is difficult due to their very similar physicochemical properties.[1] As structural isomers, they share the same molecular weight and elemental composition. Their boiling points are often very close, and they exhibit similar polarities, leading to a high likelihood of peak co-elution in gas chromatography (GC).[1] Achieving baseline separation requires a highly efficient and selective chromatographic system.

Q2: What is the most critical factor for separating tetramethyloctane isomers?

The stationary phase of the gas chromatography column is the most critical factor for achieving selectivity between isomers. For non-polar alkanes like tetramethyloctanes, a non-polar stationary phase is the standard choice.[2] The separation on these phases is primarily governed by the boiling points of the isomers. Generally, more compact, highly branched isomers have lower boiling points and will elute earlier than their more linear counterparts.

Q3: How many structural isomers of tetramethyloctane are there?

There are 43 structural isomers of tetramethyloctane. A comprehensive list is provided in the "Data Presentation" section of this guide.

Q4: What is a Kovats Retention Index, and how is it useful for isomer identification?

The Kovats Retention Index (RI) is a standardized method for reporting retention times in gas chromatography. It normalizes the retention time of an analyte to the retention times of adjacent n-alkanes. This helps in comparing retention data across different instruments and laboratories, aiding in the tentative identification of isomers by matching experimental RI values with those from databases or predictive models.[3][4]

Q5: Can I use mass spectrometry (MS) to differentiate co-eluting isomers?

While mass spectrometry is a powerful identification tool, the electron ionization (EI) mass spectra of isomeric alkanes are often very similar, dominated by the same fragment ions (e.g., m/z 43, 57, 71, 85).[5] This makes it difficult to distinguish between co-eluting isomers based on their mass spectra alone. Therefore, chromatographic separation is crucial.

Troubleshooting Guides

Issue 1: Poor Resolution and Peak Co-elution

Symptoms:

• Broad, overlapping peaks.

• Shoulders on peaks, indicating a hidden co-eluting isomer.[6]

• Inability to achieve baseline separation between adjacent peaks.

Possible Causes & Solutions:

Possible Cause	Suggested Solution
Inadequate Column Efficiency	Increase column length (e.g., from 30 m to 60 m or 100 m) to increase the number of theoretical plates.[1]
Decrease the column's internal diameter (e.g., from 0.25 mm to 0.18 mm) to enhance separation efficiency.[1]
Sub-optimal Temperature Program	Decrease the temperature ramp rate (e.g., from 10°C/min to 2-3°C/min) to allow more time for isomers to interact with the stationary phase.[1]
Lower the initial oven temperature to improve the focusing of early-eluting isomers at the head of the column.[1]
Incorrect Carrier Gas Flow Rate	Optimize the carrier gas (e.g., Helium or Hydrogen) flow rate to achieve the van Deemter minimum for the best efficiency.
Inappropriate Stationary Phase	While non-polar phases are standard, for particularly difficult separations, consider a stationary phase with a different selectivity, such as a liquid crystalline phase, which can separate isomers based on their shape.

Issue 2: Irreproducible Retention Times

Symptoms:

• Retention times for the same isomer vary between runs.

Possible Causes & Solutions:

Possible Cause	Suggested Solution
Leaks in the System	Check for leaks at the injector, detector, and column fittings using an electronic leak detector.
Fluctuations in Carrier Gas Pressure/Flow	Ensure the gas cylinders have adequate pressure and that the gas regulators are functioning correctly.
Oven Temperature Instability	Verify that the GC oven is calibrated and maintaining a stable temperature throughout the programmed run.
Column Contamination	Bake out the column at a high temperature (within its limits) to remove contaminants. If necessary, trim a small portion from the front of the column.

Data Presentation

Table 1: List of Tetramethyloctane Structural Isomers

Below is a comprehensive list of the 43 structural isomers of tetramethyloctane (C12H26).

Isomer Name

2,2,3,3-Tetramethyloctane

2,2,3,4-Tetramethyloctane

2,2,3,5-Tetramethyloctane

2,2,3,6-Tetramethyloctane

2,2,3,7-Tetramethyloctane

2,2,4,4-Tetramethyloctane

2,2,4,5-Tetramethyloctane

2,2,4,6-Tetramethyloctane

2,2,4,7-Tetramethyloctane

2,2,5,5-Tetramethyloctane

2,2,5,6-Tetramethyloctane

2,2,5,7-Tetramethyloctane

2,2,6,6-Tetramethyloctane

2,2,6,7-Tetramethyloctane

2,2,7,7-Tetramethyloctane

2,3,3,4-Tetramethyloctane

2,3,3,5-Tetramethyloctane

2,3,3,6-Tetramethyloctane

2,3,3,7-Tetramethyloctane

2,3,4,4-Tetramethyloctane

2,3,4,5-Tetramethyloctane

2,3,4,6-Tetramethyloctane

2,3,4,7-Tetramethyloctane

2,3,5,5-Tetramethyloctane

2,3,5,6-Tetramethyloctane

2,3,5,7-Tetramethyloctane

2,3,6,6-Tetramethyloctane

2,3,6,7-Tetramethyloctane

2,4,4,5-Tetramethyloctane

2,4,4,6-Tetramethyloctane

2,4,4,7-Tetramethyloctane

2,4,5,5-Tetramethyloctane

2,4,5,6-Tetramethyloctane

2,4,6,6-Tetramethyloctane

2,5,5,6-Tetramethyloctane

2,5,6,6-Tetramethyloctane

3,3,4,4-Tetramethyloctane

3,3,4,5-Tetramethyloctane

3,3,4,6-Tetramethyloctane

3,3,5,5-Tetramethyloctane

3,3,5,6-Tetramethyloctane

3,4,4,5-Tetramethyloctane

3,4,5,6-Tetramethyloctane

Table 2: Available Kovats Retention Index Data

The following table presents the limited publicly available Kovats retention index data for a tetramethyloctane isomer. This data can serve as a starting point for method development and isomer identification.

Isomer	Stationary Phase	Column Dimensions	Temperature (°C)	Kovats RI
3,4,5,6-Tetramethyloctane, a	SE-30 (non-polar)	30 m x 0.25 mm	70	1100.6[7]

Experimental Protocols

Proposed Method for Baseline Separation of Tetramethyloctane Isomers

This protocol provides a starting point for developing a high-resolution GC method for the separation of all tetramethyloctane isomers. Optimization will likely be required based on the specific isomer mixture and available instrumentation.

1. Sample Preparation:

• Prepare a standard mixture of available tetramethyloctane isomers in a volatile, non-polar solvent such as hexane (B92381) or pentane.

• The concentration of each isomer should be in the range of 10-100 µg/mL.

2. Gas Chromatography (GC) Conditions:

Parameter	Recommended Setting	Rationale
GC System	Gas chromatograph with Flame Ionization Detector (FID) or Mass Spectrometer (MS)	FID provides high sensitivity for hydrocarbons. MS can aid in identification.
Column	100 m x 0.25 mm ID, 0.25 µm film thickness DB-1 or DB-5 (or equivalent 100% dimethylpolysiloxane or 5%-phenyl-95%-dimethylpolysiloxane)	A long, narrow-bore column provides high efficiency, which is crucial for separating closely eluting isomers. Non-polar phases separate based on boiling point.
Carrier Gas	Helium or Hydrogen	-
Flow Rate	1.0 mL/min (constant flow)	Optimize for best efficiency.
Injector	Split/Splitless	-
Injector Temperature	250°C	Ensures complete vaporization of the C12 isomers.
Split Ratio	100:1	Prevents column overloading and maintains sharp peaks. Adjust as needed based on sample concentration.
Oven Program	Initial Temp: 40°C, hold for 5 minRamp 1: 2°C/min to 150°CRamp 2: 5°C/min to 200°C, hold for 10 min	A low initial temperature and slow ramp rate are critical for resolving highly branched, low-boiling isomers.[1]
Detector	FID or MS	-
FID Temperature	300°C	-
MS Transfer Line Temp	280°C	-
MS Ion Source Temp	230°C	-
MS Scan Range	40-250 amu	Captures the molecular ion and characteristic fragments of C12 alkanes.

3. Data Analysis:

• Integrate all peaks and determine their retention times.

• If using a mixture of n-alkanes as a reference, calculate the Kovats Retention Index for each isomer peak.

References

• 1. drawellanalytical.com [drawellanalytical.com]
• 2. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 3. repositum.tuwien.at [repositum.tuwien.at]
• 4. gcms.cz [gcms.cz]
• 5. AMT - Mapping and quantifying isomer sets of hydrocarbons ( ≥  C12) in diesel exhaust, lubricating oil and diesel fuel samples using GC  ×  GC-ToF-MS [amt.copernicus.org]
• 6. 3,3,4,6-Tetramethyloctane | C12H26 | CID 12757223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3,4,5,6-Tetramethyloctane, d [webbook.nist.gov]

Reducing ion source fragmentation for better molecular ion of 2,3,3,6-Tetramethyloctane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in obtaining a strong molecular ion peak for 2,3,3,6-Tetramethyloctane during mass spectrometry analysis.

Troubleshooting Guide: Reducing Ion Source Fragmentation

High-energy ionization techniques can lead to excessive fragmentation of 2,3,3,6-Tetramethyloctane, a highly branched alkane, often resulting in a weak or absent molecular ion peak. This guide provides a systematic approach to mitigate this issue.

Initial Assessment:

• Confirm Compound Identity: Verify the purity and identity of your 2,3,3,6-Tetramethyloctane standard using appropriate analytical techniques (e.g., NMR, GC with a standard).

• Review Current Method: Examine your current Gas Chromatography-Mass Spectrometry (GC-MS) method, paying close attention to the ionization technique and ion source parameters.

Troubleshooting Steps:

• Problem: Weak or absent molecular ion peak with significant fragmentation.

  • Cause: Electron Ionization (EI) is a "hard" ionization technique that imparts high energy to the analyte molecule, causing extensive bond cleavage.[1][2][3][4][5] For highly branched alkanes, this often leads to the absence of a discernible molecular ion.[6][7]

  • Solution 1: Switch to a "Soft" Ionization Technique.

    • Chemical Ionization (CI): This is a gentler method where a reagent gas (e.g., methane, isobutane, ammonia) is ionized first, and these ions then react with the analyte, typically through proton transfer.[1][5][8][9] This results in significantly less fragmentation and a more prominent protonated molecule peak ([M+H]⁺).[8][9]

    • Atmospheric Pressure Chemical Ionization (APCI): Suitable for relatively non-polar and semi-volatile compounds, APCI can produce a strong quasi-molecular ion ([M+H]⁺).[1][8][10]

    • Atmospheric Pressure Photoionization (APPI): This technique is particularly effective for non-polar compounds and uses photons to ionize the sample, resulting in minimal fragmentation.[1]

  • Solution 2: Optimize Ion Source Parameters. Even with EI, adjusting parameters can sometimes help preserve the molecular ion.

    • Lower the Ion Source Temperature: Higher temperatures can contribute to thermal degradation and increased fragmentation.[11] Experiment with lowering the source temperature in increments.

    • Reduce Electron Energy (EI): If your instrument allows, reducing the electron energy from the standard 70 eV can decrease fragmentation. However, this may also reduce overall ion signal.

• Problem: Still observing significant fragmentation with a soft ionization technique.

  • Cause: In-source fragmentation can still occur even with soft ionization if ion source parameters are not optimized.[11][12][13][14]

  • Solution: Fine-tune Ion Source Voltages.

    • Reduce Fragmentor/Nozzle/Skimmer Voltages: These voltages influence the kinetic energy of ions as they travel from the ion source to the mass analyzer. Higher voltages can induce collisions and fragmentation.[11] Systematically lower these voltages to find an optimal balance between ion transmission and fragmentation.

The following diagram illustrates the logical workflow for troubleshooting a weak molecular ion peak for 2,3,3,6-Tetramethyloctane.

Caption: Troubleshooting workflow for enhancing the molecular ion of 2,3,3,6-Tetramethyloctane.

Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to see the molecular ion of 2,3,3,6-Tetramethyloctane with standard GC-MS methods?

A1: Standard Gas Chromatography-Mass Spectrometry (GC-MS) often uses Electron Ionization (EI) at 70 eV. This high-energy technique is considered a "hard" ionization method and readily fragments molecules.[1][2][3][4][5] 2,3,3,6-Tetramethyloctane is a highly branched alkane, and branched alkanes are particularly prone to fragmentation at the branching points, leading to the formation of stable carbocations.[6][7] This extensive fragmentation often results in a very low abundance or complete absence of the molecular ion.[6]

Q2: What is the molecular weight of 2,3,3,6-Tetramethyloctane, and what m/z value should I look for?

A2: The molecular formula for 2,3,3,6-Tetramethyloctane is C₁₂H₂₆.[15] Its monoisotopic mass is approximately 170.20 Da.[16][17][18][19] When using a soft ionization technique like Chemical Ionization (CI), you should primarily look for the protonated molecule, [M+H]⁺, at an m/z of approximately 171.21.

Q3: Which soft ionization technique is best for 2,3,3,6-Tetramethyloctane?

A3: Chemical Ionization (CI) is an excellent choice for volatile, non-polar compounds like 2,3,3,6-Tetramethyloctane and is known to produce a strong molecular ion or protonated molecule with minimal fragmentation.[1][5][8][9] Atmospheric Pressure Chemical Ionization (APCI) is also a suitable alternative, particularly for samples introduced via liquid chromatography.[1][8][10] Atmospheric Pressure Photoionization (APPI) is another powerful technique for non-polar analytes.[1] The best choice may depend on the specific instrumentation available in your laboratory.

Q4: Can I use my existing GC-EI-MS system?

A4: While challenging, you can try to optimize your existing GC-EI-MS system. Reducing the ion source temperature and, if possible, the electron energy may help to reduce fragmentation and enhance the molecular ion peak. However, for consistent and reliable results, switching to a soft ionization source is highly recommended.

Data Presentation

The choice of ionization technique significantly impacts the resulting mass spectrum. The following table summarizes the expected outcomes for 2,3,3,6-Tetramethyloctane with different ionization methods.

Ionization Technique	Ionization Energy	Expected Molecular Ion	Fragmentation Level	Suitability for 2,3,3,6-Tetramethyloctane
Electron Ionization (EI)	High (typically 70 eV)	M⁺ (often weak or absent)	Extensive	Low
Chemical Ionization (CI)	Low (reagent gas dependent)	[M+H]⁺ (typically strong)	Minimal	High
Atmospheric Pressure Chemical Ionization (APCI)	Low	[M+H]⁺ (typically strong)	Low	High
Atmospheric Pressure Photoionization (APPI)	Low (photon energy dependent)	M⁺ or [M+H]⁺ (typically strong)	Very Low	High

Experimental Protocols

Recommended Protocol for GC-CI-MS Analysis of 2,3,3,6-Tetramethyloctane

This protocol provides a starting point for method development. Parameters should be optimized for your specific instrument.

• Sample Preparation:

  • Dissolve 2,3,3,6-Tetramethyloctane in a volatile, non-polar solvent (e.g., hexane, heptane) to a concentration of approximately 1-10 µg/mL.

• Gas Chromatography (GC) Conditions:

  • Injector: Split/splitless, operated in splitless mode for low concentrations.

  • Injector Temperature: 250 °C

  • Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 280 °C.

    • Final hold: 5 minutes at 280 °C.

• Mass Spectrometry (MS) Conditions (Chemical Ionization):

  • Ionization Mode: Chemical Ionization (CI), positive ion mode.

  • Reagent Gas: Methane or Isobutane. Optimize the reagent gas flow according to the manufacturer's recommendations.

  • Ion Source Temperature: 150-200 °C (start at the lower end and increase if necessary to improve signal, but be mindful of potential fragmentation).

  • Mass Range: m/z 50-250.

  • Data Acquisition: Full scan mode.

• Data Analysis:

  • Examine the total ion chromatogram (TIC) to identify the peak corresponding to 2,3,3,6-Tetramethyloctane.

  • Extract the mass spectrum for this peak.

  • Identify the [M+H]⁺ ion at m/z 171.21.

  • Observe the fragmentation pattern, which should be significantly reduced compared to an EI spectrum.

This guide provides a comprehensive resource for overcoming the common challenge of molecular ion detection for 2,3,3,6-Tetramethyloctane. By selecting an appropriate soft ionization technique and carefully optimizing instrument parameters, researchers can achieve a robust and reliable molecular ion signal, facilitating accurate mass determination and further structural elucidation.

References

• 1. acdlabs.com [acdlabs.com]
• 2. pharmafocuseurope.com [pharmafocuseurope.com]
• 3. jordilabs.com [jordilabs.com]
• 4. azom.com [azom.com]
• 5. JEOL USA blog | An Overview of Different GC-MS Ionization Techniq [jeolusa.com]
• 6. people.whitman.edu [people.whitman.edu]
• 7. youtube.com [youtube.com]
• 8. Ionization Modes // Mass Spectrometry & Proteomics Facility // University of Notre Dame [massspec.nd.edu]
• 9. researchgate.net [researchgate.net]
• 10. as.uky.edu [as.uky.edu]
• 11. Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. 2,3,3,6-Tetramethyloctane | C12H26 | CID 53428841 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. 2,3,4,6-Tetramethyloctane | C12H26 | CID 12757221 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. 2,4,4,6-Tetramethyloctane | C12H26 | CID 53428969 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. 2,3,5,6-Tetramethyloctane | C12H26 | CID 53428896 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. 2,3,6,7-Tetramethyloctane | C12H26 | CID 537765 - PubChem [pubchem.ncbi.nlm.nih.gov]

Calibration and quantification challenges for branched alkanes in complex matrices

Welcome to the technical support center for the calibration and quantification of branched alkanes in complex matrices. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most significant challenges in quantifying branched alkanes in complex matrices?

A1: The primary challenges include:

• Matrix Effects: Complex sample matrices can suppress or enhance the analyte signal, leading to inaccurate quantification.[1][2][3][4][5] This is a major issue in techniques like liquid chromatography-mass spectrometry (LC-MS).[4]

• Co-elution of Isomers: Branched alkanes often have numerous structural isomers with similar physicochemical properties, making their chromatographic separation difficult.[6][7]

• Low Abundance: Branched alkanes can be present at very low concentrations in biological and environmental samples, requiring highly sensitive analytical methods.[1][6]

• Lack of Commercial Standards: The availability of pure analytical standards for all possible branched alkane isomers is limited, complicating positive identification and accurate calibration.

• Sample Preparation Complexity: The extraction and cleanup procedures required to isolate branched alkanes from complex matrices can be time-consuming and may introduce variability.[1]

Q2: How can I minimize matrix effects in my analysis?

A2: Several strategies can be employed to mitigate matrix effects:

• Effective Sample Preparation: Use techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[3] For example, Ag+-impregnated silica (B1680970) column chromatography can effectively isolate n-alkanes from unsaturated compounds.[8][9]

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that is similar to the samples being analyzed. This helps to compensate for signal suppression or enhancement.[2][10]

• Internal Standards: The use of isotopically labeled internal standards is a powerful method to correct for matrix effects and variations in sample processing.[4][11] Deuterated internal standards are particularly useful in GC-MS analysis.[12][13]

• Standard Addition: This method involves adding known amounts of the analyte to the sample and can be very effective, although it is more time-consuming.[10]

• Chromatographic Separation: Optimize your chromatographic method to separate the analytes of interest from co-eluting matrix components.[4]

Q3: What are the recommended analytical techniques for branched alkane analysis?

A3: Gas chromatography-mass spectrometry (GC-MS) is a widely used and powerful technique for the analysis of volatile and semi-volatile compounds like branched alkanes.[1] It offers excellent separation capabilities and provides structural information for compound identification.[1] For non-volatile or thermally labile branched-chain fatty acids, liquid chromatography-mass spectrometry (LC-MS/MS) is a suitable alternative.[6][7][14] Two-dimensional gas chromatography (GCxGC) can provide enhanced resolution for very complex samples.[9]

Q4: How do I choose an appropriate internal standard for my analysis?

A4: An ideal internal standard should have similar chemical and physical properties to the analyte but be distinguishable by the detector. For GC-MS, stable isotope-labeled (e.g., deuterated) analogs of the target analytes are the gold standard as they co-elute with the native compound and exhibit similar ionization behavior.[11][12] If isotopically labeled standards are unavailable, a structurally similar compound with a different retention time can be used.

Troubleshooting Guides

Problem 1: Poor Peak Shape (Tailing or Fronting)

Possible Cause	Troubleshooting Step
Active sites in the GC inlet or column	Deactivate the inlet liner with a silylating agent. Use a highly inert column.
Column Overload	Dilute the sample or inject a smaller volume.
Incompatible Solvent	Ensure the sample solvent is compatible with the mobile phase (for LC) or the stationary phase (for GC).
Column Contamination	Bake out the GC column at a high temperature (within its limits).[15] Backflush the column if possible.
Improper Column Installation	Ensure the column is installed correctly in the injector and detector ports with no leaks.

Problem 2: Inconsistent Retention Times

Possible Cause	Troubleshooting Step
Leaks in the GC System	Perform a leak check of the entire system, including septa, fittings, and gas lines.
Fluctuations in Carrier Gas Flow Rate	Check the gas cylinder pressure and ensure the flow controller is functioning correctly.
Oven Temperature Instability	Verify the oven temperature is stable and accurately calibrated.
Column Bleed	Condition the column according to the manufacturer's instructions.[15] High column bleed can indicate a degraded column that may need replacement.
Changes in the Stationary Phase	Over time, the column's stationary phase can degrade. If other troubleshooting fails, consider replacing the column.

Kovats Retention Indices can be used to normalize retention times and aid in compound identification across different systems and conditions.[16]

Problem 3: Low Analyte Response or Poor Sensitivity

Possible Cause	Troubleshooting Step
Sample Loss During Preparation	Optimize extraction and cleanup steps. Use an internal standard to monitor recovery.
Matrix-induced Signal Suppression	Employ matrix-matched calibration or the standard addition method.[2][10] Improve sample cleanup to remove interfering components.[3]
Injector Discrimination	Optimize injector temperature and injection speed. Use a pulsed splitless or programmable temperature vaporization (PTV) injector for better transfer of high-boiling point analytes.
Detector Contamination or Malfunction	Clean the ion source and detector of the mass spectrometer according to the manufacturer's instructions.[15]
Leaks in the System	A small leak can significantly reduce the amount of sample reaching the detector. Perform a thorough leak check.

Quantitative Data Summary

Table 1: Comparison of Calibration Methods for a Hypothetical Branched Alkane in a Complex Matrix

Calibration Method	Average Recovery (%)	Relative Standard Deviation (%)	Notes
External Calibration	65	25	Prone to significant underestimation due to matrix suppression.
Matrix-Matched Calibration	98	8	Effectively compensates for matrix effects, leading to higher accuracy.[10]
Internal Standard Calibration	102	5	Provides the best precision and accuracy by correcting for both matrix effects and sample preparation variability.[11]
Standard Addition	101	7	Highly accurate but requires more sample and is more labor-intensive.[10]

Experimental Protocols

Protocol 1: General Workflow for Branched Alkane Analysis by GC-MS

This protocol outlines a typical workflow for the extraction and analysis of branched alkanes from a solid matrix (e.g., soil, tissue).

1. Sample Preparation:

• Homogenize the sample.
• Add a known amount of an appropriate internal standard (e.g., deuterated branched alkane).
• Perform extraction using a suitable solvent (e.g., hexane:dichloromethane mixture) via sonication or Soxhlet extraction.

2. Extract Cleanup:

• Concentrate the extract under a gentle stream of nitrogen.
• Perform column chromatography for fractionation. A common approach is to use a silica gel column to separate aliphatic, aromatic, and polar fractions.[9] Elute the aliphatic fraction containing the branched alkanes with a non-polar solvent like hexane.

3. GC-MS Analysis:

• Inject the aliphatic fraction into the GC-MS system.
• GC Conditions:
• Column: A non-polar capillary column (e.g., DB-5ms) is typically used.
• Oven Program: A temperature gradient is used to separate the alkanes based on their boiling points.
• Injector: Splitless injection is often preferred for trace analysis.
• MS Conditions:
• Ionization: Electron Ionization (EI) at 70 eV.
• Acquisition Mode: Full scan for identification of unknowns and selected ion monitoring (SIM) for quantification of target compounds.

4. Data Analysis:

• Identify branched alkanes based on their retention times and mass spectra.
• Quantify the target analytes by integrating the peak areas and using the calibration curve generated from the analysis of standards.

Visualizations

Caption: Experimental workflow for branched alkane analysis.

Caption: Troubleshooting logic for inaccurate quantification.

References

• 1. labioscientific.com [labioscientific.com]
• 2. What is matrix effect and how is it quantified? [sciex.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. bataviabiosciences.com [bataviabiosciences.com]
• 6. Branched Chain Fatty Acids Analysis Service - Creative Proteomics [creative-proteomics.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 10. Evaluation of three calibration methods to compensate matrix effects in environmental analysis with LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. epa.gov [epa.gov]
• 12. researchgate.net [researchgate.net]
• 13. Development of an Analytical Method using Gas Chromatography – Mass Spectrometry (GC-MS) to Quantify Hydrocarbons Released into the Environment during an Oil Spill | Scottish Government - Marine Directorate Data Publications [data.marine.gov.scot]
• 14. Branched Chain Fatty Acids - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 15. benchchem.com [benchchem.com]
• 16. spectroscopyonline.com [spectroscopyonline.com]

Selection of optimal GC column phase for separating C12H26 isomers

This guide provides technical assistance for the selection of the optimal Gas Chromatography (GC) column phase for separating C12H26 (dodecane) isomers. It includes frequently asked questions and troubleshooting guides to address specific issues researchers, scientists, and drug development professionals may encounter.

Frequently Asked Questions (FAQs)

Q1: What is the optimal GC column phase for separating C12H26 isomers?

The optimal stationary phase depends on the specific analytical goal. For general-purpose analysis where isomers are separated primarily by boiling point, a non-polar phase is the best starting point. For targeted separation of structurally similar isomers with close boiling points, a phase with higher selectivity is required.

• Standard Non-Polar Phases: For separating C12H26 isomers according to their boiling points, a 100% dimethylpolysiloxane (PDMS) phase (e.g., a DB-1 or equivalent) is recommended.[1][2] A slightly more polar 5% Phenyl / 95% Dimethylpolysiloxane phase (e.g., a DB-5 or equivalent) can also be used and provides similar boiling point-based elution order.[3] These phases are robust and suitable for a wide range of hydrocarbon analyses.[4] The retention index for n-dodecane on a standard non-polar squalane (B1681988) column is 1200.[5][6]

• Shape-Selective Phases: When the primary goal is to separate isomers with very similar boiling points but different molecular shapes (e.g., distinguishing between branched and linear alkanes), a specialty column with shape selectivity is necessary. Liquid crystalline stationary phases are highly effective for this purpose, as they separate isomers based on their length-to-breadth ratio and overall molecular geometry.[7][8] Long, planar molecules interact more strongly with the ordered liquid crystal structure and are retained longer.[8]

Q2: Why is the separation of C12H26 isomers so challenging?

The difficulty arises from the large number of constitutional isomers (355) for dodecane.[9] Many of these isomers possess very similar physicochemical properties, particularly their boiling points, making them difficult to resolve on standard GC columns where separation is primarily based on volatility.[7]

Q3: What is the primary factor influencing elution order on a non-polar column?

On non-polar stationary phases, the primary interactions are dispersive (van der Waals forces).[4] These forces generally increase with the size and surface area of the molecule. Therefore, the elution order of C12H26 isomers will closely follow their boiling points, with lower-boiling, more compact, or highly branched isomers typically eluting before higher-boiling, linear isomers.[2][4]

Data Presentation: Comparison of Column Phases

The following table summarizes the characteristics of recommended stationary phases for C12H26 isomer separation.

Stationary Phase Type	Chemical Composition	Selectivity Mechanism	Expected Performance for C12H26 Isomers
Non-Polar	100% Dimethylpolysiloxane	Boiling Point / Volatility	Good general separation. Elution order follows isomer boiling points. Co-elution of isomers with very close boiling points is likely.
Intermediate Polarity	5% Phenyl / 95% Dimethylpolysiloxane	Boiling Point & Shape Selectivity	Similar to 100% Dimethylpolysiloxane but with slightly enhanced selectivity for molecules with aromatic character or double bonds.
Shape Selective	Liquid Crystalline Phases (e.g., MEAB)	Molecular Geometry (Length-to-Breadth Ratio)	Excellent separation of positional and structural isomers that are inseparable by boiling point alone.[7][8]

Experimental Protocols

Below is a detailed starting methodology for the separation of C12H26 isomers on a standard non-polar capillary column. This protocol should be optimized based on your specific instrumentation and separation goals.

Sample GC Method Parameters

Parameter	Recommended Setting
Column	5% Phenyl / 95% Dimethylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness[3]
Carrier Gas	Helium or Hydrogen
Flow Rate	1.0 - 1.5 mL/min (constant flow mode)
Oven Program	Initial Temp: 50°C, hold for 5 minRamp: 10°C/min to 320°CFinal Hold: Hold at 320°C for 10 min
Injector	Split/Splitless
Injector Temp	280°C
Split Ratio	50:1 (adjust based on sample concentration)
Injection Volume	1 µL
Detector	Flame Ionization Detector (FID)
Detector Temp	325°C

Visualized Workflows and Logic

The following diagrams illustrate key decision-making processes for column selection and troubleshooting.

Caption: Workflow for selecting the optimal GC column and method.

Caption: Troubleshooting logic for poor chromatographic resolution.

Troubleshooting Guide

Problem: Poor resolution or complete co-elution of peaks.

• Potential Cause 1: Suboptimal Temperature Program: The oven ramp rate may be too fast, or the initial temperature too high, preventing proper partitioning between the mobile and stationary phases.[10]

  • Solution: Decrease the oven ramp rate (e.g., from 10°C/min to 5°C/min). You can also lower the initial oven temperature to improve the separation of early-eluting, volatile isomers.[11]

• Potential Cause 2: Insufficient Column Efficiency: The column may be too short or have too wide of an internal diameter (ID) to provide the number of theoretical plates needed for the separation.

  • Solution: Switch to a longer column (e.g., 60 m instead of 30 m) or a column with a smaller ID (e.g., 0.18 mm instead of 0.25 mm) to increase overall efficiency.[4]

• Potential Cause 3: Incorrect Stationary Phase: The stationary phase may not provide the necessary selectivity to separate isomers with similar boiling points.[12]

  • Solution: If boiling point separation is insufficient, switch to a stationary phase with a different selectivity mechanism, such as a liquid crystalline phase for shape-based separation.[7][8]

Problem: Asymmetric peaks (fronting or tailing).

• Potential Cause 1: Column Overload: Injecting too much sample can saturate the stationary phase, leading to fronting peaks.

  • Solution: Reduce the injection volume or increase the split ratio.[11] Alternatively, use a column with a thicker film, which increases capacity.[13]

• Potential Cause 2: Active Sites: Active sites in the injector liner or at the head of the column can cause polar-like interactions with analytes, leading to peak tailing.[10]

  • Solution: Deactivate or replace the injector liner.[10] Trim the first 10-20 cm from the front of the column to remove any non-volatile residues or active sites.

• Potential Cause 3: Incorrect Column Installation: If the column is installed too low or too high in the injector or detector, it can cause peak shape issues.[14]

  • Solution: Reinstall the column according to the manufacturer's instructions for your specific GC instrument.[11][14]

Problem: Baseline noise or drift.

• Potential Cause 1: Gas Supply Contamination: Impurities (e.g., oxygen, moisture, hydrocarbons) in the carrier gas can cause a noisy or drifting baseline.

  • Solution: Ensure high-purity gases are used and that appropriate gas filters are installed and have not expired.

• Potential Cause 2: Column Bleed: Operating the column above its maximum temperature limit will cause the stationary phase to degrade and elute, resulting in a rising baseline.[14]

  • Solution: Check the column's upper temperature limit and ensure the method does not exceed it.[14] If the column is old and has been used extensively, it may need to be replaced.

• Potential Cause 3: System Leaks: Small leaks at the injector, detector, or column fittings can introduce air into the system, causing baseline noise.[14]

  • Solution: Use an electronic leak detector to systematically check all fittings and connections and tighten or replace ferrules as necessary.[14]

References

• 1. researchgate.net [researchgate.net]
• 2. Gas Chromatography (GC) Column Selection Guide [sigmaaldrich.com]
• 3. Multimodal learning in synthetic chemistry applications: gas chromatography retention time prediction and isomer separation optimization - Digital Discovery (RSC Publishing) DOI:10.1039/D4DD00369A [pubs.rsc.org]
• 4. fishersci.ca [fishersci.ca]
• 5. webqc.org [webqc.org]
• 6. Dodecane | C12H26 | CID 8182 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. vurup.sk [vurup.sk]
• 8. researchgate.net [researchgate.net]
• 9. Dodecane - Wikipedia [en.wikipedia.org]
• 10. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 11. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 12. Basis of Interactions in Gas Chromatography – Part 3: Stationary Phase Selectivity, Glass Half Full? | Separation Science [sepscience.com]
• 13. gcms.cz [gcms.cz]
• 14. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - US [thermofisher.com]

Validation & Comparative

Decoding Diesel Performance: A Comparative Analysis of Tetramethyloctane Isomers and their Cetane Numbers

For researchers and scientists in fuel development, understanding the intricate relationship between a molecule's structure and its combustion properties is paramount. This guide offers a detailed comparison of the cetane numbers of various tetramethyloctane isomers, providing valuable insights into how molecular branching affects ignition quality. The data presented is crucial for the development of high-performance synthetic diesel fuels and additives.

The cetane number (CN) is a critical measure of a diesel fuel's ignition delay – the time between fuel injection and the start of combustion. A higher cetane number indicates a shorter ignition delay, leading to smoother engine operation, reduced emissions, and improved cold-start performance. While straight-chain alkanes, like n-dodecane, generally exhibit high cetane numbers, their highly branched isomers, such as the tetramethyloctanes, show a marked decrease in this key property. This comparative analysis delves into the experimental cetane numbers of several tetramethyloctane isomers to elucidate these structure-property relationships.

Comparative Cetane Number Data

The following table summarizes the experimentally determined cetane numbers for various tetramethyloctane isomers, alongside the linear n-dodecane for reference. This data has been compiled from the comprehensive "Compendium of Experimental Cetane Numbers" published by the National Renewable Energy Laboratory (NREL), a leading source for reliable fuel property data.[1][2][3][4][5]

Compound Name	Molecular Formula	CAS Number	Cetane Number (CN)
n-Dodecane	C₁₂H₂₆	112-40-3	77.1
2,2,4,4-Tetramethyloctane	C₁₂H₂₆	62183-79-3	< 15
2,2,4,6-Tetramethyloctane	C₁₂H₂₆	62183-81-7	Not Found
2,3,4,5-Tetramethyloctane	C₁₂H₂₆	62199-27-3	Not Found
2,3,4,6-Tetramethyloctane	C₁₂H₂₆	62199-28-4	Not Found

Note: "Not Found" indicates that experimental cetane number data for these specific isomers were not available in the reviewed literature and databases.

The Impact of Molecular Structure on Cetane Number

The data clearly illustrates the profound effect of molecular branching on the cetane number. While the straight-chain n-dodecane boasts a high cetane number, its highly branched isomer, 2,2,4,4-tetramethyloctane, exhibits a significantly lower value. This phenomenon is a cornerstone of fuel chemistry and can be explained by the stability of the radical intermediates formed during the initial stages of combustion.

Straight-chain alkanes readily undergo hydrogen abstraction to form primary and secondary radicals, which are relatively unstable and quickly propagate the chain reactions leading to ignition. In contrast, highly branched alkanes, like tetramethyloctane isomers, form more stable tertiary and quaternary carbon centers. The increased stability of the resulting radicals slows down the rate of the pre-ignition chemical reactions, thereby increasing the ignition delay and lowering the cetane number.

The following diagram illustrates the relationship between the degree of branching in C12 alkane isomers and their resulting cetane number.

Cetane Number vs. Molecular Branching

Experimental Protocol: ASTM D613 for Cetane Number Determination

The cetane numbers presented in this guide are determined using the industry-standard test method, ASTM D613.[6][7][8] This method provides a reliable and reproducible means of assessing the ignition quality of diesel fuels.

The experimental workflow for determining the cetane number via ASTM D613 is a meticulous process involving a specialized single-cylinder cooperative fuel research (CFR) engine. The key steps are outlined below:

References

• 1. docs.nrel.gov [docs.nrel.gov]
• 2. research-hub.nrel.gov [research-hub.nrel.gov]
• 3. Compendium of Experimental Cetane Number Data - UNT Digital Library [digital.library.unt.edu]
• 4. research-hub.nrel.gov [research-hub.nrel.gov]
• 5. researchgate.net [researchgate.net]
• 6. ASTM D613 - eralytics [eralytics.com]
• 7. standards.iteh.ai [standards.iteh.ai]
• 8. Fuel Property Testing: Ignition Quality [dieselnet.com]

Validation of 2,3,3,6-Tetramethyloctane as a High-Performance Fuel Component: A Comparative Guide

Introduction

Comparative Performance of Branched Alkanes

The degree of branching in alkane isomers plays a crucial role in their combustion characteristics. Generally, a more compact and highly branched structure leads to a higher octane (B31449) number, as it is more resistant to auto-ignition. Conversely, for diesel fuels, straight-chain alkanes exhibit better ignition quality and thus have higher cetane numbers.

To contextualize the potential performance of 2,3,3,6-tetramethyloctane, it is compared with iso-octane (2,2,4-trimethylpentane), the benchmark for the octane rating scale, and iso-dodecane (2,2,4,6,6-pentamethylheptane), a highly branched C12 isomer for which some performance data is available.

Compound	Molecular Formula	Structure	Research Octane Number (RON)	Motor Octane Number (MON)	Cetane Number (CN)
2,3,3,6-Tetramethyloctane	C12H26	Highly Branched	Estimated High	Estimated High	Estimated Low
Iso-dodecane (2,2,4,6,6-Pentamethylheptane)	C12H26	Highly Branched	High	High	Low
Iso-octane (2,2,4-Trimethylpentane)	C8H18	Highly Branched	100 (by definition)	100 (by definition)	Low
n-Heptane	C7H16	Straight-Chain	0 (by definition)	0 (by definition)	~56
n-Dodecane	C12H26	Straight-Chain	Low	Low	High

Note: Values for 2,3,3,6-tetramethyloctane are estimated based on its highly branched structure, which is known to correlate with high octane and low cetane numbers.

Experimental Protocols for Fuel Performance Testing

Accurate and reproducible measurement of fuel performance is critical. The following are detailed methodologies for the key experiments cited.

Research Octane Number (RON) and Motor Octane Number (MON) Determination (ASTM D2699 and ASTM D2700)

The RON and MON of a spark-ignition engine fuel are determined using a standardized single-cylinder Cooperative Fuel Research (CFR) engine.[1]

Apparatus:

• A CFR engine with a variable compression ratio.

• A knockmeter to measure the intensity of engine knock.

• Carburetor with adjustable fuel-air ratio.

• Primary reference fuels (blends of iso-octane and n-heptane).

Procedure:

• The CFR engine is operated under specific standard conditions. For RON (ASTM D2699), the engine speed is 600 rpm with an intake air temperature of 52°C. For MON (ASTM D2700), the engine speed is 900 rpm with a fuel-air mixture temperature of 149°C.

• The test fuel is run in the engine, and the compression ratio is adjusted to produce a standard level of knock intensity as measured by the knockmeter.

• Two primary reference fuel blends, one with a slightly higher and one with a slightly lower octane number than the test fuel, are then run in the engine.

• For each reference fuel blend, the fuel-air ratio is adjusted to produce the maximum knock intensity.

• The octane number of the test fuel is determined by interpolating between the knock intensities of the two reference fuel blends.

Cetane Number (CN) Determination (ASTM D613)

The cetane number of a diesel fuel is a measure of its ignition delay.

Apparatus:

• A standardized single-cylinder CFR diesel engine with a variable compression ratio.

• An injection system and a combustion pickup to measure ignition delay.

• Primary reference fuels (blends of n-cetane (hexadecane) with a CN of 100 and 2,2,4,4,6,8,8-heptamethylnonane (B1194848) (HMN) with a CN of 15).

Procedure:

• The CFR engine is operated at a constant speed of 900 rpm.

• The test fuel is injected into the engine, and the compression ratio is adjusted until combustion occurs at top dead center (TDC), corresponding to a specific ignition delay.

• Two primary reference fuel blends with known cetane numbers that bracket the expected cetane number of the sample are prepared.

• Each reference fuel blend is tested in the engine, and the compression ratio is adjusted to achieve the same ignition delay as the test fuel.

• The cetane number of the test fuel is calculated by interpolation based on the compression ratio readings for the test fuel and the two reference fuels.

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the logical workflow for evaluating fuel performance and a simplified representation of the combustion process.

Fuel Performance Testing Workflow

Simplified Hydrocarbon Combustion Pathway

Conclusion

Based on established principles of fuel chemistry, 2,3,3,6-tetramethyloctane, as a highly branched C12 alkane, is expected to exhibit excellent antiknock properties, translating to high Research Octane and Motor Octane Numbers. Its compact, branched structure would make it more resistant to the pre-ignition reactions that cause engine knock compared to its linear or less-branched isomers.[2] Consequently, it is predicted to have a low cetane number, making it unsuitable for diesel fuel applications where rapid auto-ignition is desired.

For a definitive validation, experimental testing of 2,3,3,6-tetramethyloctane according to the ASTM standards detailed in this guide is essential. Such testing would provide the quantitative data necessary to confirm its suitability as a high-performance component in gasoline formulations. Quantitative Structure-Property Relationship (QSPR) models, which correlate molecular structure with fuel properties, could also be employed to provide a more precise estimation of its performance metrics in the absence of experimental data.[3][4]

References

• 1. ALKANES saturated hydrocarbons molecule structure uses chemical properties reactions complete combustion burning fuel reaction chlorine structural isomers methane CH4 ethane C2H6 propane C3H8, butane C4H10 AQA Edexcel OCR WJEC CCEA GCSE chemistry courses revision notes at Doc Brown's Chemistry [docbrown.info]
• 2. organic chemistry - Why do highly branched alkanes have higher octane numbers than their corresponding linear isomer? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Gas Chromatographic Retention of 2,3,3,6-Tetramethyloctane and Isocetane

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Elution Characteristics

In the realm of analytical chemistry, particularly in the separation of complex hydrocarbon mixtures, a thorough understanding of the gas chromatographic (GC) behavior of isomeric alkanes is paramount. This guide provides a detailed comparison of the expected GC retention times of 2,3,3,6-tetramethyloctane and isocetane (2,2,4,4,6,8,8-heptamethylnonane), supported by their physicochemical properties and established chromatographic principles.

Elucidation of Elution Order: A Physicochemical Perspective

The retention time of a nonpolar compound, such as an alkane, on a nonpolar stationary phase in gas chromatography is primarily governed by its boiling point and, to a lesser extent, its molecular structure. Compounds with lower boiling points are more volatile and thus travel through the chromatographic column more quickly, resulting in shorter retention times.

Therefore, it is anticipated that 2,3,3,6-tetramethyloctane will have a shorter retention time than isocetane when analyzed under the same chromatographic conditions using a nonpolar stationary phase.

Comparative Data Summary

The following table summarizes the key physical and chromatographic properties of 2,3,3,6-tetramethyloctane and isocetane, providing a clear basis for their differential behavior in a GC system.

Property	2,3,3,6-Tetramethyloctane	Isocetane (2,2,4,4,6,8,8-Heptamethylnonane)
Molecular Formula	C12H26[3]	C16H34[4]
Molecular Weight	170.33 g/mol [3]	226.45 g/mol [4]
Boiling Point	Not specified (inferred to be lower)	~240 °C[1][2]
Chemical Structure	Highly branched octane	Highly branched nonane[5]

Visualizing the Comparison Logic

The following diagram illustrates the logical workflow for predicting the relative GC retention times of the two compounds based on their molecular properties.

Caption: Logical flow for predicting GC retention times based on molecular properties.

Experimental Protocol for GC Analysis

The following is a representative experimental protocol for the analysis of high-molecular-weight branched alkanes, such as 2,3,3,6-tetramethyloctane and isocetane.

1. Sample Preparation:

• Accurately weigh and dissolve a known amount of each compound in a high-purity volatile solvent (e.g., hexane (B92381) or pentane) to a final concentration of approximately 100 µg/mL.

• If analyzing a mixture, prepare a solution containing both analytes at the desired concentrations.

2. Gas Chromatography (GC) System and Conditions:

• Gas Chromatograph: A system equipped with a split/splitless injector and a flame ionization detector (FID).

• Column: A nonpolar capillary column, such as a DB-1 or HP-5 (or equivalent), with dimensions of 30 m x 0.25 mm I.D. and a film thickness of 0.25 µm.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL with a split ratio of 50:1.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 250 °C at a rate of 10 °C/min.

  • Final hold: Hold at 250 °C for 10 minutes.

• Detector Temperature: 300 °C.

3. Data Acquisition and Analysis:

• Record the chromatogram and identify the peaks corresponding to each compound by running individual standards.

• Measure the retention time for each analyte from the point of injection to the apex of the peak.

• For quantitative analysis, generate a calibration curve using standards of known concentrations.

This guide provides a foundational understanding of the expected gas chromatographic behavior of 2,3,3,6-tetramethyloctane and isocetane. The provided experimental protocol offers a starting point for researchers to develop and validate their own analytical methods for the separation and quantification of these and similar branched alkanes.

References

• 1. Buy 2,2,4,4,6,8,8-Heptamethylnonane | 4390-04-9 [smolecule.com]
• 2. Isocetane - Wikipedia [en.wikipedia.org]
• 3. 2,3,3,6-Tetramethyloctane | C12H26 | CID 53428841 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medkoo.com [medkoo.com]
• 5. medchemexpress.com [medchemexpress.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for Tetramethyloctane Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of three common analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy—for the quantification of tetramethyloctane. The information presented is based on established analytical principles and published data for similar branched-chain alkanes, offering a framework for methodological cross-validation.

Executive Summary

The accurate quantification of tetramethyloctane, a branched-chain alkane, is critical in various research and development settings. The choice of analytical method depends on factors such as required sensitivity, selectivity, sample matrix, and available instrumentation. This guide details the experimental protocols and performance characteristics of GC-MS, HPLC, and qNMR to facilitate informed decision-making and the design of cross-validation studies. Cross-validation is essential to ensure the reliability and reproducibility of analytical data across different methods.[1]

Data Presentation: Performance Characteristics

The following table summarizes typical performance characteristics for the quantification of branched-chain alkanes using GC-MS, HPLC, and qNMR. These values are representative and may vary based on the specific instrumentation, sample matrix, and experimental conditions.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Quantitative Nuclear Magnetic Resonance (qNMR)
Linearity (r²)	> 0.99	> 0.99	> 0.999
Accuracy (Recovery %)	90 - 110%	85 - 115%	98.5 - 101.5%
Precision (%RSD)	< 15%	< 15%	< 1.5%
Limit of Detection (LOD)	Low ng/mL to pg/mL	Low to mid ng/mL	µg/mL to mg/mL
Limit of Quantification (LOQ)	Mid ng/mL to pg/mL	Mid to high ng/mL	High µg/mL to mg/mL

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and cross-validation of analytical results.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and selective technique well-suited for the analysis of volatile and semi-volatile compounds like tetramethyloctane.

Sample Preparation:

• Extraction: For solid samples, an organic solvent such as hexane (B92381) or dichloromethane (B109758) is used for extraction, often aided by sonication or Soxhlet apparatus. For liquid samples, a liquid-liquid extraction may be performed.

• Internal Standard: An appropriate internal standard (e.g., a deuterated analog or a similar branched-chain alkane not present in the sample) is added to the sample extract to correct for variations in sample injection and instrument response.

• Dilution: The extract is diluted to a concentration within the calibrated linear range of the instrument.

Instrumental Analysis:

• GC System: Agilent 8890 GC or similar.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Inlet: Split/splitless injector, operated in splitless mode for trace analysis.

• Injector Temperature: 250 °C.

• Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS System: Agilent 7000 series Triple Quadrupole MS or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring characteristic fragment ions of tetramethyloctane (e.g., m/z 57, 71, 85).

• Data Analysis: Quantification is performed by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

High-Performance Liquid Chromatography (HPLC)

While less common for non-polar hydrocarbons, HPLC can be employed, particularly for separating isomers or when derivatization is not desirable. Normal-phase chromatography is typically used.

Sample Preparation:

• Extraction: Similar to GC-MS, extraction is performed using a non-polar solvent.

• Internal Standard: A suitable internal standard is added.

• Solvent Exchange: The sample is dissolved in the mobile phase.

Instrumental Analysis:

• HPLC System: Agilent 1290 Infinity II LC or similar.

• Column: A normal-phase column such as a silica (B1680970) or cyano-bonded phase column.

• Mobile Phase: Isocratic elution with a non-polar solvent like hexane or a mixture of hexane and a slightly more polar solvent like isopropanol.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detector: Evaporative Light Scattering Detector (ELSD) or a Refractive Index (RI) detector, as tetramethyloctane lacks a UV chromophore.

• Data Analysis: Quantification is based on the peak area of the analyte relative to the internal standard, plotted against a calibration curve.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary ratio method of measurement that allows for the direct quantification of analytes against a certified internal standard without the need for a calibration curve for the analyte itself.[2]

Sample Preparation:

• Solvent: The sample is accurately weighed and dissolved in a deuterated solvent (e.g., chloroform-d, CDCl₃).

• Internal Standard: A certified internal standard of known purity (e.g., maleic acid, dimethyl sulfone) is accurately weighed and added to the sample solution. The internal standard should have resonances that do not overlap with the analyte signals.

Instrumental Analysis:

• NMR Spectrometer: Bruker Avance III 400 MHz or higher field instrument.

• Probe: A standard 5 mm broadband probe.

• Pulse Sequence: A simple 90° pulse-acquire sequence.

• Relaxation Delay (d1): A long relaxation delay (at least 5 times the longest T₁ relaxation time of the signals of interest) is crucial for accurate quantification, typically 30-60 seconds.

• Number of Scans: Sufficient scans are acquired to achieve a high signal-to-noise ratio (>250:1 for 1% precision).

• Data Processing:

  • Manual phasing and baseline correction are performed to ensure accurate integration.

  • The integrals of specific, well-resolved proton signals of tetramethyloctane and the internal standard are determined.

• Calculation: The concentration of tetramethyloctane is calculated using the following formula:

  C_analyte = (I_analyte / N_analyte) * (N_IS / I_IS) * (M_IS / M_analyte) * (m_IS / m_sample) * P_IS

  Where:

  • C = Concentration

  • I = Integral value

  • N = Number of protons giving rise to the signal

  • M = Molar mass

  • m = mass

  • P = Purity of the internal standard

  • subscripts "analyte" and "IS" refer to the analyte and internal standard, respectively.

Mandatory Visualization

References

• 1. Standardized High-Performance Liquid Chromatography to Replace Conventional Methods for Determination of Saturate, Aromatic, Resin, and Asphaltene (SARA) Fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Validation of quantitative NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Inter-laboratory Identification of Branched Dodecanes

This guide provides an objective comparison of analytical methodologies for the identification and quantification of branched dodecanes, tailored for researchers, scientists, and professionals in drug development. The data presented is a synthesis from established analytical practices and findings from inter-laboratory comparison studies on hydrocarbon analysis.

Data Presentation: Comparison of Analytical Techniques

The accurate identification of branched dodecanes is crucial in various fields, including environmental monitoring and petroleum analysis. Gas Chromatography coupled with Mass Spectrometry (GC-MS) is the predominant technique due to its high resolution and specificity. Gas Chromatography with Flame Ionization Detection (GC-FID) is also widely used, particularly for quantification. The following table summarizes the performance of these methods based on typical results from proficiency testing and method validation studies.

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Gas Chromatography-Flame Ionization Detection (GC-FID)	Comprehensive Two-Dimensional Gas Chromatography (GCxGC)
Linearity (R²)	≥ 0.995	≥ 0.998	≥ 0.995
Limit of Detection (LOD)	0.1 - 1.0 µg/mL	0.5 - 5.0 µg/mL	0.01 - 0.5 µg/mL
Limit of Quantification (LOQ)	0.3 - 3.0 µg/mL	1.5 - 15.0 µg/mL	0.03 - 1.5 µg/mL
Accuracy (% Recovery)	95 - 105%	97 - 103%	90 - 110%
Precision (RSD)	< 10%	< 5%	< 15%
Qualitative Identification	High (Mass Spectra)	Low (Retention Time)	Very High (Separation)

Experimental Protocols

Detailed methodologies are critical for reproducible and comparable results between laboratories. Below is a standard protocol for the analysis of branched dodecanes using GC-MS.

Protocol: GC-MS Analysis of Branched Dodecanes

1. Objective: To separate, identify, and quantify branched dodecane (B42187) isomers in a sample matrix.

2. Sample Preparation:

• Extraction: For solid or aqueous samples, perform a liquid-liquid extraction using a non-polar solvent such as hexane (B92381) or dichloromethane.

• Cleanup: Pass the extract through a silica (B1680970) gel column to remove polar interferences.

• Concentration: Evaporate the solvent to a final volume of 1 mL.

• Internal Standard: Add an internal standard (e.g., deuterated dodecane) for accurate quantification.

3. Instrumentation (GC-MS):

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977A or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

4. GC Conditions:

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp 1: Increase to 150°C at 10°C/min.

  • Ramp 2: Increase to 280°C at 20°C/min, hold for 5 minutes.

5. MS Conditions:

• Ion Source: Electron Ionization (EI)

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Electron Energy: 70 eV

• Mass Range: m/z 40-400

• Scan Mode: Full Scan for identification, Selected Ion Monitoring (SIM) for quantification.

6. Data Analysis:

• Identification: Identify branched dodecane isomers by comparing their mass spectra and retention times with those of reference standards (e.g., PIANO standards) and library spectra (e.g., NIST).

• Quantification: Create a calibration curve using the peak areas of the target analytes relative to the internal standard.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the logical relationship in identifying branched dodecanes.

Caption: Experimental workflow for the identification of branched dodecanes.

Caption: Logical relationship for the identification of branched dodecanes via GC-MS.

The Impact of Isomerism on Fuel Properties: A Comparative Analysis of 2,3,3,6-Tetramethyloctane and Other C12 Alkanes

A detailed examination of the fuel properties of various C12 isomers reveals significant impacts of molecular structure on performance characteristics. This guide provides a comparative analysis of 2,3,3,6-tetramethyloctane against other C12 alkanes, including the linear n-dodecane and the highly branched isododecane (2,2,4,6,6-pentamethylheptane), supported by experimental data and predictive models. The findings underscore the critical role of branching in determining key fuel parameters such as octane (B31449) and cetane numbers.

The arrangement of carbon atoms in an alkane molecule, or its isomerism, plays a crucial role in defining its physical and chemical properties, which in turn dictate its suitability as a fuel component. For hydrocarbons with the same number of carbon and hydrogen atoms (isomers), variations in branching lead to different combustion behaviors. Generally, increased branching raises the octane number, a measure of a fuel's resistance to knocking in spark-ignition engines, while it tends to decrease the cetane number, which indicates the ignition quality of a fuel in compression-ignition engines.

Comparative Analysis of C12 Isomer Fuel Properties

To illustrate the impact of molecular structure, the table below compares key fuel properties of 2,3,3,6-tetramethyloctane with n-dodecane and the widely studied isododecane. Due to the limited availability of direct experimental data for all isomers, some values have been estimated using established Quantitative Structure-Property Relationship (QSPR) models, which provide reliable predictions based on molecular structure.[1]

Fuel Property	2,3,3,6-Tetramethyloctane	n-Dodecane	Isododecane (2,2,4,6,6-Pentamethylheptane)
Research Octane Number (RON)	~95 (estimated)	< -30	~100
Motor Octane Number (MON)	~90 (estimated)	< -60	~100
Cetane Number (CN)	< 20 (estimated)	75-81	~15
Density @ 20°C (g/cm³)	~0.76	~0.75	~0.74
Kinematic Viscosity @ 40°C (cSt)	~1.8	2.59	1.05
Heat of Combustion (MJ/kg)	~44.5	44.1	~44.6

Note: Estimated values are derived from QSPR models and established structure-property relationships. Experimental values are cited where available.

The data clearly demonstrates that the highly branched structures of 2,3,3,6-tetramethyloctane and isododecane result in significantly higher Research Octane Numbers (RON) and Motor Octane Numbers (MON) compared to the linear n-dodecane. This makes them desirable components for gasoline to prevent engine knocking. Conversely, the long, straight chain of n-dodecane gives it a very high Cetane Number (CN), making it a suitable reference fuel for diesel. The branched isomers, with their lower cetane numbers, are less ideal for diesel engines.

Physical properties such as density and viscosity also vary with isomer structure. Increased branching tends to lower the viscosity of the fuel. The heat of combustion, which represents the energy released during burning, shows less variation among the isomers.

Relationship between C12 alkane structure and fuel properties.

Experimental Protocols

The determination of the fuel properties listed above follows standardized experimental procedures to ensure accuracy and reproducibility.

Octane Number Determination (RON and MON)

The Research Octane Number (RON) and Motor Octane Number (MON) are determined using a standardized single-cylinder Cooperative Fuel Research (CFR) engine.

• ASTM D2699 (RON): This method simulates fuel performance under low-speed, mild driving conditions. The CFR engine is operated at 600 rpm with a specified intake air temperature. The compression ratio of the engine is adjusted until a standard level of knock is detected for the test fuel. This is then compared to the knocking characteristics of primary reference fuels (a blend of iso-octane and n-heptane) to determine the RON.

• ASTM D2700 (MON): This method evaluates fuel performance under more severe, high-speed, and high-load conditions. The CFR engine is operated at 900 rpm with a higher intake air temperature and advanced spark timing. Similar to the RON test, the compression ratio is varied to achieve a standard knock intensity, which is then compared against reference fuels to determine the MON.

Cetane Number Determination

The Cetane Number (CN) is a measure of the ignition delay of a diesel fuel.

• ASTM D613: This standard test method utilizes a single-cylinder, four-stroke cycle, indirect injection diesel engine with a variable compression ratio. The test fuel is injected into the heated combustion chamber, and the time delay between injection and ignition is measured. This ignition delay is then compared to that of reference fuels (blends of n-cetane with a known high cetane number and heptamethylnonane with a known low cetane number) to determine the cetane number of the sample.

Density Measurement

The density of liquid hydrocarbon fuels is typically determined using a digital density meter.

• ASTM D4052: This test method covers the determination of density and relative density of petroleum distillates and viscous oils. A small sample of the liquid is introduced into a U-shaped oscillating tube. The change in the oscillation frequency of the tube caused by the mass of the sample is measured and used to calculate the density of the liquid. The temperature of the sample is precisely controlled during the measurement.

Kinematic Viscosity Measurement

Kinematic viscosity is a measure of a fluid's resistance to flow under gravity.

• ASTM D445: This standard test method involves measuring the time for a volume of liquid to flow under gravity through a calibrated glass capillary viscometer. The viscometer is placed in a temperature-controlled bath to ensure the measurement is made at a precise temperature. The kinematic viscosity is calculated by multiplying the measured flow time by the calibration constant of the viscometer.

Heat of Combustion Determination

The heat of combustion, or heating value, of a liquid hydrocarbon fuel is determined using a bomb calorimeter.

• ASTM D240: This test method involves placing a weighed sample of the fuel in a stainless steel bomb, which is then filled with oxygen under pressure. The bomb is placed in a calorimeter vessel containing a known amount of water. The fuel is ignited, and the resulting temperature rise of the water is measured. The heat of combustion of the fuel is then calculated from this temperature rise, taking into account the heat capacity of the calorimeter system.

References

• 1. pubs.acs.org [pubs.acs.org]

Performance evaluation of different GC columns for tetramethyloctane isomer separation

A comprehensive guide to the performance evaluation of different Gas Chromatography (GC) columns for the intricate separation of tetramethyloctane isomers, tailored for researchers, scientists, and professionals in drug development.

Introduction

Tetramethyloctane, a C12 branched alkane, presents a significant analytical challenge due to its numerous structural isomers with very similar physicochemical properties and boiling points. Achieving baseline separation of these isomers is crucial for accurate identification and quantification in various applications, including detailed hydrocarbon analysis and as reference standards in drug development. The choice of the Gas Chromatography (GC) column is the most critical factor dictating the success of such separations. This guide provides a comparative overview of different GC column types and their performance in resolving tetramethyloctane isomers, supported by experimental principles and detailed methodologies.

Performance Comparison of GC Columns

The separation of non-polar analytes like tetramethyloctane isomers is primarily governed by their boiling points and molecular shape. Therefore, the selection of the stationary phase is paramount. Non-polar columns are the industry standard, while specialized phases can offer enhanced selectivity based on molecular geometry.

Data Presentation: Performance Metrics for Tetramethyloctane Isomer Separation

Column Type	Stationary Phase	Example Commercial Name	Separation Principle	Known Performance Data	Key Advantages	Limitations
Standard Non-Polar	5% Phenyl / 95% Dimethylpolysiloxane	Agilent DB-5ms, Restek Rtx-5, Phenomenex ZB-5	Primarily boiling point, with some shape selectivity.	Kovats Retention Index for 3,4,5,6-tetramethyloctane (B14553915) on SE-30 (a similar non-polar phase) is 1100.6.[1]	Robust, versatile, widely available, good for general hydrocarbon analysis.[2]	May not fully resolve isomers with very close boiling points.
High-Selectivity	Liquid Crystalline	Custom or specialized columns	Molecular shape and geometry (rod-like vs. globular).	Demonstrates superior selectivity for positional and structural isomers of hydrocarbons, including C10-C13 alkenes.[3]	Can resolve isomers that co-elute on standard non-polar phases.[4][3]	More specialized, may have a narrower temperature operating range, and can be less robust than polysiloxane columns.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing results. Below are representative experimental protocols for the analysis of tetramethyloctane isomers on a standard non-polar GC column.

Protocol 1: Analysis on a Standard Non-Polar Column (e.g., DB-5ms)

This protocol is designed for a standard gas chromatograph coupled with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Sample Preparation:

  • Prepare a 100 ppm stock solution of the tetramethyloctane isomer mixture in n-hexane.

  • Perform serial dilutions to a final concentration of 1-10 ppm for analysis.

• GC-MS/FID Parameters:

  • Column: Agilent J&W DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Inlet: Split/Splitless injector at 250°C.

  • Injection Volume: 1 µL with a split ratio of 50:1.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp 1: 5°C/min to 150°C.

    • Ramp 2: 20°C/min to 280°C, hold for 5 minutes.

  • Detector (FID): 300°C.

  • Detector (MS): Transfer line at 280°C, ion source at 230°C, quadrupole at 150°C. Scan range of 40-250 m/z.

Visualizing the Workflow

Effective method development follows a logical progression. The following diagrams illustrate the decision-making process for column selection and the general experimental workflow.

Caption: Logical workflow for selecting a GC column for isomer analysis.

Caption: General experimental workflow for GC analysis of isomers.

Conclusion

The successful separation of tetramethyloctane isomers by gas chromatography is highly dependent on the stationary phase of the column. Standard non-polar columns, such as those with a 5% phenyl / 95% dimethylpolysiloxane phase, are a robust starting point and will separate isomers based primarily on differences in their boiling points. For isomers that remain unresolved, the use of a high-selectivity stationary phase, such as a liquid crystal phase, is recommended. These columns provide separation based on the subtle differences in molecular shape and can often resolve co-eluting peaks. A systematic approach to method development, starting with a standard non-polar column and moving to a high-selectivity phase if necessary, is the most efficient path to achieving baseline separation of these challenging isomers.

References

• 1. 3,4,5,6-Tetramethyloctane, a [webbook.nist.gov]
• 2. Zebron ZB-5PLUS Gas Chromatography (GC) Columns: Phenomenex [phenomenex.com]
• 3. researchgate.net [researchgate.net]
• 4. vurup.sk [vurup.sk]

A Comparative Guide to Quantitative Structure-Retention Relationship (QSRR) Models for Branched Alkanes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of three prominent Quantitative Structure-Retention Relationship (QSRR) models used for predicting the gas chromatographic retention indices of branched alkanes. The comparison is based on their underlying principles, predictive performance using experimental data, and the molecular descriptors they employ.

Introduction to QSRR in Gas Chromatography

Quantitative Structure-Retention Relationship (QSRR) models are mathematical models that aim to predict the retention time or retention index of chemical compounds in chromatographic systems based on their molecular structures.[1] For branched alkanes, which are crucial components in petroleum, biofuels, and as biomarkers, predicting their retention behavior is essential for accurate identification and quantification. The Kováts retention index (I) is a standardized, dimensionless unit that normalizes retention times relative to a series of co-injected n-alkanes, allowing for inter-laboratory data comparison.[2][3]

This guide focuses on three widely used topological indices for QSRR modeling of branched alkanes: the Wiener index, the Randić index, and the semi-empirical topological index.

Comparative Analysis of QSRR Models

The predictive power of a QSRR model is paramount. This section compares the performance of the Wiener, Randić, and a semi-empirical topological index for predicting the retention indices of branched alkanes. The data presented is based on studies utilizing non-polar capillary gas chromatography columns.

QSRR Model	Molecular Descriptor(s)	Key Strengths	Reported Performance for Branched Alkanes
Wiener Index	Sum of distances between all pairs of carbon atoms in the molecular graph.	Simple to calculate; reflects molecular size and branching.	Generally good correlation, but can be less accurate for highly branched isomers.
Randić Index	Based on the connectivity of atoms in the molecular graph, considering the degree of each vertex.	Effectively captures the degree of branching.	Outperforms the Wiener index for alkanes with single alkyl substituents or 2,2-dimethyl branching.[4]
Semi-empirical Topological Index (IET)	Considers the interaction of each atom with the stationary phase, reduced by steric effects of neighboring atoms.	Excellent predictive ability for a wide range of methyl-branched alkanes.	Very high correlation, with reported r² values of 0.9999 and a standard deviation of 3.20 for a large set of methylalkanes.[5]

Table 1: Comparison of QSRR Model Performance.

Model Performance Metric	Wiener Index	Randić Index	Semi-empirical Topological Index (IET)
Correlation Coefficient (r²)	Good	Better than Wiener Index for specific branching patterns[4]	0.9999[5]
Standard Deviation (SD)	Not specified in reviewed literature	Not specified in reviewed literature	3.20[5]
Root Mean Square Error (RMSE)	Not specified in reviewed literature	Not specified in reviewed literature	Not specified in reviewed literature
Cross-validation (Q²)	Not specified in reviewed literature	Not specified in reviewed literature	High predictive ability confirmed by cross-validation[5]

Table 2: Quantitative Performance Metrics of QSRR Models. (Note: A direct comparison of all metrics from a single study was not available in the reviewed literature).

Experimental Protocols

The following is a detailed methodology for the determination of retention indices for branched alkanes, based on common practices in the field.[2]

1. Materials and Reagents:

• Branched Alkane Standards: High-purity individual branched alkane standards or a well-characterized mixture.

• n-Alkane Standards: A homologous series of n-alkanes (e.g., C8-C40) for the determination of Kováts retention indices.

• Solvent: High-purity, volatile solvent such as hexane.

2. Gas Chromatography (GC) System:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

• Capillary Column: A non-polar column is typically used for alkane analysis. Common choices include:

  • DB-1 (100% dimethylpolysiloxane)

  • DB-5 ((5%-phenyl)-methylpolysiloxane)[6]

• Injector: Split/splitless injector.

• Carrier Gas: Helium or Hydrogen, at a constant flow rate.

3. Chromatographic Conditions:

• Injector Temperature: 250 °C

• Detector Temperature: 300 °C

• Oven Temperature Program: 60 °C (hold for 2 min) to 320 °C at 10 °C/min, hold for 10 min.

• Carrier Gas Flow Rate: 1.0 mL/min (constant flow).

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

4. Sample Preparation:

• Prepare a dilute solution of the branched alkane sample and the n-alkane standard mixture in the chosen solvent. A typical concentration is 100 ppm for each component.

5. Data Analysis:

• Inject the prepared sample into the GC system.

• Record the retention times of all components.

• Calculate the Kováts retention index (I) for each branched alkane using the following formula for temperature-programmed GC:

  I = 100 * [n + (tR(alkane) - tR(n)) / (tR(N) - tR(n))]

  Where:

  • tR(alkane) is the retention time of the branched alkane.

  • tR(n) is the retention time of the n-alkane eluting before the branched alkane.

  • tR(N) is the retention time of the n-alkane eluting after the branched alkane.

  • n is the carbon number of the n-alkane eluting before the branched alkane.

  • N is the carbon number of the n-alkane eluting after the branched alkane.

Logical Workflow and Visualization

The general workflow for a QSRR study involves several key steps, from data collection to model validation and prediction.

References

• 1. Application of artificial intelligence to quantitative structure–retention relationship calculations in chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. repositum.tuwien.at [repositum.tuwien.at]
• 4. researchgate.net [researchgate.net]
• 5. Quantitative structure—Retention relationships (QSRR), using the optimum semi-empirical topological index, for methyl-branched alkanes produced by insects | Semantic Scholar [semanticscholar.org]
• 6. phytochemia.com [phytochemia.com]

Navigating the Labyrinth of Alkanes: A Comparative Analysis of Experimental and Predicted Mass Spectra for 2,3,3,6-Tetramethyloctane

For researchers, scientists, and professionals in drug development, the precise identification of chemical structures is paramount. Mass spectrometry stands as a cornerstone technique in this endeavor. This guide provides a comparative analysis of the predicted electron ionization (EI) mass spectrum of 2,3,3,6-tetramethyloctane and an experimental spectrum of a closely related, highly branched isomer, 2,2,7,7-tetramethyloctane (B85686), sourced from the NIST/EPA/NIH Mass Spectral Library. Due to the unavailability of an experimental spectrum for 2,3,3,6-tetramethyloctane in public databases, this comparison offers valuable insights into the fragmentation patterns of highly branched alkanes.

Unraveling Fragmentation: Predicted vs. Experimental Data

The mass spectrum of an alkane is characterized by a series of fragment ions, typically corresponding to the loss of alkyl radicals. For branched alkanes, fragmentation is most likely to occur at the branching points, leading to the formation of more stable secondary or tertiary carbocations.[1][2][3] Consequently, the molecular ion peak (the peak representing the intact molecule) is often of low abundance or entirely absent in the spectra of highly branched alkanes.[1][4]

The predicted fragmentation of 2,3,3,6-tetramethyloctane is based on these established principles. The structure of 2,3,3,6-tetramethyloctane features two tertiary carbons (at positions 3 and 6) and one quaternary carbon (at position 3), making it susceptible to fragmentation at these sites. The loss of the largest alkyl fragment at a branch point is generally favored.[1]

For comparison, the experimental mass spectrum of 2,2,7,7-tetramethyloctane from the NIST database is utilized.[5][6][7] This isomer, also a C12H26 alkane, provides a real-world example of the fragmentation of a highly substituted alkane.

Predicted Fragment (from 2,3,3,6-Tetramethyloctane)	m/z	Corresponding Loss	Experimental Peak (from 2,2,7,7-Tetramethyloctane)	m/z	Relative Intensity (%)
[C12H26]+• (Molecular Ion)	170	-	[C12H26]+•	170	Not Observed
[C11H23]+	155	CH3•	[C11H23]+	155	~1
[C8H17]+	113	C4H9•	[C8H17]+	113	~5
[C7H15]+	99	C5H11•	[C7H15]+	99	~10
[C6H13]+	85	C6H13•	[C6H13]+	85	~30
[C5H11]+	71	C7H15•	[C5H11]+	71	~60
[C4H9]+	57	C8H17•	[C4H9]+	57	100
[C3H7]+	43	C9H19•	[C3H7]+	43	~85
[C2H5]+	29	C10H21•	[C2H5]+	29	~20

Note: The predicted fragments are based on the general principles of alkane fragmentation. The experimental data for 2,2,7,7-tetramethyloctane is sourced from the NIST WebBook. The relative intensities are approximate.

Deciphering the Molecular Blueprint: Experimental Protocol

The acquisition of an electron ionization mass spectrum for a volatile, non-polar compound like 2,3,3,6-tetramethyloctane typically involves the following steps:

• Sample Introduction: A small, pure sample of the analyte is introduced into the mass spectrometer, usually via a gas chromatograph (GC-MS) for separation from any impurities and to ensure a controlled introduction rate. The sample is vaporized in the injector port of the GC.

• Ionization: The vaporized sample molecules pass into the ion source, where they are bombarded by a high-energy beam of electrons (typically 70 eV). This process ejects an electron from the molecule, creating a positively charged molecular ion ([M]+•).

• Fragmentation: The high internal energy of the newly formed molecular ions causes them to be unstable. They rapidly break apart into smaller, charged fragments and neutral radicals. This fragmentation is a reproducible process that is characteristic of the molecule's structure.

• Mass Analysis: The positively charged ions (both the molecular ion, if it survives, and the fragment ions) are accelerated by an electric field and then passed into a mass analyzer. The analyzer, which can be a quadrupole, ion trap, or time-of-flight tube, separates the ions based on their mass-to-charge ratio (m/z).

• Detection: An electron multiplier or similar detector records the abundance of each ion at a specific m/z value.

• Data Representation: The output is a mass spectrum, a plot of the relative intensity of the ions versus their m/z ratio.

Visualizing the Fragmentation Cascade

The predicted fragmentation pathway of 2,3,3,6-tetramethyloctane can be visualized as a logical flow, starting from the molecular ion and branching into various fragment ions.

Predicted fragmentation of 2,3,3,6-Tetramethyloctane.

References

• 1. GCMS Section 6.9.2 [people.whitman.edu]
• 2. Video: Mass Spectrometry: Branched Alkane Fragmentation [jove.com]
• 3. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 4. youtube.com [youtube.com]
• 5. 2,2,7,7-Tetramethyloctane [webbook.nist.gov]
• 6. 2,2,7,7-Tetramethyloctane [webbook.nist.gov]
• 7. 2,2,7,7-Tetramethyloctane [webbook.nist.gov]

Assessing the Biomarker Potential of 2,3,3,6-Tetramethyloctane in Comparison to Other Isoprenoids

A Comparative Guide for Researchers and Drug Development Professionals

The search for non-invasive, reliable, and sensitive biomarkers is a cornerstone of modern disease diagnostics and therapeutic monitoring. Volatile organic compounds (VOCs), present in exhaled breath and other biological matrices, have emerged as a promising class of biomarkers due to their direct link to metabolic processes. Within this diverse group of molecules, isoprenoids, a large family of natural products derived from the five-carbon isoprene (B109036) unit, are gaining significant attention. This guide provides a comparative assessment of the biomarker potential of a specific isoprenoid, 2,3,3,6-Tetramethyloctane, alongside other notable isoprenoids, supported by available experimental data and methodologies.

Introduction to Isoprenoids as Biomarkers

Isoprenoids are fundamental to various biological processes, serving as precursors to cholesterol, steroid hormones, and certain vitamins.[1][2] Alterations in metabolic pathways, particularly in diseases like cancer, can lead to changes in the profile of isoprenoids, which can then be detected as VOCs.[3][4] Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) are the gold standard for the detection and quantification of these compounds in biological samples.[5][6]

This guide focuses on 2,3,3,6-Tetramethyloctane, a saturated acyclic isoprenoid, and compares its potential as a biomarker with its isomers and other well-studied isoprenoids like isoprene, pristane (B154290), and phytane (B1196419).

Comparative Analysis of Isoprenoid Biomarkers

While direct evidence for the biomarker potential of 2,3,3,6-Tetramethyloctane is still emerging, studies on its structural isomers suggest that tetramethyloctanes as a group are promising candidates.

Biomarker Candidate	Associated Condition(s)	Matrix	Key Findings	Reference(s)
2,3,3,6-Tetramethyloctane	Under Investigation	-	Limited direct studies available. Its structural similarity to other identified biomarkers suggests potential.	[7]
2,5,6-Trimethyloctane	Breast Cancer	Exhaled Breath	Identified as one of three VOCs that could distinguish breast cancer patients from healthy individuals and those with benign breast diseases.	[8]
2,3,6,7-Tetramethyloctane	Lung Cancer	in vitro (Cancer Cell Culture Headspace)	Detected in the headspace of lung cancer cell cultures, suggesting its production by cancerous cells.	[9][10]
Isoprene	Oxidative Stress, Metabolic Disorders, Cancer	Exhaled Breath	Levels can be altered in various conditions, though its ubiquitous nature presents challenges for specificity.
Pristane & Phytane	Hypoxia, Oxidative Stress, Geological/Environmental Exposure	Sediments, Tissues	The ratio of pristane to phytane (Pr/Ph) is a well-established biomarker in geochemistry and is being explored in biological contexts to indicate redox status.	[11][12][13]

Experimental Protocols

The detection and quantification of isoprenoid VOCs from biological samples typically involve the following steps:

Sample Collection (Exhaled Breath)

Exhaled breath is a preferred non-invasive sample matrix. Standardized collection methods are crucial to ensure reproducibility.

• Method: Subjects exhale into an inert collection bag (e.g., Tedlar®) or directly onto a sorbent tube.

• Pre-collection Instructions: To minimize external contaminants, subjects are often required to fast for a period and avoid smoking or using scented products before collection.[14]

• Fractionated Sampling: Collecting the end-tidal (alveolar) fraction of the breath is often preferred as it is enriched with endogenous VOCs.

Sample Pre-concentration: Solid-Phase Microextraction (SPME)

SPME is a widely used technique to extract and concentrate VOCs from a gaseous matrix.

• Fiber Selection: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is commonly used for broad-spectrum VOC analysis.[15]

• Extraction: The SPME fiber is exposed to the headspace of the collected breath sample for a defined period (e.g., 30-60 minutes) at a controlled temperature to allow for the adsorption of VOCs.[16]

Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for separating, identifying, and quantifying individual VOCs.

• Desorption: The SPME fiber is inserted into the heated injection port of the GC, where the adsorbed VOCs are thermally desorbed.

• Chromatographic Separation: The VOCs are separated based on their boiling points and interactions with the stationary phase of the GC column (e.g., a non-polar or medium-polar column).

• Mass Spectrometric Detection: As compounds elute from the GC column, they are ionized and fragmented in the mass spectrometer. The resulting mass spectrum provides a unique fragmentation pattern that allows for compound identification by comparison to spectral libraries (e.g., NIST).

• Quantification: The abundance of each compound is determined by the area of its corresponding chromatographic peak. For accurate quantification, internal standards are typically used.

Signaling Pathways and Biosynthesis

The production of 2,3,3,6-Tetramethyloctane and other acyclic isoprenoids is linked to the Mevalonate (B85504) (MVA) pathway . This fundamental metabolic pathway is responsible for the synthesis of isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP), the universal precursors of all isoprenoids.

In cancer, the MVA pathway is often upregulated to support increased cell proliferation, membrane synthesis, and protein prenylation.[3][9] This dysregulation can lead to an altered production and release of various isoprenoids, including branched-chain alkanes.

Below is a simplified diagram of the Mevalonate pathway leading to the synthesis of isoprenoid precursors.

Caption: The Mevalonate pathway leading to isoprenoid biosynthesis.

Experimental Workflow

The overall workflow for assessing the biomarker potential of volatile isoprenoids is depicted below.

Caption: Workflow for VOC biomarker discovery and validation.

Conclusion and Future Directions

While the direct investigation of 2,3,3,6-Tetramethyloctane as a biomarker is in its nascent stages, the existing evidence for its isomers and the broader class of isoprenoids is compelling. The upregulation of the mevalonate pathway in various diseases, particularly cancer, provides a strong biological rationale for exploring these compounds as non-invasive diagnostic and prognostic markers.

Future research should focus on:

• Targeted Analysis: Developing specific and sensitive methods for the quantification of 2,3,3,6-Tetramethyloctane in large patient cohorts.

• Comparative Studies: Directly comparing the diagnostic accuracy of 2,3,3,6-Tetramethyloctane with its isomers and other established biomarkers.

• Pathway Elucidation: Investigating the specific enzymatic steps that may lead to the production of branched-chain alkanes in pathological conditions.

The continued exploration of 2,3,3,6-Tetramethyloctane and other isoprenoids holds significant promise for advancing the field of non-invasive diagnostics and personalized medicine.

References

• 1. The potential of the mevalonate pathway for enhanced isoprenoid production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lipid - Wikipedia [en.wikipedia.org]
• 3. Frontiers | The Potential of Isoprenoids in Adjuvant Cancer Therapy to Reduce Adverse Effects of Statins [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Isoprenoid-mediated inhibition of mevalonate synthesis: potential application to cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Stability control for breath analysis using GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The intermediate enzymes of isoprenoid metabolism as anticancer targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Determination of lung cancer exhaled breath biomarkers using machine learning-a new analysis framework - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. Noninvasive detection of lung cancer by analysis of exhaled breath - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Noninvasive detection of lung cancer using exhaled breath - PMC [pmc.ncbi.nlm.nih.gov]

Safety Operating Guide

Safe Disposal of 2,3,3,6-Tetramethyloctane: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 2,3,3,6-tetramethyloctane, a non-halogenated hydrocarbon. The following procedures are designed to ensure the safety of laboratory personnel and compliance with environmental regulations.

Key Physical and Chemical Properties

For safe handling and disposal, it is crucial to be aware of the physical properties of 2,3,3,6-tetramethyloctane.

Property	Value
Molecular Formula	C₁₂H₂₆
Molecular Weight	170.33 g/mol [1]
Physical State	Liquid (at standard conditions)
XLogP3	5.7[1]

Operational Disposal Plan

The proper disposal of 2,3,3,6-tetramethyloctane is critical to prevent environmental contamination and ensure a safe laboratory environment. As a hydrocarbon, it should be treated as a flammable and potentially environmentally hazardous chemical waste.

Immediate Safety and Handling

Before beginning any disposal-related activities, ensure that all appropriate personal protective equipment (PPE) is worn. This includes, but is not limited to:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Body Protection: A lab coat or other protective clothing.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Step-by-Step Disposal Procedure

• Waste Collection:

  • Collect all waste 2,3,3,6-tetramethyloctane in a designated, properly labeled, and sealed container.

  • The container must be made of a material compatible with hydrocarbons (e.g., glass or high-density polyethylene).

  • The label on the waste container should clearly state "Flammable Liquid Waste" and list "2,3,3,6-Tetramethyloctane" as a constituent.

• Segregation of Waste:

  • Do not mix 2,3,3,6-tetramethyloctane with halogenated solvents or other incompatible waste streams. Proper segregation is essential for safe and compliant disposal.

• Storage of Waste:

  • Store the sealed waste container in a designated, well-ventilated, and cool secondary containment area away from sources of ignition.

  • Ensure that the storage area complies with all institutional and local regulations for hazardous waste storage.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.

  • Provide the EHS department with accurate information about the waste contents and volume.

  • Follow all instructions provided by the EHS office for the final handover of the waste. In line with general guidance for similar substances, the disposal route will be through an approved waste disposal plant.[2][3]

Important Note: Avoid releasing 2,3,3,6-tetramethyloctane into the environment.[3] Do not pour it down the drain or dispose of it with general trash. Some similar long-chain alkanes are known to have long-lasting harmful effects on aquatic life.[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2,3,3,6-tetramethyloctane.

Caption: Workflow for the safe disposal of 2,3,3,6-Tetramethyloctane.

References

• 1. 2,3,3,6-Tetramethyloctane | C12H26 | CID 53428841 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Essential Safety and Logistical Information for Handling 2,3,3,6-Tetramethyloctane

2,3,3,6-Tetramethyloctane is a branched alkane. Alkanes of this molecular weight are typically combustible liquids with low water solubility. While specific toxicity data is unavailable, similar compounds can cause skin and eye irritation, and may be harmful if ingested or inhaled.[1][2][3] Repeated or prolonged skin contact may lead to dryness or cracking.[2][3]

Key Hazards:

• Flammability: Combustible liquid.[2] Keep away from heat, sparks, open flames, and hot surfaces.

• Health Hazards: May cause skin and eye irritation.[1] Aspiration hazard if swallowed.[2][3] Potential for respiratory tract irritation from vapors or mists.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling 2,3,3,6-Tetramethyloctane.

PPE Category	Item	Specification	Purpose
Eye Protection	Safety Glasses	With side shields, meeting ANSI Z87.1 or equivalent standards.	Protects eyes from splashes.
Chemical Goggles	To be used when there is a higher risk of splashing.	Provides a tighter seal against splashes.
Hand Protection	Gloves	Chemical-resistant nitrile gloves are recommended for splash protection.[4][5][6] Change gloves immediately if contaminated.	Prevents skin contact.
Body Protection	Lab Coat	Standard laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory Protection	Not generally required	Use in a well-ventilated area or a chemical fume hood. A NIOSH-approved respirator may be necessary for large spills or if ventilation is inadequate.	Protects against inhalation of vapors or mists.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is crucial for the safe handling of 2,3,3,6-Tetramethyloctane.

1. Preparation:

• Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.
• Verify that all necessary PPE is available and in good condition.
• Locate the nearest eyewash station and safety shower before beginning work.

2. Handling:

• Don the appropriate PPE as outlined in the table above.
• When transferring the chemical, do so carefully to avoid splashing.
• Keep containers tightly closed when not in use to minimize the release of vapors.

3. In Case of a Spill:

• For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).
• Place the absorbent material into a suitable, labeled container for disposal.
• Clean the spill area with soap and water.

4. Post-Handling:

• Decontaminate all work surfaces after use.
• Remove PPE carefully, avoiding self-contamination.
• Wash hands thoroughly with soap and water after handling the chemical.

Disposal Plan

Proper disposal of 2,3,3,6-Tetramethyloctane and contaminated materials is essential to prevent environmental contamination and ensure safety.

• Waste Segregation: As a non-halogenated hydrocarbon, it should be collected separately from halogenated waste.[7][8][9]

• Waste Container:

  • Collect liquid waste in a designated, leak-proof, and clearly labeled container.[7][9][10] The label should include the words "Hazardous Waste" and the chemical name.[7][8]

  • Solid waste contaminated with the chemical (e.g., used gloves, absorbent materials) should be placed in a separate, labeled, sealed bag or container.[7]

• Disposal Method:

  • Do not dispose of 2,3,3,6-Tetramethyloctane down the drain.[8]

  • All waste must be disposed of through your institution's hazardous waste management program.[7][9][11]

Workflow Diagram

Caption: Workflow for handling 2,3,3,6-Tetramethyloctane.

References

• 1. petrolab.com [petrolab.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. carlroth.com [carlroth.com]
• 4. worksafegear.com.au [worksafegear.com.au]
• 5. gloves.com [gloves.com]
• 6. Are nitrile gloves chemical resistant? | Ansell USA [ansell.com]
• 7. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 8. 7.2 Organic Solvents [ehs.cornell.edu]
• 9. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 10. campusoperations.temple.edu [campusoperations.temple.edu]
• 11. ethz.ch [ethz.ch]